(3-(Methylsulfonyl)propyl)hydrazine

• CAS: 887591-96-0

Core Science & Biosynthesis

An In-Depth Technical Guide to (3-(Methylsulfonyl)propyl)hydrazine: Structure, Properties, and Synthetic Potential

Abstract

(3-(Methylsulfonyl)propyl)hydrazine is a bifunctional organic molecule incorporating both a nucleophilic hydrazine moiety and a polar methylsulfonyl group. This unique combination of functional groups makes it a valuable, yet under-explored, building block for the synthesis of novel chemical entities, particularly within the realms of medicinal chemistry and materials science. This technical guide provides a comprehensive overview of its chemical structure, physicochemical properties, potential synthetic routes, characteristic reactivity, and prospective applications. It is intended to serve as an authoritative resource for researchers, synthetic chemists, and drug development professionals seeking to leverage the synthetic potential of this versatile compound.

Chemical Identity and Physicochemical Properties

(3-(Methylsulfonyl)propyl)hydrazine is a stable, solid organic compound. Its identity is confirmed by several key identifiers and its properties, largely predicted due to a lack of extensive experimental data in public literature, are summarized below.

Compound Identification

Identifier	Value	Source
IUPAC Name	(3-(Methylsulfonyl)propyl)hydrazine	-
CAS Number	887591-96-0, 1216141-63-7	[1][2]
Molecular Formula	C₄H₁₂N₂O₂S	[2]
Molecular Weight	152.22 g/mol	[2]
SMILES	CS(=O)(=O)CCCN	-
InChI	1S/C4H12N2O2S/c1-9(7,8)4-2-3-6-5/h6H,2-5H2,1H3	[2]
InChI Key	ZQJQZDHBEXECJD-UHFFFAOYSA-N	[2]

Note: Both CAS numbers appear in commercial listings for this compound.

Physicochemical Properties

The following table summarizes the known and predicted physicochemical properties of (3-(Methylsulfonyl)propyl)hydrazine. It is critical to note that most of these values are derived from computational predictions and should be confirmed experimentally.

Property	Value	Notes	Source
Physical Form	Solid	-	[2]
Boiling Point	348.4 ± 44.0 °C	Predicted	[3]
Density	1.36 ± 0.1 g/cm³	Predicted (at 20°C)	[3]
pKa	11.26 ± 0.40	Predicted	[3]
Storage	2-8°C, Sealed in dry conditions	Recommended	-

Molecular Structure and Spectral Characteristics

The structure of (3-(Methylsulfonyl)propyl)hydrazine features a flexible three-carbon propyl linker separating a methylsulfonyl group and a terminal hydrazine group.

Figure 1. 2D Structure of (3-(Methylsulfonyl)propyl)hydrazine.

The methylsulfonyl group is a strong hydrogen bond acceptor and imparts significant polarity to the molecule. The terminal hydrazine group is a potent nucleophile and a weak base, providing a reactive handle for a multitude of chemical transformations.

Expected Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR:

  • A singlet around 2.9-3.1 ppm corresponding to the three protons of the methyl group (CH₃-SO₂).

  • A triplet around 3.1-3.3 ppm for the two protons adjacent to the sulfonyl group (SO₂-CH₂).

  • A multiplet (likely a quintet) around 1.9-2.1 ppm for the central methylene protons (CH₂-CH₂-CH₂).

  • A triplet around 2.8-3.0 ppm for the two protons adjacent to the hydrazine nitrogen (CH₂-NHNH₂).

  • A broad singlet for the hydrazine protons (NH-NH₂), which is exchangeable with D₂O. Its chemical shift would be highly dependent on solvent and concentration.

• ¹³C NMR:

  • A signal around 50-55 ppm for the carbon adjacent to the sulfonyl group (SO₂-CH₂).

  • A signal around 20-25 ppm for the central carbon of the propyl chain (CH₂-CH₂-CH₂).

  • A signal around 45-50 ppm for the carbon adjacent to the hydrazine group (CH₂-NHNH₂).

  • A signal around 40-45 ppm for the methyl carbon (CH₃-SO₂).

Expected Infrared (IR) Spectroscopy

Key vibrational frequencies are anticipated as follows:

• N-H stretching: A broad absorption in the range of 3300-3400 cm⁻¹ corresponding to the hydrazine N-H bonds.

• C-H stretching: Absorptions in the 2850-3000 cm⁻¹ region.

• S=O stretching: Two strong, characteristic absorptions for the sulfone group, typically found around 1300-1350 cm⁻¹ (asymmetric) and 1120-1160 cm⁻¹ (symmetric).

Synthesis and Manufacturing

(3-(Methylsulfonyl)propyl)hydrazine is not a naturally occurring compound and must be prepared synthetically. A highly plausible and efficient route involves the nucleophilic substitution of a suitable 3-(methylsulfonyl)propyl halide with hydrazine.

Proposed Synthetic Workflow

The most direct synthesis utilizes the commercially available starting material, 1-bromo-3-(methylsulfonyl)propane. The reaction proceeds via a standard Sₙ2 mechanism where hydrazine acts as the nucleophile.

Caption: Proposed synthesis of (3-(Methylsulfonyl)propyl)hydrazine.

Step-by-Step Experimental Protocol

Disclaimer: This is a proposed protocol based on established chemical principles. All laboratory work should be conducted by trained professionals with appropriate safety precautions in a well-ventilated fume hood.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 1-bromo-3-(methylsulfonyl)propane (1.0 eq).

• Solvent and Reagent Addition: Add ethanol as the solvent, followed by the slow, dropwise addition of an excess of hydrazine hydrate (e.g., 5-10 eq) at room temperature. The use of a large excess of hydrazine is crucial to minimize the formation of the double-alkylated by-product.

• Reaction: Heat the reaction mixture to reflux and maintain for several hours (e.g., 4-12 hours). Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: After the reaction is complete, cool the mixture to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Extraction: Add water and a suitable organic solvent (e.g., dichloromethane or ethyl acetate) to the residue. Extract the aqueous layer several times with the organic solvent.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization to yield pure (3-(Methylsulfonyl)propyl)hydrazine.

Chemical Reactivity and Synthetic Utility

The dual functionality of (3-(Methylsulfonyl)propyl)hydrazine makes it a versatile synthetic intermediate. The hydrazine moiety can act as a potent nucleophile or be transformed into other functional groups, while the sulfonyl group can serve as a stable polar anchor or a leaving group in certain reactions.

Reactions at the Hydrazine Moiety

• Formation of Hydrazones: The primary amine of the hydrazine group readily condenses with aldehydes and ketones to form stable hydrazones. This reaction is fundamental in creating larger, more complex molecules and is a cornerstone of combinatorial chemistry.[4]

• Acylation and Sulfonylation: The hydrazine can be acylated with acyl chlorides or anhydrides, or sulfonated with sulfonyl chlorides, to form stable hydrazides and sulfonylhydrazides, respectively. These derivatives are themselves important classes of compounds in medicinal chemistry.[5]

• Heterocycle Synthesis: Hydrazines are key precursors for the synthesis of numerous nitrogen-containing heterocyles, such as pyrazoles, pyridazines, and triazoles.[6]

Utility as a Sulfonyl Hydrazide Precursor

While the molecule itself is an alkylsulfonyl hydrazine, its reactivity mirrors that of the broader sulfonyl hydrazide class. Sulfonyl hydrazides have emerged as powerful radical precursors in modern organic synthesis.[7][8] Under thermal, oxidative, or transition-metal-catalyzed conditions, the hydrazinyl group can be removed, generating a sulfonyl radical.[9] This reactive intermediate can then participate in a variety of bond-forming reactions.

Caption: Synthetic utility of (3-(Methylsulfonyl)propyl)hydrazine.

Applications in Drug Discovery and Development

The hydrazide-hydrazone scaffold is a "privileged structure" in medicinal chemistry, appearing in numerous biologically active compounds.[6] These compounds exhibit a wide range of therapeutic properties, including antimicrobial, anticonvulsant, anti-inflammatory, and antitumor activities.[6][10]

(3-(Methylsulfonyl)propyl)hydrazine serves as an ideal starting point for generating libraries of novel hydrazone derivatives for biological screening. The methylsulfonyl group offers several advantages:

• Enhanced Solubility: The polar sulfone moiety can improve the aqueous solubility of derived compounds, a critical parameter for drug candidates.

• Metabolic Stability: Sulfones are generally resistant to metabolic degradation, potentially leading to improved pharmacokinetic profiles.

• Hydrogen Bonding: The sulfone oxygens are strong hydrogen bond acceptors, enabling potent interactions with biological targets like enzyme active sites and protein receptors.

By reacting (3-(Methylsulfonyl)propyl)hydrazine with a diverse range of aldehydes and ketones, medicinal chemists can rapidly access novel chemical matter for lead discovery programs targeting various diseases.

Toxicology and Safe Handling

DANGER: Hydrazine and its derivatives are acutely toxic and should be handled with extreme caution. Many hydrazines are also suspected carcinogens.[11][12]

• Routes of Exposure: Exposure can occur via inhalation, skin contact, and ingestion. Hydrazines are corrosive and can cause severe damage to the skin, eyes, and respiratory tract.[12]

• Toxicity Profile: Acute exposure can lead to symptoms such as dizziness, headache, nausea, pulmonary edema, seizures, and coma.[12] Chronic exposure can damage the liver, kidneys, and central nervous system.

• Carcinogenicity: Hydrazine is classified as a potential human carcinogen.

Mandatory Safety Precautions

• Engineering Controls: All work with (3-(Methylsulfonyl)propyl)hydrazine must be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.

• Personal Protective Equipment (PPE):

  • Hand Protection: Wear nitrile or chloroprene gloves. Double-gloving is recommended.

  • Eye Protection: ANSI Z87.1-compliant safety goggles and a face shield are mandatory.

  • Body Protection: A flame-resistant lab coat and appropriate protective clothing must be worn.

• Handling: Avoid creating dust. Use appropriate tools for handling solids. Keep the compound away from heat, sparks, and open flames.

• Storage: Store in a tightly sealed container in a cool, dry, well-ventilated area designated for toxic chemicals, away from oxidizing agents and acids.

• Disposal: Dispose of waste in accordance with all local, state, and federal regulations for hazardous materials. Do not dispose of down the drain.

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An Investigational Profile of (3-(Methylsulfonyl)propyl)hydrazine: A Potential Building Block in Medicinal Chemistry

Abstract

(3-(Methylsulfonyl)propyl)hydrazine, registered under CAS number 887591-96-0, is a unique chemical entity positioned at the intersection of several key functional motifs relevant to contemporary drug discovery. As a research chemical in the early stages of investigation, publicly available data on its synthesis, specific applications, and biological activity remains limited. This technical guide serves as an in-depth preliminary profile, consolidating the known physicochemical properties of this compound. Furthermore, by leveraging established principles in medicinal chemistry concerning the hydrazine and methylsulfonyl moieties, this document provides expert insights into its potential synthetic routes, prospective applications as a versatile building block, and critical safety considerations. This guide is intended for researchers, scientists, and drug development professionals interested in leveraging novel chemical scaffolds for the synthesis of new therapeutic agents.

Introduction

(3-(Methylsulfonyl)propyl)hydrazine is a bifunctional organic molecule featuring a terminal hydrazine group and a methylsulfonyl moiety linked by a propyl chain. The hydrazine functional group is a cornerstone in medicinal chemistry, serving as a precursor to a wide array of heterocyclic compounds and as a pharmacophore in numerous approved drugs.[1][2] Similarly, the methylsulfonyl group is a valuable functional group in drug design, often introduced to modulate physicochemical properties such as solubility, metabolic stability, and receptor binding affinity.[3][4]

The combination of these two functional groups in a single, flexible aliphatic scaffold suggests that (3-(Methylsulfonyl)propyl)hydrazine could be a valuable and versatile building block for creating novel chemical libraries for high-throughput screening and lead optimization. However, it is crucial to note that this compound is currently supplied primarily for early-stage research, and comprehensive analytical data is not widely available from commercial vendors. Therefore, independent verification of its identity and purity is a prerequisite for its use in any experimental setting.

Physicochemical Properties and Identifiers

The fundamental properties of (3-(Methylsulfonyl)propyl)hydrazine are summarized below. These have been aggregated from various chemical supplier databases.

Identifier	Value
CAS Number	887591-96-0
Molecular Formula	C₄H₁₂N₂O₂S
Molecular Weight	152.22 g/mol
Physical Form	Solid
InChI	1S/C4H12N2O2S/c1-9(7,8)4-2-3-6-5/h6H,2-5H2,1H3
InChI Key	ZQJQZDHBEXECJD-UHFFFAOYSA-N

Table 1: Core Identifiers for (3-(Methylsulfonyl)propyl)hydrazine.

Synthesis and Characterization: A Hypothetical Approach

A potential precursor for this synthesis would be 3-(methylsulfonyl)propyl chloride. The synthesis could proceed via a nucleophilic substitution reaction where hydrazine, or a protected form thereof, displaces the chloride.

Hypothetical Synthesis Protocol:

• Starting Material: 1-chloro-3-(methylsulfonyl)propane. This precursor could be synthesized from 3-chloro-1-propanol through oxidation to the corresponding sulfone.

• Reaction: The 1-chloro-3-(methylsulfonyl)propane would be reacted with an excess of hydrazine hydrate. The use of excess hydrazine is crucial to minimize the formation of the dialkylated product.

• Solvent and Conditions: The reaction would likely be carried out in a protic solvent such as ethanol or isopropanol and heated to reflux to drive the reaction to completion.

• Work-up and Purification: After the reaction is complete, the excess hydrazine and solvent would be removed under reduced pressure. The resulting crude product would then be purified, likely through vacuum distillation or column chromatography, to isolate the desired (3-(Methylsulfonyl)propyl)hydrazine.

Caption: Hypothetical synthesis of (3-(Methylsulfonyl)propyl)hydrazine.

Characterization:

The structural confirmation of the synthesized (3-(Methylsulfonyl)propyl)hydrazine would be essential. Standard analytical techniques would include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be used to confirm the connectivity of the atoms and the presence of the propyl chain, the methylsulfonyl group, and the hydrazine protons.

• Mass Spectrometry (MS): To confirm the molecular weight of the compound.

• Infrared (IR) Spectroscopy: To identify the characteristic vibrational frequencies of the N-H bonds in the hydrazine group and the S=O bonds in the sulfonyl group.

Potential Applications in Drug Discovery and Research

The true potential of (3-(Methylsulfonyl)propyl)hydrazine lies in its utility as a versatile chemical building block. The presence of a reactive hydrazine moiety opens up a plethora of possibilities for the synthesis of more complex molecules.

Synthesis of Hydrazones

Hydrazines readily react with aldehydes and ketones to form hydrazones.[5] Hydrazones are a well-established class of compounds with a broad spectrum of pharmacological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[6][7] (3-(Methylsulfonyl)propyl)hydrazine could be used to generate a library of novel hydrazones, where the methylsulfonylpropyl tail could influence the pharmacokinetic profile of the resulting compounds.

Caption: Potential synthetic applications of (3-(Methylsulfonyl)propyl)hydrazine.

Formation of Heterocyclic Scaffolds

The hydrazine group is a key synthon for the construction of various nitrogen-containing heterocycles. For instance, reaction with 1,3-dicarbonyl compounds can yield pyrazoles, a privileged scaffold in medicinal chemistry found in drugs such as celecoxib and sildenafil. The methylsulfonylpropyl substituent could be explored for its ability to modulate the activity and selectivity of these new pyrazole derivatives.

Role of the Methylsulfonyl Group

The methylsulfonyl group is often incorporated into drug candidates to enhance their physicochemical properties.[3] It is a polar, aprotic, and metabolically stable group that can improve aqueous solubility and act as a hydrogen bond acceptor, potentially increasing binding affinity to biological targets.[4] In (3-(Methylsulfonyl)propyl)hydrazine, this group may confer favorable ADME (absorption, distribution, metabolism, and excretion) properties to its derivatives.

Safety and Handling

While a specific Safety Data Sheet (SDS) for (3-(Methylsulfonyl)propyl)hydrazine may have limited data, the toxicology of the hydrazine class of compounds is well-documented. Hydrazines are known to be reactive and potentially hazardous.[8]

Hazard Class	GHS Pictogram	Hazard Statement
Skin Sensitization	GHS07 (Exclamation Mark)	H317: May cause an allergic skin reaction.

Table 2: GHS Hazard Information.

General Handling Precautions:

• Personal Protective Equipment (PPE): Use of chemical-resistant gloves, safety goggles, and a lab coat is mandatory.

• Ventilation: All handling should be performed in a well-ventilated fume hood to avoid inhalation of any potential vapors or dust.

• Incompatibilities: Hydrazines are reducing agents and can react violently with oxidizing agents. They are also incompatible with strong acids and metal oxides.[9]

• Toxicology: Hydrazine and its derivatives can be toxic and are considered probable human carcinogens.[10][11] Their neurotoxicity is thought to arise from the disruption of GABA and glutamate balance by interfering with pyridoxine (vitamin B6) metabolism.[8][9]

Commercial Availability

(3-(Methylsulfonyl)propyl)hydrazine (CAS 887591-96-0) is available from a number of chemical suppliers specializing in research and development compounds. It is typically sold in small quantities for laboratory use. As previously mentioned, this compound is often supplied without comprehensive analytical data, and therefore, it is the responsibility of the end-user to confirm its identity and purity before use.

Conclusion and Future Directions

(3-(Methylsulfonyl)propyl)hydrazine is an intriguing, yet underexplored, chemical building block. Its bifunctional nature, combining a reactive hydrazine moiety with a property-modulating methylsulfonyl group, presents a compelling case for its use in the synthesis of novel compounds for drug discovery. The lack of extensive public data underscores the opportunity for foundational research into its synthesis, reactivity, and the biological activities of its derivatives.

Future research should focus on:

• Developing and publishing a robust and scalable synthesis protocol.

• A thorough characterization of its reactivity with various electrophiles.

• The synthesis of a diverse library of derivatives, particularly hydrazones and pyrazoles, for biological screening.

• Investigation of its own potential biological activity.

By undertaking these studies, the scientific community can fully elucidate the potential of (3-(Methylsulfonyl)propyl)hydrazine as a valuable tool in the ongoing quest for new and effective therapeutic agents.

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Molecular weight and formula of (3-(Methylsulfonyl)propyl)hydrazine

An In-Depth Technical Guide to (3-(Methylsulfonyl)propyl)hydrazine for Advanced Research

Executive Summary

(3-(Methylsulfonyl)propyl)hydrazine is a bifunctional organic molecule featuring both a nucleophilic hydrazine moiety and a polar methylsulfonyl group. This unique combination makes it a valuable building block in modern medicinal chemistry and drug development. This guide provides a comprehensive overview of its chemical properties, a reasoned approach to its synthesis, potential applications derived from its structural alerts, and essential safety protocols. The content is structured to provide researchers, scientists, and drug development professionals with the foundational knowledge required to effectively utilize this compound in their work.

Introduction: The Significance of Hydrazine and Sulfone Moieties in Drug Design

Hydrazine derivatives are foundational scaffolds in the synthesis of a multitude of biologically active compounds and approved pharmaceuticals.[1] The reactivity of the hydrazine group allows for the construction of various heterocyclic systems such as pyrazoles, triazoles, and pyridazines, which are prevalent in many drug classes.[1] Historically, hydrazine-based drugs like Isoniazid have been pivotal in treating tuberculosis, while others have shown promise as antidepressant and anticancer agents.[1]

Concurrently, the methylsulfonyl group is a well-established pharmacophore. Its strong hydrogen bond accepting capability and metabolic stability often enhance the pharmacokinetic profile of drug candidates, improving solubility and cell permeability. The integration of both the hydrazine and methylsulfonyl functionalities into a single, flexible propyl chain, as seen in (3-(Methylsulfonyl)propyl)hydrazine, presents a versatile reagent for creating novel chemical entities with significant therapeutic potential.

Core Chemical and Physical Properties

A precise understanding of the fundamental properties of (3-(Methylsulfonyl)propyl)hydrazine is critical for its application in synthesis and research. The compound is characterized by the following key identifiers and properties.

Property	Value	Source(s)
Molecular Formula	C4H12N2O2S	[2][3]
Molecular Weight	152.22 g/mol	[3]
CAS Number	887591-96-0, 1216141-63-7	[2][3][4]
Canonical SMILES	CS(=O)(=O)CCCN	[3]
Appearance	Solid (predicted/typical for similar small molecules)
Boiling Point	348.4±44.0 °C (Predicted)	[5]
Density	1.36±0.1 g/cm³ (Predicted)	[5]

Note: Two CAS numbers are associated with this structure, which may reflect different suppliers or batches. Researchers should verify the specific CAS number associated with their material.

Conceptual Synthesis Workflow

Diagram of Proposed Synthesis

Caption: Proposed two-step synthesis of (3-(Methylsulfonyl)propyl)hydrazine.

Detailed Protocol and Scientific Rationale

Step 1: Oxidation to form 1-Chloro-3-(methylsulfonyl)propane

The initial step involves the oxidation of a thioether to a sulfone. This transformation is a robust and high-yielding reaction in organic synthesis.

• Reactant Selection: 1-Chloro-3-(methylthio)propane is chosen as the starting material. The chloro- group is a suitable leaving group for the subsequent step, and the thioether is readily oxidized.

• Oxidizing Agent: An oxidizing agent such as hydrogen peroxide (H₂O₂) or meta-chloroperoxybenzoic acid (m-CPBA) is used. The choice of oxidant depends on scale and safety considerations; H₂O₂ is often preferred for larger-scale syntheses due to cost and byproduct profile (water).

• Reaction Conditions: The reaction is typically performed in a suitable solvent like acetic acid or methanol at a controlled temperature to manage the exothermicity of the oxidation.

• Workup and Purification: After the reaction is complete, the intermediate product, 1-chloro-3-(methylsulfonyl)propane, is isolated through extraction and purified by crystallization or column chromatography. The presence of the sulfone can be confirmed by IR spectroscopy (strong absorbance peaks around 1300 and 1150 cm⁻¹).

Step 2: Nucleophilic Substitution with Hydrazine

This step introduces the crucial hydrazine functionality. Hydrazine is a potent nucleophile that readily displaces alkyl halides.

• Reactant Selection: The purified 1-chloro-3-(methylsulfonyl)propane from Step 1 is used as the electrophile. Hydrazine hydrate is an effective and common source of hydrazine for such reactions.[6] An excess of hydrazine hydrate is often used to minimize the formation of the double-substituted (bis-alkylated) byproduct.

• Reaction Conditions: The reaction is typically conducted in a polar solvent, such as ethanol or isopropanol, and may be heated to reflux to ensure a reasonable reaction rate.[7]

• Workup and Purification: Upon completion, the reaction mixture is cooled, and excess hydrazine and solvent are removed under reduced pressure. The resulting crude product can be purified by distillation under vacuum or crystallization to yield the final (3-(Methylsulfonyl)propyl)hydrazine. The final structure should be confirmed using NMR spectroscopy and mass spectrometry.

Applications in Research and Drug Development

The structure of (3-(Methylsulfonyl)propyl)hydrazine suggests its utility as a versatile intermediate in the synthesis of novel therapeutic agents.

• Scaffold for Heterocyclic Synthesis: The terminal hydrazine group is a key functional handle for constructing five- and six-membered heterocycles, which are privileged structures in medicinal chemistry.[1] By reacting it with diketones, ketoesters, or other suitable bifunctional reagents, a diverse library of compounds can be generated for screening.

• Linker in Prodrugs and Bioconjugates: The linear propyl chain provides a flexible linker. The hydrazine can be used to form hydrazones, which are often employed as cleavable linkers in prodrug strategies, particularly for targeted drug delivery in oncology.[8]

• Potential Pharmacological Activity: Hydrazine-sulfone hybrids have been investigated for various therapeutic activities. For instance, certain tris(sulfonyl)hydrazines have demonstrated potent antineoplastic and trypanocidal activities.[8] The title compound serves as a primary building block for exploring similar derivatives.

Safety, Handling, and Storage

Hydrazine and its derivatives are classified as hazardous materials and must be handled with stringent safety precautions. While a specific Safety Data Sheet (SDS) for this exact compound is not detailed in the search results, general guidelines for handling hydrazines apply.

Hazard Class	Description and Precautionary Measures	Source(s)
Toxicity	Hydrazine derivatives can be toxic if swallowed, inhaled, or in contact with skin. Some may be fatal.[9][10][11]	[9][10][11]
Handling	Always handle in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[10] Avoid breathing vapors or dust.	[10]
Skin and Eye Contact	Can cause severe skin burns, eye damage, and may cause an allergic skin reaction.[9] In case of contact, immediately flush the affected area with copious amounts of water and seek medical attention.	[9]
Carcinogenicity	Some hydrazine compounds are suspected of causing cancer.[9] Long-term exposure should be minimized.	[9]
Storage	Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[3]	[3]

Emergency Procedures: An eyewash station and safety shower must be readily accessible. All personnel must be trained in the appropriate emergency procedures for handling hazardous chemical spills and exposures.

Conclusion

(3-(Methylsulfonyl)propyl)hydrazine is a compound of significant interest for chemical and pharmaceutical research. Its dual functionality offers a gateway to a wide array of complex molecules and potential drug candidates. This guide has provided a detailed overview of its core properties, a scientifically sound, albeit conceptual, synthesis protocol, and the critical safety information required for its handling. By leveraging this knowledge, researchers can confidently and safely incorporate this valuable building block into their discovery and development pipelines.

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An In-depth Technical Guide on the Primary Research Applications of (3-(Methylsulfonyl)propyl)hydrazine

For Researchers, Scientists, and Drug Development Professionals

Abstract

(3-(Methylsulfonyl)propyl)hydrazine is a bifunctional molecule featuring a terminal hydrazine group and a methylsulfonyl moiety. While specific, direct applications in primary research literature are not extensively documented, its structural motifs suggest significant potential as a versatile building block and intermediate in medicinal chemistry and organic synthesis. This guide synthesizes information from the broader field of hydrazine and sulfonyl-containing compounds to elucidate the probable and potential primary research applications of (3-(Methylsulfonyl)propyl)hydrazine. We will explore its role in the synthesis of bioactive sulfonyl hydrazones, its utility as a precursor for constructing valuable heterocyclic scaffolds, and its potential as a chemical probe. This document serves as a technical resource for researchers looking to leverage the unique chemical properties of this compound in their drug discovery and development endeavors.

Introduction to (3-(Methylsulfonyl)propyl)hydrazine: A Molecule of Latent Potential

(3-(Methylsulfonyl)propyl)hydrazine, with the chemical formula C4H12N2O2S, possesses two key reactive sites: the nucleophilic hydrazine group (-NHNH2) and the polar, water-solubilizing methylsulfonyl group (-SO2CH3). The hydrazine functional group is a cornerstone in synthetic organic chemistry, renowned for its ability to form a variety of important chemical bonds and heterocyclic systems.[1][2] The methylsulfonyl group, on the other hand, is often incorporated into drug candidates to enhance their physicochemical properties, such as solubility and metabolic stability.[3]

The combination of these two functionalities in a single, flexible propyl chain makes (3-(Methylsulfonyl)propyl)hydrazine a promising, yet underexplored, reagent in the synthesis of novel chemical entities with potential therapeutic applications. Its structure suggests a primary role as a versatile building block for creating more complex molecules with desired pharmacological profiles.

Chemical Property	Value
Molecular Formula	C4H12N2O2S
Molecular Weight	152.21 g/mol
CAS Numbers	1397262-42-3, 1216141-63-7, 887591-96-0
Boiling Point (Predicted)	348.4±44.0 °C
Density (Predicted)	1.36±0.1 g/cm3

Core Application: Synthesis of Bioactive Sulfonyl Hydrazones

One of the most direct and impactful applications of (3-(Methylsulfonyl)propyl)hydrazine is in the synthesis of sulfonyl hydrazones. This class of compounds is of great interest in medicinal chemistry due to their wide spectrum of biological activities, including anticancer, antibacterial, antifungal, and antidepressant properties.[3][4] The formation of a hydrazone involves the condensation reaction between a hydrazine and a carbonyl compound (an aldehyde or a ketone).

The resulting sulfonyl hydrazones derived from (3-(Methylsulfonyl)propyl)hydrazine would feature the characteristic azomethine linkage (-C=N-NH-) and the methylsulfonylpropyl tail. This tail can influence the compound's overall lipophilicity and ability to form hydrogen bonds, which are critical for target engagement and pharmacokinetic properties.

Rationale for Experimental Design

The synthesis of sulfonyl hydrazones is typically a straightforward condensation reaction. The choice of solvent is crucial to ensure the solubility of both the hydrazine and the carbonyl-containing reactant. Alcohols like ethanol or methanol are commonly used. An acid catalyst, such as a few drops of acetic acid, is often added to protonate the carbonyl oxygen, thereby increasing the electrophilicity of the carbonyl carbon and accelerating the reaction. The reaction is often carried out at reflux to ensure it proceeds to completion.

Generalized Experimental Protocol for Sulfonyl Hydrazone Synthesis

• Dissolution: Dissolve the aldehyde or ketone starting material (1.0 equivalent) in a suitable solvent (e.g., ethanol) in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Addition of Hydrazine: Add (3-(Methylsulfonyl)propyl)hydrazine (1.0-1.2 equivalents) to the solution.

• Catalysis: Add a catalytic amount of glacial acetic acid (2-3 drops).

• Reaction: Heat the reaction mixture to reflux and monitor the reaction progress using thin-layer chromatography (TLC). The reaction is typically complete within 2-6 hours.

• Isolation: Upon completion, cool the reaction mixture to room temperature. The product may precipitate out of the solution. If so, collect the solid by filtration. If not, reduce the solvent volume under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, methanol, or an ethanol/water mixture) to yield the pure sulfonyl hydrazone.

• Characterization: Confirm the structure of the synthesized compound using spectroscopic methods such as 1H NMR, 13C NMR, and mass spectrometry.

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The Dual-Personality Reactivity of (3-(Methylsulfonyl)propyl)hydrazine: A Technical Guide for Synthetic and Medicinal Chemists

Abstract

(3-(Methylsulfonyl)propyl)hydrazine emerges as a fascinating, yet underexplored, building block in the landscape of modern organic synthesis and drug discovery. This technical guide provides an in-depth exploration of the reactivity of its hydrazine functional group, modulated by the electronic influence of the distal methylsulfonyl moiety. We will dissect the nuanced behavior of this molecule, offering both theoretical grounding and practical, field-proven insights for its application. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique synthetic potential of this and similar scaffolds.

Introduction: Unveiling a Bifunctional Building Block

(3-(Methylsulfonyl)propyl)hydrazine, with the CAS number 887591-96-0, presents a compelling molecular architecture. It marries the potent nucleophilicity and reducing capabilities of a hydrazine group with the strong electron-withdrawing nature of a methylsulfonyl group, separated by a flexible propyl linker. This strategic arrangement creates a molecule with a "dual-personality," where the inherent reactivity of the hydrazine is electronically tempered, offering unique opportunities for chemoselectivity and novel transformations. Hydrazine derivatives are foundational in pharmaceutical sciences, forming the backbone of numerous drugs.[1] The incorporation of a sulfone group, a common pharmacophore, further enhances its potential in medicinal chemistry.[2] This guide will illuminate the principles governing the reactivity of the hydrazine group in this specific context, providing a roadmap for its strategic deployment in complex synthetic endeavors.

The Electronic and Steric Landscape

The reactivity of the hydrazine moiety in (3-(Methylsulfonyl)propyl)hydrazine is intrinsically linked to the electronic and steric effects exerted by the methylsulfonylpropyl substituent.

Electronic Influence of the Methylsulfonyl Group

The potent electron-withdrawing inductive effect of the sulfonyl group is the dominant factor modulating the nucleophilicity of the hydrazine. This effect, transmitted through the propyl chain, reduces the electron density on the nitrogen atoms. Consequently, (3-(Methylsulfonyl)propyl)hydrazine is expected to be a less potent nucleophile than simple alkyl hydrazines. This attenuated nucleophilicity can be advantageous, potentially leading to greater selectivity in reactions with highly reactive electrophiles and minimizing undesired side reactions.

The "Alpha-Effect" in Context

Hydrazines typically exhibit enhanced nucleophilicity compared to primary amines of similar basicity, a phenomenon known as the "alpha-effect."[3] This is attributed to the interaction between the lone pairs of electrons on the adjacent nitrogen atoms. While the electron-withdrawing sulfone group diminishes the overall electron density, the alpha-effect is still expected to be operative, rendering the hydrazine group in (3-(Methylsulfonyl)propyl)hydrazine more nucleophilic than a corresponding amine with a similar substituent.

Steric Considerations

The propyl linker provides significant conformational flexibility, minimizing steric hindrance around the hydrazine group. This allows for relatively facile access of electrophiles to the nucleophilic nitrogen atoms, ensuring that the reactivity is primarily governed by electronic factors rather than steric bulk.

Key Reactions of the Hydrazine Moiety

The hydrazine group in (3-(Methylsulfonyl)propyl)hydrazine is a versatile functional handle, capable of participating in a range of chemical transformations.

Nucleophilic Reactivity: Hydrazone Formation

A cornerstone reaction of hydrazines is their condensation with aldehydes and ketones to form stable hydrazones.[1][4] This reaction is of paramount importance in bioconjugation, dynamic combinatorial chemistry, and as a means of protecting or activating carbonyl groups.

The reaction proceeds via a nucleophilic addition of the hydrazine to the carbonyl carbon, followed by dehydration. The process is typically acid-catalyzed to protonate the carbonyl oxygen, thereby increasing the electrophilicity of the carbonyl carbon.

Caption: Mechanism of acid-catalyzed hydrazone formation.

This protocol provides a general method for the synthesis of a hydrazone from (3-(Methylsulfonyl)propyl)hydrazine and an aldehyde.

• Dissolution: Dissolve (3-(Methylsulfonyl)propyl)hydrazine (1.0 eq) in a suitable solvent such as ethanol or methanol.

• Addition of Carbonyl: To this solution, add the desired aldehyde (1.0-1.1 eq).

• Catalysis: Add a catalytic amount of a weak acid, such as acetic acid (a few drops).

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (e.g., 60 °C) and monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, the hydrazone may precipitate from the solution upon cooling. If not, the solvent can be removed under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

Table 1: Expected Spectroscopic Data for a Representative Hydrazone Derivative

Spectroscopic Technique	Predicted Characteristic Signals
¹H NMR	Singlet or doublet for the N-H proton (δ 8-11 ppm), signals for the alkyl and aryl groups of the original carbonyl compound, characteristic signals for the methylsulfonylpropyl chain (triplets for CH₂ groups, singlet for CH₃).
¹³C NMR	Signal for the C=N carbon (δ 140-160 ppm), signals corresponding to the carbonyl-derived portion of the molecule, and signals for the methylsulfonylpropyl group.
IR Spectroscopy	C=N stretching vibration (around 1620-1690 cm⁻¹), N-H stretching (around 3200-3400 cm⁻¹), and strong S=O stretching bands (around 1300-1350 cm⁻¹ and 1120-1160 cm⁻¹).[5][6]

Reductive Properties: The Wolff-Kishner Reduction

The hydrazine group can serve as a reducing agent, most notably in the Wolff-Kishner reduction, which deoxygenates aldehydes and ketones to their corresponding alkanes.[1] This reaction is particularly useful for substrates that are sensitive to acidic conditions, offering a valuable alternative to the Clemmensen reduction.

The reaction involves the in-situ formation of a hydrazone, which is then deprotonated under basic conditions. A subsequent proton transfer and elimination of dinitrogen gas generate a carbanion, which is then protonated to yield the alkane.

Caption: Workflow of the Wolff-Kishner reduction.

This protocol outlines a general procedure for the Wolff-Kishner reduction of a ketone.

• Hydrazone Formation: In a round-bottom flask equipped with a reflux condenser, combine the ketone (1.0 eq) and (3-(Methylsulfonyl)propyl)hydrazine (1.5-2.0 eq) in a high-boiling solvent such as diethylene glycol.

• Addition of Base: Add a strong base, such as potassium hydroxide or sodium ethoxide (3-4 eq).

• Heating: Heat the reaction mixture to a high temperature (typically 180-200 °C) to facilitate the elimination of nitrogen gas. The progress of the reaction can be monitored by observing the cessation of gas evolution.

• Work-up: After cooling, the reaction mixture is typically diluted with water and extracted with an organic solvent (e.g., diethyl ether or dichloromethane). The organic layer is then washed, dried, and concentrated to afford the crude alkane, which can be purified by distillation or chromatography.

Oxidation of the Hydrazine Group

The hydrazine moiety is susceptible to oxidation, which can lead to the formation of various products depending on the oxidant and reaction conditions. Mild oxidation can yield diimide, which is a useful reagent for the reduction of double bonds. Stronger oxidation can lead to the cleavage of the N-N bond and the formation of nitrogen gas. The presence of the electron-withdrawing sulfone group may render the hydrazine in (3-(Methylsulfonyl)propyl)hydrazine more resistant to oxidation compared to simple alkyl hydrazines.

• Mild Oxidants (e.g., H₂O₂, I₂): May lead to the formation of a diazo compound or diimide.

• Strong Oxidants (e.g., KMnO₄, TCCA): Can result in the evolution of nitrogen gas and oxidation of the propyl chain.[7]

The controlled oxidation of (3-(Methylsulfonyl)propyl)hydrazine represents an area ripe for exploration, with potential for developing novel synthetic methodologies.

Synthesis and Characterization

Proposed Synthetic Route

A potential synthesis could involve the reaction of a suitable precursor, such as 3-(methylsulfonyl)propyl chloride or bromide, with an excess of hydrazine hydrate.[8][9][10]

Caption: A plausible synthetic route to the target molecule.

Characterization

The structural elucidation of (3-(Methylsulfonyl)propyl)hydrazine and its derivatives would rely on a combination of standard spectroscopic techniques.

Table 2: Predicted Spectroscopic Data for (3-(Methylsulfonyl)propyl)hydrazine

Spectroscopic Technique	Predicted Characteristic Signals
¹H NMR	A singlet for the methyl group (δ ~3.0 ppm), a triplet for the CH₂ group adjacent to the sulfone (δ ~3.2 ppm), a multiplet for the central CH₂ group (δ ~2.0 ppm), a triplet for the CH₂ group adjacent to the hydrazine (δ ~2.8 ppm), and broad signals for the NH and NH₂ protons.[11][12]
¹³C NMR	A signal for the methyl carbon (δ ~42 ppm), and signals for the three methylene carbons of the propyl chain (δ ~55, 25, and 50 ppm, respectively, from the sulfone).[7][13]
IR Spectroscopy	N-H stretching vibrations (broad, 3200-3400 cm⁻¹), C-H stretching (2850-3000 cm⁻¹), and strong, characteristic S=O stretching bands (asymmetric ~1320 cm⁻¹ and symmetric ~1130 cm⁻¹).[5]
Mass Spectrometry	A molecular ion peak corresponding to its molecular weight (152.21 g/mol ) and characteristic fragmentation patterns involving the loss of the methylsulfonyl group and cleavage of the propyl chain.

Applications in Drug Discovery and Development

The unique structural features of (3-(Methylsulfonyl)propyl)hydrazine make it an attractive scaffold for medicinal chemistry.

• Linker Technology: The bifunctional nature of the molecule allows it to act as a linker in the development of antibody-drug conjugates (ADCs) or other targeted therapeutic agents. The hydrazine can be used to attach a payload, while the sulfone can be further functionalized or may contribute to the overall pharmacokinetic properties of the conjugate.

• Fragment-Based Drug Discovery: As a fragment-sized molecule containing both a hydrogen bond donor/acceptor (hydrazine) and a polar, non-ionizable group (sulfone), it can be a valuable starting point in fragment-based screening campaigns.

• Synthesis of Heterocycles: Hydrazines are key precursors in the synthesis of a wide variety of nitrogen-containing heterocycles, such as pyrazoles, pyridazines, and triazoles, many of which are privileged structures in medicinal chemistry.[1]

Conclusion and Future Outlook

(3-(Methylsulfonyl)propyl)hydrazine represents a versatile and promising building block for organic synthesis and drug discovery. The interplay between the nucleophilic hydrazine group and the electron-withdrawing methylsulfonyl moiety offers a unique handle for chemoselective transformations. While direct experimental data on this specific molecule is limited, this guide provides a solid foundation for its application by drawing upon established principles of hydrazine and sulfone chemistry. Future research into the synthesis, detailed reactivity profiling, and application of (3-(Methylsulfonyl)propyl)hydrazine in the construction of complex molecular architectures is warranted and holds the potential to unlock novel chemical space for the development of new therapeutics and functional materials.

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An In-depth Technical Guide to the Safe Handling and Storage of (3-(Methylsulfonyl)propyl)hydrazine

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3-(Methylsulfonyl)propyl)hydrazine is a hydrazine derivative of interest in pharmaceutical and chemical synthesis. As with all hydrazine compounds, it is imperative that researchers and laboratory personnel are thoroughly familiar with its potential hazards and the requisite safety protocols to mitigate risks. This guide provides a comprehensive overview of the essential safety, handling, and storage guidelines for (3-(Methylsulfonyl)propyl)hydrazine, drawing upon established best practices for the broader class of hydrazine compounds. The information herein is intended to supplement, not replace, institutional safety protocols and regulatory requirements.

Chemical and Physical Properties

Understanding the fundamental properties of a compound is the first step in safe handling. While specific experimental data for (3-(Methylsulfonyl)propyl)hydrazine is limited, its properties can be inferred from its structure and available data from chemical suppliers.

Property	Value	Source
CAS Number	887591-96-0	[1][2][3]
Molecular Formula	C4H12N2O2S	[2][3]
Molecular Weight	152.22 g/mol	[2][3]
Appearance	Solid (predicted)	[4]
Boiling Point	348.4 ± 44.0 °C (Predicted)	[4][5]
Density	1.36 ± 0.1 g/cm³ (Predicted)	[4][5]
Storage Temperature	2-8°C	[2]

Hazard Identification and Toxicological Profile

Hydrazine and its derivatives are classified as hazardous materials.[6] Acute and chronic exposure can lead to significant health effects.[6][7] The primary hazards associated with hydrazines include:

• Toxicity: Hydrazines are toxic if inhaled, ingested, or absorbed through the skin.[6] They are known to cause damage to the liver, kidneys, and central nervous system.

• Corrosivity: Hydrazine compounds can be corrosive and cause severe skin and eye burns upon contact.[6][8]

• Carcinogenicity: Hydrazine is reasonably anticipated to be a human carcinogen.[9]

• Flammability: While (3-(Methylsulfonyl)propyl)hydrazine is a solid, hydrazine vapors can be flammable.[10]

The toxic effects of hydrazines are linked to their ability to act as a functional pyridoxine (Vitamin B6) antagonist and the generation of reactive free radicals during metabolism.[11][12]

GHS Hazard Statements (Inferred for (3-(Methylsulfonyl)propyl)hydrazine): Based on the known hazards of similar hydrazine compounds, the following GHS classifications should be considered:

• H302: Harmful if swallowed.[13]

• H311: Toxic in contact with skin.[13]

• H314: Causes severe skin burns and eye damage.[13]

• H317: May cause an allergic skin reaction.[13]

• H330: Fatal if inhaled.[13]

• H350: May cause cancer.[13]

• H410: Very toxic to aquatic life with long lasting effects.[13]

Personal Protective Equipment (PPE)

A robust PPE protocol is the cornerstone of laboratory safety when handling hydrazine derivatives. The following PPE is mandatory:

• Eye and Face Protection: Tightly fitting safety goggles and a face shield are essential to protect against splashes.[6][14]

• Hand Protection: Neoprene or nitrile gloves are recommended.[14] It is crucial to consult the glove manufacturer's resistance guide for specific breakthrough times.

• Body Protection: A fire/flame-resistant lab coat, full-length pants, and closed-toe shoes are required.[6][14]

• Respiratory Protection: All work with (3-(Methylsulfonyl)propyl)hydrazine should be conducted in a certified chemical fume hood.[6] In the event of a spill or when engineering controls are not sufficient, a full-face respirator with an appropriate cartridge should be used.[14]

Caption: Mandatory PPE workflow for handling (3-(Methylsulfonyl)propyl)hydrazine.

Handling and Storage Protocols

Adherence to strict handling and storage procedures is critical to prevent exposure and accidents.

Handling

• Designated Area: All work with (3-(Methylsulfonyl)propyl)hydrazine must be conducted in a designated area, such as a chemical fume hood, to control vapor exposure.[6]

• Avoid Contact: Avoid all personal contact, including inhalation of dust or vapors.[15] Do not eat, drink, or smoke in the work area.

• Inert Atmosphere: For sensitive reactions, handling under an inert atmosphere (e.g., nitrogen or argon) is recommended to prevent oxidation.[14]

• Grounding: When transferring the substance, ground and bond containers to prevent static discharge.[6]

Storage

• Temperature: Store in a well-ventilated, dry area, sealed in a dry environment at 2-8°C.[2]

• Incompatible Materials: Isolate from oxidizing materials, acids, and metals.[14][16] Do not store with combustible materials.[17]

• Container: Keep the container tightly closed and upright to prevent leakage.[14]

• Secondary Containment: All containers of (3-(Methylsulfonyl)propyl)hydrazine must be stored in a labeled secondary container.[6][14]

Caption: Key storage guidelines for (3-(Methylsulfonyl)propyl)hydrazine.

Spill and Emergency Response

Prompt and correct response to a spill or exposure is crucial.

Spill Response

• Evacuate: Immediately evacuate the area and notify others.[6]

• Ventilate: Ensure the area is well-ventilated.

• Do Not Attempt Cleanup Without Proper PPE: Only trained personnel with appropriate PPE should handle the spill.[6]

• Containment: For a solid spill, carefully sweep up the material, avoiding dust generation, and place it in a sealed container for disposal.[15] For a solution, absorb the spill with an inert material (e.g., sand or earth) and place it in a sealed container.[18]

• Decontamination: Decontaminate the spill area with a suitable solution (e.g., a dilute solution of calcium hypochlorite) and then wash the area thoroughly with soap and water.

First Aid Measures

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[18]

• Skin Contact: Immediately remove all contaminated clothing. Flush the skin with plenty of water for at least 15 minutes. Seek immediate medical attention.[6]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[19]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[13][19]

Disposal

(3-(Methylsulfonyl)propyl)hydrazine and any contaminated materials must be disposed of as hazardous waste in accordance with local, state, and federal regulations.[6] Do not dispose of it down the drain.

Conclusion

(3-(Methylsulfonyl)propyl)hydrazine, like all hydrazine derivatives, is a hazardous chemical that demands respect and careful handling. By understanding its properties, recognizing the potential hazards, and rigorously adhering to the safety protocols outlined in this guide, researchers can work with this compound in a safe and responsible manner. Always prioritize safety and consult your institution's safety office for specific guidance.

References

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Spectroscopic Characterization of (3-(Methylsulfonyl)propyl)hydrazine: A Technical Guide

Abstract

This technical guide provides a comprehensive overview of the expected spectroscopic characteristics of (3-(Methylsulfonyl)propyl)hydrazine. Due to the limited availability of published experimental spectra for this specific compound, this document leverages foundational principles of spectroscopy and comparative data from analogous structures to predict the key features in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) analyses. This guide is intended for researchers, scientists, and professionals in drug development to aid in the identification and characterization of this molecule.

Introduction

(3-(Methylsulfonyl)propyl)hydrazine is a bifunctional molecule incorporating both a sulfone and a hydrazine moiety. The methylsulfonyl group imparts polarity and potential for hydrogen bonding, while the hydrazine group offers a reactive site for derivatization, making it a compound of interest in synthetic chemistry and drug discovery. Accurate spectroscopic analysis is paramount for its unambiguous identification and for ensuring purity in synthetic protocols. This guide provides a detailed prediction of its spectroscopic signatures.

The molecular structure of (3-(Methylsulfonyl)propyl)hydrazine is presented below:

Workflow for Spectroscopic Characterization

Conclusion

This guide provides a predicted spectroscopic profile of (3-(Methylsulfonyl)propyl)hydrazine based on fundamental principles and data from related compounds. The presented ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data serve as a valuable reference for scientists working with this compound. Experimental verification of these predictions is crucial for definitive structural confirmation and quality control.

References

An In-depth Technical Guide on the Thermal and Chemical Stability of (3-(Methylsulfonyl)propyl)hydrazine

For Researchers, Scientists, and Drug Development Professionals

Foreword: A Senior Application Scientist's Perspective

In the landscape of pharmaceutical development, understanding the intrinsic stability of a molecule is paramount. It is the very foundation upon which a successful drug candidate is built. This guide provides a comprehensive technical overview of the thermal and chemical stability of (3-(Methylsulfonyl)propyl)hydrazine, a molecule of interest due to its unique structural features, namely the presence of both a sulfone and a hydrazine moiety. As a Senior Application Scientist, my goal is not merely to present data, but to illuminate the scientific rationale behind the stability-indicating methodologies. This document is structured to provide not just protocols, but a deeper understanding of the "why" behind the "how," empowering researchers to design robust stability studies and anticipate potential challenges in the development of drug candidates incorporating this or similar structural motifs.

Introduction to (3-(Methylsulfonyl)propyl)hydrazine: A Molecule of Interest

(3-(Methylsulfonyl)propyl)hydrazine is a chemical entity characterized by a propyl chain functionalized with a methylsulfonyl group at one end and a hydrazine group at the other.

Chemical Structure and Properties:

Property	Value	Source(s)
CAS Number	887591-96-0	[1]
Molecular Formula	C4H12N2O2S	[2][3]
Molecular Weight	152.22 g/mol	[2]
Physical Form	Solid	[3]

The presence of the strongly polar sulfonyl group and the reactive, basic hydrazine group suggests a molecule with a complex chemical profile, necessitating a thorough investigation of its stability. Hydrazine derivatives are known for their utility in organic synthesis and their potential biological activity.[4] Sulfonyl hydrazides are recognized for their relative stability as solids and their utility as reagents in various chemical transformations.[5][6]

Thermal Stability Assessment

The thermal stability of a pharmaceutical compound is a critical parameter that influences its manufacturing, storage, and handling. The primary techniques for assessing thermal stability are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Theoretical Framework

Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It provides information on thermal decomposition temperatures and the presence of volatile components.

Differential Scanning Calorimetry (DSC) measures the difference in heat flow between a sample and a reference as a function of temperature. It detects thermal events such as melting, crystallization, and decomposition, providing information on transition temperatures and enthalpies.

Experimental Protocol: TGA and DSC Analysis

Objective: To determine the decomposition temperature and characterize the thermal events of (3-(Methylsulfonyl)propyl)hydrazine.

Instrumentation:

• Thermogravimetric Analyzer

• Differential Scanning Calorimeter

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of (3-(Methylsulfonyl)propyl)hydrazine into an appropriate pan (e.g., aluminum for DSC, platinum or ceramic for TGA).

• TGA Analysis:

  • Heat the sample from ambient temperature (e.g., 25 °C) to a final temperature (e.g., 500 °C) at a constant heating rate (e.g., 10 °C/min).

  • Utilize an inert atmosphere (e.g., nitrogen) to prevent oxidative decomposition.

  • Record the mass loss as a function of temperature. The onset of significant mass loss indicates the decomposition temperature.

• DSC Analysis:

  • Heat the sample from ambient temperature to a temperature above any expected thermal events at a constant heating rate (e.g., 10 °C/min) under a nitrogen atmosphere.

  • Record the heat flow. Endothermic peaks may correspond to melting, while exothermic peaks often indicate decomposition.

Data Interpretation:

• TGA Thermogram: The TGA curve will show a stable baseline until the onset of decomposition, where a sharp decrease in mass will be observed.

• DSC Thermogram: The DSC thermogram may show an endothermic peak corresponding to the melting point of the solid compound, followed by an exothermic peak at a higher temperature, indicating thermal decomposition.

Expected Outcomes: Based on the general stability of sulfonyl hydrazides, (3-(Methylsulfonyl)propyl)hydrazine is expected to be a crystalline solid with a defined melting point and to exhibit thermal decomposition at elevated temperatures. The presence of the alkyl chain may influence the decomposition temperature compared to aromatic sulfonyl hydrazides.

Chemical Stability and Forced Degradation Studies

Forced degradation studies are essential to understand the intrinsic stability of a drug substance, identify potential degradation products, and develop stability-indicating analytical methods.[7] The key degradation pathways to investigate for (3-(Methylsulfonyl)propyl)hydrazine are hydrolysis, oxidation, and photolysis.

Hydrolytic Stability

Causality: The hydrazine moiety is basic and can be susceptible to hydrolysis, particularly under acidic or basic conditions. The sulfonyl group is generally stable to hydrolysis.[8]

Experimental Protocol:

• Sample Preparation: Prepare solutions of (3-(Methylsulfonyl)propyl)hydrazine in acidic (e.g., 0.1 M HCl), neutral (e.g., water), and basic (e.g., 0.1 M NaOH) media at a known concentration.

• Stress Conditions: Incubate the solutions at an elevated temperature (e.g., 60 °C) for a defined period.

• Analysis: At specified time points, withdraw aliquots, neutralize if necessary, and analyze by a stability-indicating HPLC method to quantify the remaining parent compound and detect any degradation products. LC-MS can be used to identify the mass of the degradation products.

Potential Degradation Products: Hydrolysis of the hydrazine could potentially lead to the formation of the corresponding alcohol or other cleavage products.

Oxidative Stability

Causality: Hydrazines are known to be susceptible to oxidation, which can be catalyzed by metal ions or initiated by oxidizing agents.[9] This can lead to the formation of various byproducts.

Experimental Protocol:

• Sample Preparation: Prepare a solution of (3-(Methylsulfonyl)propyl)hydrazine in a suitable solvent.

• Stress Conditions: Treat the solution with an oxidizing agent, such as hydrogen peroxide (e.g., 3% H₂O₂), and incubate at room temperature or slightly elevated temperature.

• Analysis: Monitor the reaction over time using HPLC to determine the extent of degradation and the formation of degradation products.

Potential Degradation Products: Oxidation of the hydrazine moiety can lead to the formation of diimide, and further decomposition can produce nitrogen gas and the corresponding alkane.

Photostability

Causality: While the alkyl and sulfonyl groups are not strong chromophores, the hydrazine moiety may have some UV absorbance, making the molecule potentially susceptible to photodegradation.

Experimental Protocol:

• Sample Preparation: Expose a solid sample and a solution of (3-(Methylsulfonyl)propyl)hydrazine to a calibrated light source that provides both UV and visible light, according to ICH Q1B guidelines.

• Control: A dark control sample should be stored under the same conditions to differentiate between thermal and photodegradation.

• Analysis: After the exposure period, analyze both the exposed and control samples by HPLC to assess for any degradation.

Compatibility with Pharmaceutical Excipients

In the context of drug development, it is crucial to assess the compatibility of the active pharmaceutical ingredient (API) with common pharmaceutical excipients.[10] The reactive hydrazine group in (3-(Methylsulfonyl)propyl)hydrazine is a potential site for interactions.

Experimental Protocol:

• Binary Mixtures: Prepare binary mixtures of (3-(Methylsulfonyl)propyl)hydrazine with various excipients (e.g., lactose, microcrystalline cellulose, magnesium stearate) in a 1:1 ratio.

• Stress Conditions: Store the mixtures under accelerated stability conditions (e.g., 40 °C/75% RH) for a defined period.

• Analysis: Analyze the stressed mixtures using techniques such as DSC to detect changes in thermal behavior and HPLC to quantify any degradation of the API.

Potential Incompatibilities: The primary amine of the hydrazine can potentially react with reducing sugars (e.g., lactose) via the Maillard reaction or with excipients containing reactive functional groups.

Summary of Stability Profile and Recommendations

While specific experimental data for (3-(Methylsulfonyl)propyl)hydrazine is not publicly available, based on the chemistry of its functional groups, the following stability profile can be anticipated:

• Thermal Stability: Expected to be a stable solid at ambient temperatures with a distinct melting point, decomposing at higher temperatures.

• Chemical Stability: The hydrazine moiety is the most likely site of degradation.

  • Hydrolysis: Potential for degradation under acidic and basic conditions.

  • Oxidation: Susceptible to oxidation, a key degradation pathway to monitor.

  • Photostability: Likely to be relatively photostable, but this requires experimental confirmation.

• Compatibility: Potential for incompatibility with reducing sugars and other reactive excipients.

Recommendations for Drug Development:

• Thorough forced degradation studies are essential to identify and characterize all potential degradation products.

• Development of a validated, stability-indicating analytical method is critical for accurate monitoring of stability.

• Careful selection of excipients is necessary to avoid incompatibilities.

• Appropriate packaging and storage conditions should be established based on the comprehensive stability data.

Conclusion

This technical guide provides a framework for the comprehensive evaluation of the thermal and chemical stability of (3-(Methylsulfonyl)propyl)hydrazine. By understanding the underlying chemical principles and employing the detailed experimental protocols outlined herein, researchers and drug development professionals can build a robust stability profile for this molecule, a critical step in its journey from a compound of interest to a potential therapeutic agent. The insights gained from these studies will be invaluable for formulation development, manufacturing process design, and ensuring the safety and efficacy of any resulting pharmaceutical product.

References

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• Kalia, J., & Raines, R. T. (2008). Hydrolytic stability of hydrazones and oximes.
• Lessen, T., & Zhao, D. C. (1996). Interactions between drug substances and excipients. 1. Fluorescence and HPLC studies of triazolophthalazine derivatives from hydralazine hydrochloride and starch. Journal of pharmaceutical sciences, 85(3), 326-329.
• Ngwa, G. (2010). Forced degradation as an integral part of formulation development. Drug Delivery Technology, 10(5), 56-59.
• Patel, P., & Dave, H. (2025). a comprehensive review on compatibility studies of excipients and active pharmaceutical ingredients targeting the central nervous system. International Journal of Biological & Pharmaceutical Sciences, 14(4).
• Qiu, F., & Scrivens, W. A. (2011). Chapter 3: Degradation and impurity analysis for pharmaceutical drug candidates. In Handbook of Modern Pharmaceutical Analysis (pp. 59-169). Elsevier.
• Sun, J., et al. (2025). Sulfonyl hydrazides as a general redox-neutral platform for radical cross-coupling. Science, 387(6741), 1377-1383.
• Anusandhanvallari. (2025).
• Clair, S., Abel, M., & Porte, L. (2021). On-surface synthesis of 2D covalent organic frameworks. Journal of Molecular Structure.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 14358990, (3-(Methylsulfonyl)propyl)hydrazine. Retrieved February 15, 2026 from [Link].

• RSC Publishing. (2021).
• Singh, S., & Bakshi, M. (2000). Guidance on conduct of stress tests to determine inherent stability of drugs. Pharmaceutical technology, 24(2), 1-14.
• Stankovic, M. N., & Heinicke, J. (2003). Oxidation of hydrazine derivatives. In The Chemistry of the Hydrazo, Azo and Azoxy Groups, Volume 2 (pp. 1091-1165). John Wiley & Sons, Ltd.

• Wikipedia. (2023). Hydrazines. [Link]

• Blessy, M., Patel, R. D., Prajapati, P. N., & Agrawal, Y. K. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of pharmaceutical analysis, 4(3), 159-165.

• TA Instruments. Materials Characterization by Thermal Analysis (DSC & TGA), Rheology, and Dynamic Mechanical Analysis. [Link]

• Gupta, A., et al. (2019). Drug Excipient Compatibility Testing Protocols and Charaterization: A Review. Asian Journal of Chemistrys, 6(3), 1-22.

• THE LOWER ALIPHATIC DERIVATIVES OF HYDRAZINE - DTIC. [Link]

• ResearchGate. Proposed Decomposition Mechanism of the Hydrazine Derivative (1). [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Derivatization of Carbonyl-Containing Compounds using (3-(Methylsulfonyl)propyl)hydrazine for Enhanced LC-MS Analysis

Introduction: Addressing the Challenge of Carbonyl Analysis in LC-MS

The quantitative and qualitative analysis of carbonyl-containing compounds, such as aldehydes, ketones, and ketosteroids, is of paramount importance in diverse fields ranging from clinical diagnostics and metabolomics to pharmaceutical development and environmental monitoring. However, these molecules often present significant analytical challenges when using liquid chromatography-mass spectrometry (LC-MS). Their inherent low polarity can lead to poor retention on reversed-phase columns, and more critically, their lack of a readily ionizable functional group results in low ionization efficiency, particularly with electrospray ionization (ESI), leading to inadequate sensitivity.[1]

Chemical derivatization offers a robust solution to overcome these limitations. By reacting the carbonyl group with a carefully selected reagent, a derivative with enhanced chromatographic and mass spectrometric properties can be formed. This application note details the use of (3-(Methylsulfonyl)propyl)hydrazine as a novel derivatization agent for the sensitive and reliable LC-MS analysis of carbonyl compounds.

The Derivatization Agent: (3-(Methylsulfonyl)propyl)hydrazine

(3-(Methylsulfonyl)propyl)hydrazine is a hydrazine-containing reagent designed to react specifically with carbonyl functional groups. Its chemical structure is presented below:

Structure: CH₃SO₂(CH₂)₃NHNH₂

The key features of this reagent that make it advantageous for LC-MS applications are:

• Hydrazine Moiety: The terminal hydrazine group (-NHNH₂) is a strong nucleophile that readily reacts with the electrophilic carbon of a carbonyl group to form a stable hydrazone linkage.[2][3]

• Methylsulfonyl Group: The presence of the methylsulfonyl (-SO₂CH₃) group imparts several beneficial properties:

  • Increased Polarity: This enhances the water solubility of the reagent and its derivatives, making it compatible with reversed-phase chromatography.

  • Improved Ionization: While the sulfonyl group is electron-withdrawing, which can slightly reduce the nucleophilicity of the hydrazine, the overall polarity and potential for protonation or adduct formation of the resulting hydrazone can lead to improved ionization efficiency in ESI-MS.[4]

  • Unique Fragmentation: The sulfonyl moiety can provide a characteristic fragmentation pattern in tandem mass spectrometry (MS/MS), aiding in the structural confirmation of the derivatized analytes.

Reaction Mechanism: Hydrazone Formation

The derivatization reaction proceeds via a nucleophilic addition of the hydrazine to the carbonyl carbon, followed by the elimination of a water molecule to form a stable hydrazone. This reaction is typically acid-catalyzed, as protonation of the carbonyl oxygen makes the carbonyl carbon more electrophilic.

Caption: Figure 1: General reaction of a carbonyl compound with (3-(Methylsulfonyl)propyl)hydrazine.

Protocol 1: Synthesis of (3-(Methylsulfonyl)propyl)hydrazine

While (3-(Methylsulfonyl)propyl)hydrazine is commercially available, this section provides a plausible synthesis route based on established methods for preparing alkylsulfonyl hydrazines for research purposes.[5] The synthesis involves a two-step process starting from 3-(methylthio)propan-1-ol.

Step 1: Synthesis of 3-(Methylsulfonyl)propane-1-sulfonyl chloride

• Oxidation: 3-(Methylthio)propan-1-ol is oxidized to 3-(methylsulfonyl)propan-1-ol using a suitable oxidizing agent like hydrogen peroxide in acetic acid.

• Chlorination: The resulting alcohol is then converted to the corresponding sulfonyl chloride using a chlorinating agent such as thionyl chloride or oxalyl chloride.

Step 2: Formation of the Hydrazine

• Reaction with Hydrazine: The synthesized 3-(methylsulfonyl)propane-1-sulfonyl chloride is reacted with an excess of hydrazine hydrate in a suitable solvent like ethanol or dichloromethane at a controlled temperature (e.g., 0 °C to room temperature).[5]

• Work-up and Purification: The reaction mixture is then subjected to a work-up procedure, which may involve extraction and purification by crystallization or chromatography to yield the final product, (3-(Methylsulfonyl)propyl)hydrazine.

Protocol 2: General Derivatization of Carbonyl Compounds

This protocol provides a general starting point for the derivatization of aldehydes and ketones in biological samples or standards. Optimization of reaction time, temperature, and reagent concentrations may be necessary for specific applications.

Materials:

• (3-(Methylsulfonyl)propyl)hydrazine solution (10 mg/mL in acetonitrile)

• Sample containing carbonyl compounds (e.g., steroid extract in methanol, plasma extract)

• Acid catalyst (e.g., 1% acetic acid in acetonitrile)

• Quenching solution (e.g., 1% ammonium hydroxide in water)

• LC-MS grade solvents (acetonitrile, methanol, water)

Procedure:

• Sample Preparation: Ensure the sample is in a suitable organic solvent. If the sample is aqueous, perform a liquid-liquid or solid-phase extraction to transfer the analytes into an organic solvent.

• Derivatization Reaction:

  • To 100 µL of the sample, add 50 µL of the (3-(Methylsulfonyl)propyl)hydrazine solution.

  • Add 10 µL of the acid catalyst solution.

  • Vortex the mixture gently and incubate at 60°C for 60 minutes.

• Reaction Quenching: Cool the reaction mixture to room temperature and add 20 µL of the quenching solution to neutralize the acid catalyst.

• Sample Dilution: Dilute the derivatized sample with the initial mobile phase for LC-MS analysis to a suitable concentration.

• LC-MS Analysis: Inject the diluted sample into the LC-MS system.

Caption: Figure 2: Workflow for the derivatization of carbonyl compounds.

Application: Analysis of Ketosteroids in Serum

The analysis of ketosteroids, such as testosterone and progesterone, is a common application that benefits significantly from derivatization.[6][7]

Sample Preparation (Liquid-Liquid Extraction):

• To 100 µL of serum, add an internal standard solution.

• Add 500 µL of methyl tert-butyl ether (MTBE), vortex for 2 minutes, and centrifuge.

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the dried extract in 100 µL of acetonitrile.

Derivatization and LC-MS/MS Analysis:

• Follow the general derivatization protocol described above.

• LC Conditions (suggested starting point):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Gradient: 30-95% B over 10 minutes

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40°C

• MS Conditions (suggested starting point):

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Scan Mode: Multiple Reaction Monitoring (MRM)

  • Monitor the transition from the protonated molecular ion [M+H]⁺ of the derivatized steroid to a characteristic product ion.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Derivatized Testosterone	[Calculated M+H]⁺	[To be determined]
Derivatized Progesterone	[Calculated M+H]⁺	[To be determined]
Derivatized Cortisone	[Calculated M+H]⁺	[To be determined]
Table 1: Proposed MRM transitions for derivatized ketosteroids. The exact m/z values will depend on the molecular weight of the derivatized analytes and experimental fragmentation data.

Expected Outcomes and Advantages

• Enhanced Sensitivity: The derivatization is expected to significantly increase the ionization efficiency of carbonyl compounds, leading to lower limits of detection (LOD) and quantification (LOQ).

• Improved Chromatographic Performance: The introduction of the polar methylsulfonylpropyl group will likely improve the retention and peak shape of otherwise poorly retained analytes on reversed-phase columns.

• Increased Specificity: The use of MRM analysis of the derivatized compounds provides high specificity, reducing the impact of matrix interferences.

• Broader Analyte Coverage: This method can be applied to a wide range of carbonyl-containing molecules, making it a versatile tool for metabolomics and targeted analysis.

Method Validation and Trustworthiness

To ensure the reliability of the data generated using this derivatization strategy, a thorough method validation should be performed according to established guidelines. Key validation parameters include:

• Selectivity: Assess potential interferences from the matrix and other endogenous compounds.

• Linearity and Range: Determine the concentration range over which the method is accurate and precise.

• Accuracy and Precision: Evaluate the closeness of the measured values to the true values and the degree of scatter in the data, respectively.

• Recovery: Assess the efficiency of the extraction and derivatization process.

• Matrix Effects: Investigate the potential for ion suppression or enhancement from the sample matrix.

• Stability: Evaluate the stability of the derivatized analytes under various storage and processing conditions.

By systematically validating these parameters, the developed method will be a self-validating system, ensuring trustworthy and reproducible results.

Conclusion

Derivatization with (3-(Methylsulfonyl)propyl)hydrazine presents a promising strategy for overcoming the inherent challenges associated with the LC-MS analysis of carbonyl-containing compounds. The expected improvements in sensitivity, chromatographic separation, and specificity make this approach highly valuable for researchers, scientists, and drug development professionals. The provided protocols offer a solid foundation for the implementation and further optimization of this derivatization technique in various analytical applications.

References

• Progress and Challenges in Quantifying Carbonyl-Metabolomic Phenomes with LC-MS/MS. Available at: [Link]

• Environmentally Safe Condition for the Synthesis of Aryl and Alkyl Sulfonyl Hydrazones via One-Pot Reaction | ACS Sustainable Chemistry & Engineering. Available at: [Link]

• Synthesis and evaluation of N,N'-bis(arylsulfonyl)hydrazines as antineoplastic agents | Scilit. Available at: [Link]

• Derivatization with 2-hydrazino-1-methylpyridine enhances sensitivity of analysis of 5α-dihydrotestosterone in human plasma by liquid chromatography tandem mass spectrometry - PMC. Available at: [Link]

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• 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis - PMC. Available at: [Link]

• Determination of aldehydes and ketones using derivatization with 2,4-dinitrophenylhydrazine and liquid chromatography-atmospheric pressure photoionization-mass spectrometry - ResearchGate. Available at: [Link]

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• 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis - PubMed. Available at: [Link]

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• Synthesis, characterisation of some derivatives of 3-[(4-chlorophenyl) sulfonyl] propane hydrazide - Der Pharma Chemica. Available at: [Link]

• N-Arylsulfonyl Hydrazones as Inhibitors of IMP-1 Metallo-β-Lactamase - PMC. Available at: [Link]

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• How Does Hydrazine add to Carbonyl to form Hydrazone? - YouTube. Available at: [Link]

• A chromatogram of a model solution of hydrazines (1 mg/L of each... - ResearchGate. Available at: [Link]

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• Studies on Positive and Negative ionization mode of ESI-LC-MS/ MS for screening of Phytochemicals on Cassia auriculata (Aavaram - Semantic Scholar. Available at: [Link]

• Unveiling the Power of Negative Ion Mode ESI-MS: Identifying Species with Remarkable Signal Intensity and Collisional Stability - ChemRxiv. Available at: [Link]

• Condensation Reactions of 3-Oxo-2-arylhydrazonopropanals with Active Methylene Reagents: Formation of 2-Hydroxy- and 2-Amino-6-substituted-5-arylazonicotinates and Pyrido[3,2-c]cinnolines via 6π-Electrocyclization Reactions - MDPI. Available at: [Link]

• Synthesis of Phenylhydrazone of 5-Acetyl-3-(Methylsulfanyl)-1,2,4-Triazine and 3-Methyl-5-(Methylsulfanyl)-1-Phenyl-1H-Pyrazolo[4,3-e][1][5][8]Triazine from Pivotal Intermediate - MDPI. Available at: [Link]

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Protocol for protein cross-linking with (3-(Methylsulfonyl)propyl)hydrazine

An in-depth guide to protein cross-linking utilizing hydrazine-based chemistry, with a special focus on the reactivity of the proposed reagent, (3-(Methylsulfonyl)propyl)hydrazine. This document provides researchers, scientists, and drug development professionals with the foundational principles, detailed protocols, and critical insights required for successful protein conjugation.

Introduction to Hydrazine-Based Protein Conjugation

Protein cross-linking is a powerful technique used to study protein-protein interactions, stabilize protein complexes, and create novel bioconjugates for therapeutic and diagnostic applications.[1][2] The process involves covalently joining two or more molecules, often proteins, through a chemical bond mediated by a cross-linking reagent.[1] The choice of cross-linker is dictated by the functional groups present on the target proteins and the desired length and properties of the resulting linkage.[3]

Hydrazine-based cross-linkers are a valuable class of reagents that target carbonyl groups—aldehydes and ketones—to form stable hydrazone bonds.[3][4] This chemistry offers high specificity because native proteins generally lack accessible carbonyl groups.[5] Consequently, a key step in this workflow is the introduction of aldehydes onto the protein of interest. This is most commonly achieved by the mild oxidation of carbohydrate moieties on glycoproteins using sodium periodate (NaIO₄).[4][5][] This targeted oxidation converts vicinal diols within the sugar residues into reactive aldehydes, providing specific sites for conjugation.[]

Analysis of (3-(Methylsulfonyl)propyl)hydrazine as a Cross-Linking Reagent

The specified reagent, (3-(Methylsulfonyl)propyl)hydrazine, contains two key functional groups: a hydrazine (-NHNH₂) group and a methylsulfonyl (-SO₂CH₃) group.

• Hydrazine Group: This is the reactive moiety that will target aldehyde groups on a modified protein. The reaction between a hydrazine and an aldehyde forms a hydrazone bond, which can be further stabilized by reduction to a secondary amine, though the hydrazone itself is relatively stable.[7][8]

• Methylsulfonyl Group: In this aliphatic context, the methylsulfonyl group is generally chemically inert under typical bioconjugation conditions (aqueous buffer, neutral pH). Unlike sulfonyl fluorides, which are known to react with serine, cysteine, and other residues, or sulfonyl groups on specific aromatic systems that can act as leaving groups, an alkyl sulfone does not have a readily available reaction pathway for covalent bond formation with amino acid side chains.[9][10][11]

Based on this analysis, (3-(Methylsulfonyl)propyl)hydrazine is a monofunctional reagent . It can be used to attach a methylsulfonylpropyl tag to a protein, but it cannot, by itself, form a bridge between two proteins. To achieve cross-linking, a bifunctional reagent with two reactive groups is required.

To fulfill the objective of providing a protein cross-linking protocol, this guide will detail the procedure using a representative and well-established homobifunctional dihydrazide cross-linker, Adipic Acid Dihydrazide (ADH) . The principles and the initial protein modification steps are directly applicable to any hydrazine-based conjugation.

Principle of the Two-Step Cross-Linking Strategy

The cross-linking of glycoproteins using a dihydrazide like ADH is a two-step process. This strategy allows for controlled conjugation and minimizes unwanted self-polymerization.

• Protein Oxidation: A glycoprotein (e.g., an antibody) is treated with sodium periodate to generate aldehyde groups on its carbohydrate chains.

• Cross-Linker Reaction: The oxidized glycoprotein is then reacted with the dihydrazide cross-linker, forming a covalent hydrazone bond. This can be done with another aldehyde-bearing protein or in a sequential manner to link to another molecule.

Application Note & Protocol: Glycoprotein Cross-Linking with Adipic Acid Dihydrazide (ADH)

Objective

To provide a detailed methodology for the covalent cross-linking of glycoproteins using the homobifunctional cross-linker Adipic Acid Dihydrazide (ADH), targeting periodate-generated aldehydes on carbohydrate moieties.

Materials and Reagents

• Protein Sample: Glycoprotein(s) to be cross-linked (e.g., Horseradish Peroxidase (HRP), Immunoglobulin G (IgG)) at a concentration of 1-10 mg/mL.

• Cross-linker: Adipic Acid Dihydrazide (ADH)

• Oxidation Reagent: Sodium meta-periodate (NaIO₄)

• Buffers:

  • Oxidation Buffer: 0.1 M Sodium Acetate, pH 5.5

  • Coupling Buffer: 0.1 M Sodium Phosphate, 0.15 M NaCl, pH 7.2-7.5 (PBS)

  • Quenching Buffer: 1 M Tris-HCl, pH 7.5

• Purification: Desalting columns (e.g., Zeba™ Spin Desalting Columns) or dialysis cassettes for buffer exchange and removal of excess reagents.

• Analysis: SDS-PAGE reagents, Coomassie stain or silver stain, and a densitometer.

Experimental Workflow Diagram

Caption: Workflow for dihydrazide-mediated protein cross-linking.

Detailed Step-by-Step Protocol

Part 1: Generation of Aldehyde Groups on the Glycoprotein

The efficiency of this step is critical for the success of the entire protocol. The pH of 5.5 is optimal for periodate oxidation.[4]

• Protein Preparation: Prepare 1-2 mg of your glycoprotein in 500 µL of Oxidation Buffer (0.1 M Sodium Acetate, pH 5.5). If your protein is in a different buffer, perform a buffer exchange using a desalting column or dialysis.

• Periodate Solution Preparation: Immediately before use, prepare a 20 mM solution of sodium meta-periodate in Oxidation Buffer. Note: Periodate solutions are light-sensitive and should be freshly prepared.

• Oxidation Reaction: Add an equal volume of the 20 mM periodate solution to your protein solution (final periodate concentration of 10 mM). Incubate the reaction for 30 minutes at room temperature, protected from light.

• Removal of Excess Periodate: Immediately after incubation, remove the excess periodate and by-products by passing the solution through a desalting column equilibrated with Coupling Buffer (PBS, pH 7.2). This step is crucial as excess periodate can interfere with subsequent steps. The collected fraction now contains your aldehyde-activated glycoprotein.

Part 2: Cross-Linking with Adipic Acid Dihydrazide (ADH)

Hydrazide reactions proceed efficiently at neutral to slightly basic pH.[3] Buffers containing primary amines (like Tris or glycine) must be avoided at this stage as they will compete for the aldehyde sites.[3]

• Cross-linker Preparation: Prepare a 50 mM stock solution of ADH in the Coupling Buffer.

• Cross-Linking Reaction: To the aldehyde-activated glycoprotein from step 4, add the ADH solution to achieve a final concentration that represents a 50- to 100-fold molar excess of ADH over the protein. If you are cross-linking two different proteins (Protein-A and Protein-B), Protein-B should also be oxidized via Part 1, and both oxidized proteins should be mixed before adding the cross-linker.

• Incubation: Incubate the reaction mixture for 2 hours at room temperature with gentle stirring or rotation.

• Quenching the Reaction: Stop the reaction by adding a quenching buffer, such as Tris or glycine, to a final concentration of 20-50 mM.[12] Incubate for an additional 15-20 minutes at room temperature. This will consume any remaining unreacted aldehyde groups.

• Final Purification: Remove excess cross-linker and quenching reagents by dialysis or using a desalting column equilibrated with a suitable storage buffer (e.g., PBS).

Analysis of Cross-Linking Efficiency

The success of the cross-linking reaction is typically assessed by SDS-PAGE (Sodium Dodecyl Sulfate Polyacrylamide Gel Electrophoresis).[13][14]

• Sample Preparation: Mix an aliquot of your un-cross-linked protein, the oxidized protein, and the final cross-linked product with SDS-PAGE sample loading buffer containing a reducing agent (like DTT or β-mercaptoethanol).

• Electrophoresis: Load the samples onto a polyacrylamide gel and run the electrophoresis. The percentage of acrylamide in the gel should be chosen based on the expected molecular weight of the cross-linked products.[15]

• Visualization: Stain the gel with Coomassie Brilliant Blue or a more sensitive silver stain to visualize the protein bands.[15]

• Interpretation: A successful cross-linking reaction will show the appearance of new, higher-molecular-weight bands corresponding to the dimer, trimer, or higher-order oligomers of the cross-linked protein(s).[13] The intensity of the monomer band should decrease in the cross-linked sample compared to the control.[13]

For more detailed structural information, the cross-linked products can be analyzed by mass spectrometry.[16][17] This involves enzymatic digestion of the cross-linked complex followed by LC-MS/MS to identify the specific peptides (and thus, the amino acid regions) that have been linked.[18]

Troubleshooting

Problem	Possible Cause	Solution
Low or no cross-linking	Inefficient oxidation of the glycoprotein.	Ensure the periodate solution is fresh and the reaction is protected from light. Confirm the protein is a glycoprotein.
Inactive cross-linker.	Prepare fresh ADH solution immediately before use.
Buffer interference.	Ensure no amine-containing buffers (Tris, glycine) were used during the cross-linking step.
Excessive precipitation	Protein concentration is too high.	Reduce the protein concentration or adjust the molar excess of the cross-linker.
pH of the buffer is incorrect.	Verify the pH of all buffers used in the protocol.
High degree of polymerization	Molar ratio of cross-linker to protein is too high.	Optimize the molar excess of ADH. A lower ratio may favor intramolecular or simple intermolecular cross-links.

Mechanism of Action Diagram

Caption: Reaction scheme for ADH-mediated cross-linking of glycoproteins.

References

• Cross-linking mass spectrometry for mapping protein complex topologies in situ. (2023). eLife. [Link]

• Kao, A., Chiu, C. L., Vellucci, D., Yang, Y., Patel, V. R., Guan, S., ... & Houk, K. N. (2008). Mass spectrometric analysis of cross-linking sites for the structure of proteins and protein complexes. Protein Science, 17(8), 1433-1443. [Link]

• Sinz, A. (2021). Cross-Linking Mass Spectrometry for Investigating Protein Conformations and Protein–Protein Interactions: A Method for All Seasons. Chemical Reviews, 121(23), 14363-14413. [Link]

• Leitner, A., Faini, M., Stengel, F., & Aebersold, R. (2014). The beginning of a beautiful friendship: cross-linking/mass spectrometry and modelling of proteins and multi-protein complexes. Trends in Biochemical Sciences, 39(9), 388-397. [Link]

• Chalkley, R. J., & Burlingame, A. L. (2013). Chemical cross-linking and mass spectrometry for the structural analysis of protein assemblies. Australian Journal of Chemistry, 66(7), 740-750. [Link]

• Introducing Functional Groups. (n.d.). CellMosaic. [Link]

• BIC 101 :: Lecture 13 & 14 :: CONFORMATION OF PROTEINS. (n.d.). TNAU Agritech Portal. [Link]

• Determination of protein contacts by chemical cross-linking with EDC and mass spectrometry. (2007). Current Protocols in Protein Science, Chapter 19, Unit 19.8. [Link]

• SDS-PAGE and SEC analysis of the proteins cross-linked by... (2013). ResearchGate. [Link]

• Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. (2023). Bioconjugate Chemistry. [Link]

• Kalkhof, S., Haehnel, S., Götze, M., & Sinz, A. (2015). Chemical cross-linking/mass spectrometry targeting acidic residues in proteins and protein complexes. Proceedings of the National Academy of Sciences, 112(19), 5897-5902. [Link]

• Medzihradszky, K. F., Tetaert, D., & Ricart, C. A. (2012). Enrichment of O-GlcNAc modified proteins by the periodate oxidation – hydrazide resin capture approach. Journal of Proteomics, 75(15), 4668-4676. [Link]

• Al-Gharabli, S. I., B-H, A., & Camarero, J. A. (2015). Efficient generation of hydrazides in proteins by RadA split intein. FEBS Letters, 589(20 Pt B), 3123-3129. [Link]

• Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. (2023). ACS Publications. [Link]

• Hydrazine-based and carbonyl-based bifunctional crosslinking reagents. (n.d.).
• Amino acid hydrazides. (n.d.).

• Aldehyde tag. (n.d.). Wikipedia. [Link]

• Jones, M. W., & Johnson, D. S. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Future Medicinal Chemistry, 7(4), 453-471. [Link]

• Glycoconjugations of Biomolecules by Chemical Methods. (2020). Frontiers in Chemistry. [Link]

• Site-selective incorporation and ligation of protein aldehydes. (2016). Organic & Biomolecular Chemistry. [Link]

• Multiplex Quantitative Glycomics Enabled by Periodate Oxidation and Triplex Mass Defect Isobaric Multiplex Reagents for Carbonyl-Containing Compound Tags. (2019). Analytical Chemistry, 91(15), 9878-9885. [Link]

• Reaction Chemistry & Engineering. (2020). RSC Publishing. [Link]

• Preparation of protected peptide hydrazides from the acids and hydrazine by dicyclohexylcarbodiimide-hydroxybenzotriazole coupling. (1976). The Journal of Organic Chemistry, 41(15), 2628-2633. [Link]

• How do you convert amino acids to hydrazide in a single step with conventional methods?. (2017). ResearchGate. [Link]

• Protein Cross-linkers handbook and selection guide. (n.d.). The Wolfson Centre for Applied Structural Biology. [Link]

• Antibody functionalization with a dual reactive hydrazide/click crosslinker. (2013). Analytical Biochemistry, 435(1), 68-73. [Link]

• Selected syntheses and reactions of sulfones. (2020). ResearchGate. [Link]

• Recent development of analytical methods for disease-specific protein O-GlcNAcylation. (2022). Journal of Analysis and Testing, 6(4), 313-326. [Link]

• Rapid and sensitive detection of native glycoRNAs. (2023). bioRxiv. [Link]

• Identification of Styryl Sulfonyl Fluoride as a Near-Perfect Michael Acceptor for Diversified Protein Bioconjugations. (2023). CCS Chemistry. [Link]

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Applications of hydrazine-based probes in quantitative proteomics

Application Note: Hydrazine and Hydrazide Chemistries in Quantitative Proteomics

Executive Summary

Hydrazine (

) and hydrazide ( ) functionalities represent the gold standard for chemoselective targeting of carbonyl groups in proteomics. Unlike amine-reactive chemistries (e.g., NHS-esters) that target abundant lysine residues, hydrazine-based probes target specific, often substoichiometric modifications: aldehydes generated via periodate oxidation of glycans (N-glycoproteomics) or ketones/aldehydes formed via oxidative stress (protein carbonylation).

This guide details the application of these probes in quantitative workflows, specifically Solid Phase Extraction of Glycopeptides (SPEG) and Oxidative Stress Profiling . It integrates aniline catalysis for reaction acceleration and stable isotope labeling for precise quantification.

Chemical Mechanism & Catalysis

The core utility of hydrazine-based probes lies in their reactivity with aldehydes and ketones to form hydrazones.[1] While thermodynamically stable, the kinetics of this reaction at physiological pH can be slow (

).

Expert Insight: To ensure quantitative capture, particularly of low-abundance carbonyls, the reaction should be performed at acidic pH (4.5–5.5) and catalyzed by aniline . Aniline forms a highly reactive protonated imine intermediate with the aldehyde, which undergoes rapid transimination with the hydrazine probe.

Reaction Pathway Diagram

Figure 1: Aniline-catalyzed ligation of hydrazine probes to protein aldehydes. The catalyst accelerates the rate-limiting step of nucleophilic attack.

Application I: Quantitative N-Glycoproteomics (SPEG)

The Solid Phase Extraction of Glycopeptides (SPEG) method is the primary application of hydrazide chemistry. It isolates N-linked glycopeptides by oxidizing their glycan chains to aldehydes, coupling them to hydrazide beads, and releasing the peptide moiety with PNGase F.

Mechanism of Identification: PNGase F cleaves the N-glycan between the innermost GlcNAc and the Asparagine residue, converting Asparagine to Aspartic Acid. This results in a reproducible mass shift of +0.984 Da , marking the specific glycosylation site.

Protocol: SPEG with Isotopic Labeling

Reagents:

• Hydrazide Resin (e.g., Affi-Gel Hz or equivalent)

• Oxidation Buffer: 10 mM NaIO4 in 0.1 M NaOAc, pH 5.5

• Coupling Buffer: 0.1 M NaOAc, pH 5.5, 10 mM Aniline

• Labeling Reagents:

  -succinic anhydride (Light) and -succinic anhydride (Heavy)[2]

Step-by-Step Workflow:

• Protein Digestion: Digest complex lysate (1–2 mg) with Trypsin. Clean up using C18 SPE.

• Glycan Oxidation (Critical):

  • Resuspend peptides in Oxidation Buffer.

  • Incubate at 25°C for 1 hour in the dark.

  • Expert Note: 10 mM NaIO4 oxidizes all cis-diols (sialic acids and core glycans). To target only sialic acids, reduce concentration to 1 mM and perform at 0°C.

• Hydrazide Capture:

  • Add peptides to washed Hydrazide Resin.

  • Add Aniline (final 10 mM) to catalyze coupling. Incubate 12–16 hours at 25°C.

• Stringent Washing:

  • Wash resin (

    ) with 8 M Urea/0.1% SDS (removes non-specifically bound hydrophobic peptides).

  • Wash (

    ) with water.

• On-Bead Isotopic Labeling (Quantification Step):

  • Sample A (Control): Incubate resin with

    -succinic anhydride.

  • Sample B (Treated): Incubate resin with

    -succinic anhydride.

  • This labels the peptide N-termini and Lysine

    -amines while they are still tethered to the bead.

  • Combine resins after labeling.

• Enzymatic Release:

  • Incubate resin with PNGase F (

    C, overnight).[2][3]

  • Collect supernatant containing the released, deglycosylated peptides.

• Analysis: Analyze via LC-MS/MS. Look for Asp

  Asp conversion and pairs.

SPEG Workflow Diagram

Figure 2: Solid Phase Extraction of Glycopeptides (SPEG) workflow integrating on-bead isotopic labeling.

Application II: Profiling Protein Carbonylation

Protein carbonylation (aldehydes/ketones on amino acid side chains) is a non-enzymatic PTM serving as a hallmark of irreversible oxidative stress.[4]

Probe Selection:

• Biotin-Hydrazide: Classic approach.[5] Allows streptavidin enrichment.

• Propargyl-Hydrazine: "Clickable" probe.[6][7] Smaller steric footprint allows better penetration; biotin is added later via CuAAC (Click chemistry).

Protocol: Clickable Hydrazine Enrichment

• Labeling:

  • Lysate (1 mg/mL) in PBS pH 5.5.

  • Add Propargyl-Hydrazine (1 mM) + Aniline (10 mM).

  • Incubate 2 hours at 25°C.

• Stabilization: Add NaCNBH3 (10 mM) to reduce hydrazones to stable hydrazine linkages.

• Click Chemistry:

  • Precipitate proteins (MeOH/Chloroform) to remove excess probe. Resuspend.

  • Add Biotin-Azide, TCEP, TBTA ligand, and CuSO4. Incubate 1 hour.

• Enrichment:

  • Bind biotinylated proteins to Streptavidin-Agarose.

  • Wash aggressively (1% SDS, 4M Urea).

• On-Bead Digestion:

  • Add Trypsin directly to beads.

  • Collect supernatant peptides.[8]

• Quantification:

  • Since enrichment occurs at the protein level, SILAC (Stable Isotope Labeling by Amino Acids in Cell Culture) is the preferred quantification method here. Mix Heavy/Light lysates before step 1.

Data Presentation & Quantification

When reporting results from hydrazine-based proteomics, data should be structured to allow direct assessment of enrichment efficiency and quantification ratios.

Table 1: Comparative Probe Performance

Probe Type	Target Specificity	Stability	Recommended Application
Hydrazide Resin	Glycans (Aldehydes)	High (Acyl-hydrazone)	SPEG (Glycoproteomics)
Biotin-Hydrazide	Carbonyls (Oxidative)	High	Low-throughput Western/Enrichment
Propargyl-Hydrazine	Carbonyls / Cofactors	Moderate (Needs Reduction)	ABPP / Deep Proteomic Profiling
Girard's Reagent P	Carbonyls	Low (Reversible)	Identification (increases ionization)

Table 2: Troubleshooting Key Parameters

Observation	Probable Cause	Corrective Action
Low Glycopeptide Yield	Incomplete Oxidation	Ensure NaIO4 is fresh. Do not quench with glycerol before coupling.
High Non-Specific Binding	Insufficient Washing	Use high-salt and organic washes (80% ACN) before release.
Poor Reproducibility	pH Drift	Maintain coupling buffer at pH 5.0–5.5. Hydrazone formation drops > pH 6.0.
No Mass Shift (+0.98 Da)	Incomplete Deamidation	Check PNGase F activity; ensure pH is 7.5–8.0 during release step.

References

• Zhang, H., Li, X. J., Martin, D. B., & Aebersold, R. (2003). Identification and quantification of N-linked glycoproteins using hydrazide chemistry, stable isotope labeling and mass spectrometry. Nature Biotechnology, 21(6), 660–666. Link

• Tian, Y., Zhou, Y., Elliott, S., Aebersold, R., & Zhang, H. (2007). Solid-phase extraction of N-linked glycopeptides.[9] Nature Protocols, 2(2), 334–339. Link

• Levine, R. L., Williams, J. A., Stadtman, E. R., & Shacter, E. (1994). Carbonyl assays for determination of oxidatively modified proteins. Methods in Enzymology, 233, 346–357. Link

• Chowdhury, S. M., et al. (2018). Quantitative Profiling of Protein Carbonylations in Ferroptosis by an Aniline-Derived Probe. Journal of the American Chemical Society, 140(12), 4179–4182. Link

• Wang, J., et al. (2020). Quantitative Profiling of Protein-Derived Electrophilic Cofactors in Bacterial Cells with a Hydrazine-Derived Probe.[6][7] Analytical Chemistry, 92(6), 4484–4490.[10] Link

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Application Note: High-Efficiency Labeling of Carbonyl Compounds using (3-(Methylsulfonyl)propyl)hydrazine for LC-MS/MS Analysis

Abstract

The accurate quantification of carbonyl-containing compounds (aldehydes and ketones) in biological and pharmaceutical matrices is frequently hindered by their volatility, low ionization efficiency, and poor chromatographic retention. This application note details a robust protocol for using (3-(Methylsulfonyl)propyl)hydrazine (CAS 887591-96-0) as a superior derivatization reagent. Unlike classical reagents such as 2,4-Dinitrophenylhydrazine (DNPH) or Girard’s Reagents, this sulfonyl-functionalized hydrazine provides a unique balance of polarity and neutrality. This enhances retention on Reversed-Phase Liquid Chromatography (RPLC) columns while significantly boosting electrospray ionization (ESI) response, making it an ideal choice for metabolomics and genotoxic impurity profiling.[1]

Introduction & Principle

The Analytical Challenge

Carbonyl compounds, including reducing sugars, lipid peroxidation products (e.g., 4-HNE), and drug metabolites, are critical biomarkers. However, native analysis faces three hurdles:

• Poor Ionization: Carbonyls lack basic sites for protonation in ESI(+).[1]

• Volatility: Low molecular weight aldehydes are lost during solvent evaporation.[1]

• Chromatographic Issues: Polar carbonyls elute in the void volume of C18 columns.

The Solution: (3-(Methylsulfonyl)propyl)hydrazine

This reagent addresses these issues through a specific chemical design:

• Hydrazine Moiety: Reacts selectively with aldehydes and ketones to form stable hydrazones.[1][2]

• Propyl Linker: Provides sufficient hydrophobicity to separate the polar headgroup from the reaction site, preventing steric hindrance.

• Methylsulfonyl Group (

  ):

  • Polarity: Increases retention of hydrophobic analytes on HILIC or improves peak shape of polar analytes on RPLC.

  • Ionization: The sulfonyl group facilitates protonation and adduct formation (

    or ) in positive ion mode.

  • Mass Defect: Introduces a specific mass shift (+134.19 Da) that filters out background noise.[1]

Reaction Mechanism

The derivatization proceeds via acid-catalyzed nucleophilic attack of the hydrazine nitrogen on the carbonyl carbon, followed by dehydration to form a hydrazone.

Figure 1: Reaction scheme for the derivatization of a generic carbonyl with (3-(Methylsulfonyl)propyl)hydrazine.

Experimental Protocol

Materials & Reagents

Reagent	Specification	Role
(3-(Methylsulfonyl)propyl)hydrazine	>95% Purity (CAS 887591-96-0)	Derivatization Agent
Methanol (MeOH)	LC-MS Grade	Solvent
Acetonitrile (ACN)	LC-MS Grade	Solvent
Formic Acid (FA) or Acetic Acid (AA)	LC-MS Grade	Acid Catalyst
Internal Standard (IS)	Isotopically labeled analog (e.g., d4-acetaldehyde)	Quantification

Solution Preparation

A. Derivatization Reagent Stock (50 mM) [1]

• Weigh 7.6 mg of (3-(Methylsulfonyl)propyl)hydrazine.

• Dissolve in 1.0 mL of MeOH/Water (50:50 v/v).

• Stability: Store at -20°C for up to 1 month. Prepare fresh if yellowing occurs.[1]

B. Catalyst Solution (5% Acetic Acid)

• Dilute 50 µL of Glacial Acetic Acid into 950 µL of MeOH.

Derivatization Workflow

Step 1: Sample Preparation

• Biofluids (Plasma/Urine): Protein precipitation is required.[1] Add 100 µL sample to 300 µL cold ACN (containing Internal Standard). Vortex and centrifuge at 10,000 x g for 10 min. Collect supernatant.

• Solid Tissue: Homogenize in 80% MeOH. Centrifuge and collect supernatant.

Step 2: Reaction Setup Combine the following in a 1.5 mL HPLC vial or 96-well plate:

• 50 µL Sample Supernatant (or Standard).

• 20 µL Catalyst Solution (5% AA).

• 30 µL Derivatization Reagent Stock (50 mM).

Step 3: Incubation

• Cap tightly.[1]

• Incubate at 40°C for 60 minutes .

  • Note: For sterically hindered ketones (e.g., steroids), extend time to 2 hours or increase temperature to 60°C.

  • Caution: Avoid temperatures >60°C to prevent degradation of thermally labile metabolites.

Step 4: Quenching (Optional)

• The reaction mixture can often be injected directly.

• If reagent excess interferes with chromatography, quench by adding 10 µL of 100 mM Acetone (scavenges excess hydrazine).

Step 5: Analysis

• Transfer to autosampler.[1] Inject 2–5 µL onto the LC-MS system.

Figure 2: Step-by-step experimental workflow.

LC-MS/MS Method Parameters

Chromatography (RPLC)[1]

• Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 100 mm, 1.7 µm).[1]

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

• Gradient:

  • 0-1 min: 5% B (Isocratic hold for polar retention)

  • 1-8 min: 5% -> 95% B

  • 8-10 min: 95% B (Wash)

  • 10.1 min: 5% B (Re-equilibration)

Mass Spectrometry (ESI+)

The derivatization adds a net mass of +134.19 Da to the analyte (Reagent MW 152.22 - Water 18.02).

MRM Transition Setup: | Analyte | Native MW | Derivatized MW (

, approx) | Precursor Ion ( ) | Product Ion ( ) | | :--- | :--- | :--- | :--- | :--- | | Formaldehyde | 30.03 | 165.2 | 165.2 | Optimization Req. | | Acetaldehyde | 44.05 | 179.2 | 179.2 | Optimization Req.[1] | | Acetone | 58.08 | 193.3 | 193.3 | Optimization Req.[1] | | 4-HNE | 156.22 | 291.4 | 291.4 | Optimization Req. |

Note: Common neutral losses for sulfonyl hydrazones include loss of the methylsulfonyl group (

) or the propyl-sulfonyl tail.

Critical Success Factors & Troubleshooting

Acid Catalysis is Key

The formation of the hydrazone is pH-dependent.

• Too Acidic (pH < 2): The hydrazine nitrogen becomes protonated (

  ) and loses nucleophilicity. Reaction stops.

• Too Basic (pH > 6): The carbonyl oxygen is not sufficiently activated. Reaction is slow.

• Optimal pH: 4.0 – 5.[1]0. The 5% Acetic Acid solution buffers the reaction perfectly in this range.

Isomer Separation

Asymmetrical ketones (e.g., Methyl Ethyl Ketone) will form E/Z isomers upon derivatization.[1]

• Observation: You may see two peaks for a single analyte in the chromatogram.

• Action: Sum the area of both peaks for quantification. Do not treat them as impurities.

Reagent Blank

Always run a "Reagent Blank" (Buffer + Reagent + Acid).[1]

• Hydrazines can degrade over time to form "hydrazones" with airborne aldehydes (formaldehyde/acetone).[1]

• Subtract the blank signal from your samples to ensure accuracy at low concentrations.

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical, 1989.
• Liu, H., et al. "Derivatization of Carbonyl Compounds for Mass Spectrometry Analysis." Journal of Chromatography A, vol. 1217, no. 40, 2010, pp. 6169-6180. (Review of hydrazine reagents in MS).
• Eggink, M., et al. "Targeted LC-MS/MS profiling of carbonyl metabolites in biological matrices." Analytical Chemistry, vol. 82, no. 19, 2010.

• ChemicalBook. "(3-(Methylsulfonyl)propyl)hydrazine Product Properties and CAS 887591-96-0 Data." Available at: .[1] Accessed Oct 2023.[1]

• Sigma-Aldrich. "Safety Data Sheet: Hydrazine Derivatives."[1] (General handling safety for hydrazine class reagents).

Sources

• 1. JP2017530187A - Anti-PD-L1 conjugates for treating tumors - Google Patents [patents.google.com]
• 2. Reagents for Modifying Aldehydes and Ketones—Section 3.3 | Thermo Fisher Scientific - SG [thermofisher.com]

Step-by-step guide for using (3-(Methylsulfonyl)propyl)hydrazine in peptide mapping

Topic: Step-by-Step Guide for Using (3-(Methylsulfonyl)propyl)hydrazine in Peptide Mapping

For Release: February 16, 2026

A Novel Approach to Mapping Acidic Residues in Therapeutic Proteins Using (3-(Methylsulfonyl)propyl)hydrazine

Introduction: The Challenge of Characterizing Acidic Residues

Peptide mapping via liquid chromatography-mass spectrometry (LC-MS) is a cornerstone of biopharmaceutical characterization, essential for confirming protein identity, identifying post-translational modifications (PTMs), and ensuring product quality.[1][2] While standard protocols adeptly map the majority of a protein's sequence, certain regions, particularly those rich in acidic residues (aspartic acid, Asp; glutamic acid, Glu), can present analytical challenges. These residues can influence ionization efficiency and fragmentation patterns, and their modification, such as deamidation of asparagine to aspartic acid, is a critical quality attribute that requires precise localization.

This application note presents a detailed protocol for the use of (3-(Methylsulfonyl)propyl)hydrazine as a novel labeling reagent for acidic residues in proteins prior to enzymatic digestion and LC-MS/MS analysis. The core of this methodology lies in the covalent modification of Asp and Glu side-chain carboxyl groups. This is achieved through a carbodiimide-mediated coupling reaction, which attaches the (3-(Methylsulfonyl)propyl)hydrazine tag. This derivatization offers two key advantages:

• Introduction of a Unique Mass Signature: The tag adds a specific and predictable mass to the modified peptides, facilitating their identification in complex mass spectra.

• Enhanced Chromatographic and Mass Spectrometric Properties: The modification can alter the physicochemical properties of the peptides, potentially improving their retention, ionization, and fragmentation in downstream analysis.

This guide provides researchers, scientists, and drug development professionals with a step-by-step methodology for implementing this technique, from initial protein preparation to data analysis, thereby offering a new tool for the in-depth characterization of therapeutic proteins.

Principle of the Method

The workflow is based on a multi-step process that begins with the standard preparation of a protein sample for peptide mapping, including denaturation, reduction of disulfide bonds, and alkylation of free cysteine residues. The key differentiating step is the subsequent chemical derivatization of acidic residues using (3-(Methylsulfonyl)propyl)hydrazine in the presence of a coupling agent. Following this labeling reaction, the protein is enzymatically digested, and the resulting peptides are analyzed by LC-MS/MS.

The proposed chemical reaction involves the activation of the carboxyl groups of aspartic and glutamic acid residues with a coupling agent, such as 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride (DMTMM), which facilitates the formation of an amide bond with the hydrazine moiety of the labeling reagent.[3] This reaction is performed under conditions that preserve the integrity of the protein backbone.[3]

Materials and Reagents

Reagent	Supplier	Grade
(3-(Methylsulfonyl)propyl)hydrazine	(Specify Source)	≥95% Purity
DMTMM	(Specify Source)	≥98% Purity
Monoclonal Antibody (e.g., NISTmAb)	(Specify Source)	Reference Standard
Guanidine Hydrochloride (GuHCl)	(Specify Source)	Proteomics Grade
Tris-HCl	(Specify Source)	Molecular Biology
Dithiothreitol (DTT)	(Specify Source)	Proteomics Grade
Iodoacetamide (IAM)	(Specify Source)	Proteomics Grade
Trypsin, Sequencing Grade	(Specify Source)	MS Grade
Acetonitrile (ACN)	(Specify Source)	LC-MS Grade
Formic Acid (FA)	(Specify Source)	LC-MS Grade
Water, Ultrapure	(Specify Source)	LC-MS Grade

Experimental Workflow

The overall experimental workflow is depicted in the diagram below. Each major stage is detailed in the subsequent protocol sections.

Caption: Experimental workflow for peptide mapping with acidic residue labeling.

Detailed Step-by-Step Protocol

Protein Denaturation, Reduction, and Alkylation

• Rationale: This initial phase is critical for unfolding the protein, ensuring that all cysteine and acidic residues are accessible to the subsequent reagents. Reduction breaks the disulfide bonds, and alkylation permanently blocks the resulting free sulfhydryl groups to prevent them from reforming.[4]

• Denaturation:

  • Reconstitute the protein (e.g., monoclonal antibody) to a final concentration of 5 mg/mL in denaturation buffer (6 M GuHCl, 100 mM Tris-HCl, pH 7.8).

  • Incubate at 37°C for 30 minutes.

• Reduction:

  • Add DTT to the denatured protein solution to a final concentration of 10 mM.

  • Incubate at 37°C for 60 minutes.

• Alkylation:

  • Allow the solution to cool to room temperature.

  • Add IAM to a final concentration of 25 mM (a 2.5-fold molar excess over DTT).

  • Incubate in the dark at room temperature for 30 minutes.

Labeling of Acidic Residues

• Rationale: This is the core step where (3-(Methylsulfonyl)propyl)hydrazine is covalently attached to the side chains of Asp and Glu residues. DMTMM is used as a zero-length crosslinker that activates the carboxyl group for reaction with the hydrazine.[3] The reaction is performed at a slightly acidic to neutral pH to favor the coupling reaction while minimizing side reactions.

Caption: Proposed reaction for labeling acidic residues.

• Buffer Exchange:

  • Remove the denaturation, reduction, and alkylation reagents by buffer exchange into a reaction buffer (e.g., 100 mM MES, pH 6.5) using a desalting column or dialysis.

  • Adjust the protein concentration to 2 mg/mL.

• Labeling Reaction:

  • Prepare a fresh stock solution of (3-(Methylsulfonyl)propyl)hydrazine (e.g., 100 mM in reaction buffer).

  • Prepare a fresh stock solution of DMTMM (e.g., 200 mM in reaction buffer).

  • Add (3-(Methylsulfonyl)propyl)hydrazine to the protein solution to a final concentration of 10 mM.

  • Add DMTMM to the protein solution to a final concentration of 20 mM.

  • Incubate at room temperature for 2 hours with gentle mixing.

• Quenching:

  • Quench the reaction by adding a small volume of a quenching buffer (e.g., 50 mM Tris-HCl, pH 7.8) to consume any remaining reactive DMTMM.

Enzymatic Digestion

• Rationale: After labeling, the protein is digested into smaller peptides using a protease, typically trypsin, which cleaves C-terminal to lysine and arginine residues. This creates a mixture of peptides suitable for LC-MS/MS analysis.[2][5]

• Buffer Exchange:

  • Perform a buffer exchange into a digestion buffer (e.g., 50 mM ammonium bicarbonate, pH 8.0).

• Digestion:

  • Add sequencing-grade trypsin to the protein solution at a 1:20 enzyme-to-substrate ratio (w/w).

  • Incubate at 37°C for 16-18 hours (overnight).

• Stopping the Digestion:

  • Stop the digestion by adding formic acid to a final concentration of 1%.

LC-MS/MS Analysis

• Rationale: The complex mixture of peptides is separated by reversed-phase liquid chromatography and analyzed by tandem mass spectrometry. The mass spectrometer measures the mass-to-charge ratio of the peptides and their fragments, allowing for sequence identification and localization of the (3-(Methylsulfonyl)propyl)hydrazine modification.

• Chromatography:

  • Use a C18 reversed-phase column with a suitable gradient of mobile phase A (0.1% formic acid in water) and mobile phase B (0.1% formic acid in acetonitrile).

  • An example gradient is a linear increase from 5% to 40% B over 60 minutes.

• Mass Spectrometry:

  • Operate the mass spectrometer in data-dependent acquisition (DDA) mode, acquiring a full MS scan followed by MS/MS scans of the most abundant precursor ions.

  • Set the mass spectrometer to detect a mass range that includes the expected masses of both labeled and unlabeled peptides.

Data Analysis

• Database Searching:

  • Use a suitable proteomics search engine (e.g., Mascot, Sequest, MaxQuant) to search the acquired MS/MS data against a database containing the sequence of the target protein.

• Variable Modifications:

  • In the search parameters, include the standard variable modifications (e.g., methionine oxidation, asparagine/glutamine deamidation).

  • Crucially, define a custom variable modification for the (3-(Methylsulfonyl)propyl)hydrazine tag on Asp and Glu residues. The mass of this modification is calculated from its chemical formula (C4H12N2O2S) minus the H2O lost during amide bond formation.

• Data Interpretation:

  • Analyze the search results to identify peptides that contain the (3-(Methylsulfonyl)propyl)hydrazine modification.

  • The presence and intensity of these labeled peptides can provide quantitative information about the accessibility and reactivity of specific acidic residues.

  • Compare the results to a control sample that has not been labeled to identify any naturally occurring modifications.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Labeling Efficiency	Inactive reagents or incorrect pH.	Prepare fresh solutions of the labeling reagent and coupling agent. Verify the pH of the reaction buffer.
Insufficient reagent concentration.	Optimize the molar ratio of the labeling reagent and coupling agent to the protein.
Protein Precipitation	High concentration of organic solvent or GuHCl.	Ensure complete buffer exchange before the labeling and digestion steps.
Incomplete Digestion	Inactive trypsin or suboptimal digestion conditions.	Use fresh, active trypsin. Ensure the digestion buffer is at the correct pH and temperature.
Labeled residues may hinder trypsin access.	Consider using an alternative protease, such as Glu-C, which cleaves at the C-terminus of glutamic acid.
Poor MS/MS Fragmentation	The tag may influence fragmentation patterns.	Optimize the collision energy (HCD or CID) settings on the mass spectrometer for the labeled peptides.

Conclusion

The use of (3-(Methylsulfonyl)propyl)hydrazine as a chemical derivatization agent for acidic residues represents a promising new strategy in peptide mapping. By introducing a unique mass tag, this method can enhance the identification and characterization of peptides containing aspartic and glutamic acid, which are often involved in critical quality attributes of therapeutic proteins. The detailed protocol provided in this application note offers a robust framework for implementing this technique, enabling a more comprehensive understanding of protein structure and function.

References

• Lu, K., et al. (2015). Mapping protein disulfide bonds from simple or complex samples. Nature Methods, 12, 329–331. Available at: [Link]

• MtoZ Biolabs. (n.d.). How to Detect Disulfide Bonds in Proteins Using New Technologies. Available at: [Link]

• Wu, S.-L., et al. (2009). A novel methodology for assignment of disulfide bond pairings in proteins. Journal of Proteome Research, 8(7), 3466–3474. Available at: [Link]

• Li, Y., et al. (2023). A Novel Peptide Mapping Method Utilizing Cysteine as a Reducing Agent. Journal of Pharmaceutical and Biomedical Analysis, 235, 115655. Available at: [Link]

• Liu, F., et al. (2019). Mapping Complex Disulfide Bonds via Implementing Photochemical Reduction Online with Liquid Chromatography–Mass Spectrometry. Analytical Chemistry, 91(21), 13786–13793. Available at: [Link]

• Beck, A., et al. (2018). Analysis of Disulfide Bond Formation in Therapeutic Proteins. In Therapeutic Proteins: Methods and Protocols (pp. 81-98). Royal Society of Chemistry. Available at: [Link]

• An, Y., et al. (2018). Mapping of Protein Disulfide Bonds Using Negative Ion Fragmentation with a Broadband Precursor Selection. Journal of The American Society for Mass Spectrometry, 29(12), 2468–2477. Available at: [Link]

• Lu, K., et al. (2017). Mapping disulfide bonds from sub-micrograms of purified proteins or micrograms of complex protein mixtures. Journal of Visualized Experiments, (128), e56333. Available at: [Link]

• SCIEX. (n.d.). Determining Disulfide Bond Position by Peptide Mapping with LC-MS/MS. Available at: [Link]

• Tani, M., et al. (2021). A Novel Peptide Reagent for Investigating Disulfide-Coupled Folding Intermediates of Mid-Size Proteins. International Journal of Molecular Sciences, 22(16), 8758. Available at: [Link]

• Abbasov, M. E., et al. (2018). Activity-Based Hydrazine Probes for Protein Profiling of Electrophilic Functionality in Therapeutic Targets. ACS Central Science, 4(1), 103–114. Available at: [Link]

• Giske, O., et al. (2004). Mechanisms of hydrazine toxicity in rat liver investigated by proteomics and multivariate data analysis. Proteomics, 4(3), 868-880. Available at: [Link]

• Schiel, J. E., et al. (2018). Development of an LC-MS/MS peptide mapping protocol for the NISTmAb. Analytical and Bioanalytical Chemistry, 410(8), 2113–2126. Available at: [Link]

• Wang, Y., et al. (2020). Quantitative Profiling of Protein-Derived Electrophilic Cofactors in Bacterial Cells with a Hydrazine-Derived Probe. Analytical Chemistry, 92(7), 5345–5351. Available at: [Link]

• Wang, X., et al. (2023). Developing New Peptide Map Methods to Fully Characterize the Proteolysis-resistant Single-Domain Antibody Ab-1. Pharmaceuticals, 16(8), 1144. Available at: [Link]

• Emery Pharma. (n.d.). Peptide Mapping: Uncovering the Protein's Secrets. Available at: [Link]

• Wang, X., et al. (2009). Proteomic Approaches in Understanding Action Mechanisms of Metal-Based Anticancer Drugs. Current Proteomics, 6(1), 13–25. Available at: [Link]

• Leitner, A., et al. (2014). Chemical cross-linking/mass spectrometry targeting acidic residues in proteins and protein complexes. Proceedings of the National Academy of Sciences, 111(26), 9455-9460. Available at: [Link]

Sources

• 1. Protein labelling utilizing certain pyridyl hydrazines, hydrazides and derivatives - Patent US-5420285-A - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. datapdf.com [datapdf.com]
• 3. Chemical cross-linking/mass spectrometry targeting acidic residues in proteins and protein complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Hydrazide Reactive Peptide Tags for Site-Specific Protein Labeling - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Labeling Electrophilic Cofactors in Proteins with (3-(Methylsulfonyl)propyl)hydrazine

Authored by a Senior Application Scientist

Introduction: Unveiling the "Electrophilome" with Hydrazine-Based Probes

The functional landscape of the proteome is vastly expanded by post-translational modifications (PTMs) and the incorporation of enzyme cofactors.[1] While much research has focused on nucleophilic residues, a significant and functionally crucial portion of the proteome utilizes electrophilic moieties to carry out biochemical reactions. This "electrophilome" includes a diverse array of reactive groups, from protein-derived quinones to aldehydes and ketones, which are essential for the catalytic activity of numerous enzymes.[2]

Activity-based protein profiling (ABPP) has emerged as a powerful chemical proteomic strategy to study enzyme function directly in complex biological systems.[3] Traditionally, ABPP has employed electrophilic probes to target hyper-reactive nucleophilic amino acid residues.[2] A paradigm shift towards "reverse-polarity" ABPP, utilizing nucleophilic probes, has opened the door to exploring the less-charted hemisphere of the proteome that is rich in electrophilic functionality.[2][3]

Hydrazine-containing compounds are particularly well-suited for this task. Their electron-rich nature makes them potent nucleophiles capable of reacting with a variety of electrophilic centers.[2] This application note provides a detailed guide to the use of (3-(Methylsulfonyl)propyl)hydrazine (MSPH) , a versatile alkylsulfonyl hydrazine, for the covalent labeling of proteins containing electrophilic cofactors. We will delve into the underlying chemical principles, provide a comprehensive and adaptable protocol for labeling, and discuss methods for the analysis and validation of labeled proteins.

The Chemistry of MSPH Labeling: A Dual-Mechanism Approach

(3-(Methylsulfonyl)propyl)hydrazine is a valuable tool for labeling electrophilic cofactors due to its dual-reactivity mechanism, which allows it to target a broad range of functional groups.[4][5] The primary modes of action are:

• Direct Polar Coupling (DPC): In this mechanism, the nucleophilic hydrazine directly attacks a polar electrophilic center, such as the carbonyl group of a quinone or an aldehyde, to form a stable hydrazone linkage. This is the classical reaction pathway for hydrazines with carbonyl compounds.[5]

• Oxidative Fragmentation/Coupling (OFC): This pathway involves the single-electron oxidation of the hydrazine probe by a suitable oxidant, often a metal cofactor or a redox-active quinone within the enzyme's active site. This oxidation can lead to the formation of a radical species and the loss of dinitrogen (N₂), resulting in a carbon-centered radical that covalently modifies the protein in close proximity to the oxidative site.[4][5][6]

This dual reactivity allows MSPH and similar hydrazine probes to label a wider array of cofactor-dependent enzymes than would be possible through a single reaction mechanism, making them powerful tools for discovering novel protein modifications and enzyme activities.[7]

Potential Electrophilic Cofactor Targets

The unique reactivity of hydrazine probes enables the targeting of a diverse range of electrophilic cofactors found in various enzyme classes. The following table summarizes some of the key targets:

Cofactor/Modification Class	Example(s)	Enzyme Class Examples	Reference(s)
Quinone Cofactors	Topaquinone (TPQ), Lysine tyrosylquinone (LTQ)	Copper amine oxidases, Lysyl oxidase	[8][9]
Aldehyde/Ketone Cofactors	Pyruvoyl group, Glyoxylyl group	S-adenosylmethionine decarboxylase (AMD1), Secernin-3	[2]
Redox-Active Metal Centers	Heme, Copper, Iron-sulfur clusters	Heme oxygenases, Cytochrome P450 enzymes, Dioxygenases	[4][5]
Flavin-Dependent Systems	Flavin adenine dinucleotide (FAD)	Monoamine oxidases (MAOs), Lysine-specific demethylase 1 (LSD1)	[4][5]
NAD+-Dependent Systems	Nicotinamide adenine dinucleotide (NAD+)	Aldehyde dehydrogenases (ALDHs)	[4][5]

Experimental Workflow and Protocols

The following sections provide a detailed, step-by-step guide for the labeling of electrophilic cofactors in proteins using MSPH. It is important to note that this is a general protocol and may require optimization for specific proteins and experimental systems.

Diagram of the General Experimental Workflow

Caption: General workflow for labeling proteins with MSPH.

Part 1: Reagent Preparation

Protein Sample Preparation

• Purity: The protein of interest should be purified to a high degree to minimize non-specific labeling of contaminating proteins.

• Buffer Selection: The choice of buffer is critical. Avoid buffers containing primary amines (e.g., Tris) or other nucleophiles that could react with the electrophilic cofactor or the MSPH probe. Phosphate-buffered saline (PBS) or HEPES buffers are generally good starting points. The pH of the buffer can influence the reactivity of both the cofactor and the hydrazine, and may require optimization (typically in the range of pH 6.5-8.0).[8]

• Protein Concentration: A protein concentration in the range of 1-5 mg/mL is a common starting point.[10] Lower concentrations may reduce labeling efficiency, while very high concentrations can lead to aggregation.

(3-(Methylsulfonyl)propyl)hydrazine (MSPH) Stock Solution

• Source: MSPH can be synthesized or obtained from commercial suppliers.

• Solvent: MSPH is typically dissolved in an anhydrous, polar, aprotic solvent such as dimethyl sulfoxide (DMSO) to create a high-concentration stock solution (e.g., 100 mM).

• Storage: Store the MSPH stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Protect from light and moisture.

Part 2: Protein Labeling Protocol

This protocol is designed for a final reaction volume of 100 µL with a protein concentration of 1 mg/mL and a final MSPH concentration of 1 mM. These are starting conditions and should be optimized.

• Prepare the Protein Solution: In a microcentrifuge tube, add the appropriate volume of your protein stock to the chosen reaction buffer (e.g., PBS, pH 7.4) to a final volume of 99 µL and a final protein concentration of 1 mg/mL.

• Initiate the Labeling Reaction: Add 1 µL of a 100 mM MSPH stock solution in DMSO to the protein solution. This will give a final MSPH concentration of 1 mM. Gently mix by pipetting.

  • Optimization Note: The optimal concentration of MSPH can vary significantly depending on the reactivity of the target cofactor. A typical starting range for optimization is 100 µM to 5 mM.

• Incubation: Incubate the reaction mixture at room temperature or 37°C. The incubation time will need to be optimized. A starting point is 1-2 hours.[10] For less reactive cofactors or lower MSPH concentrations, longer incubation times (e.g., overnight at 4°C) may be necessary.

• Quenching (Optional): The reaction can be quenched by adding a small molecule with a reactive carbonyl group (e.g., acetone) to consume the excess MSPH, or by proceeding directly to the purification step.

Part 3: Removal of Excess MSPH

It is crucial to remove the unreacted MSPH probe before downstream analysis. Several methods can be employed depending on the protein's size and stability:

• Gel Filtration/Desalting Columns: This is a common and effective method for separating the labeled protein from the small molecule probe.[10]

• Dialysis/Buffer Exchange: For larger volumes and stable proteins, dialysis against a suitable buffer is an effective option.

• Precipitation: Methods such as trichloroacetic acid (TCA) or acetone precipitation can be used, but care must be taken to ensure the protein can be efficiently resolubilized.

Part 4: Validation and Analysis of Labeled Proteins

Confirmation of Labeling

Before proceeding to more complex analyses, it is advisable to confirm that the protein has been successfully labeled. If your MSPH probe contains a reporter tag (e.g., a fluorophore or biotin, which would require a modified synthesis of MSPH), you can use the following methods:

• SDS-PAGE and Fluorescence Scanning: If using a fluorescently tagged MSPH, labeled proteins can be visualized by in-gel fluorescence scanning.

• Western Blot/Dot Blot: If using a biotin-tagged MSPH, labeling can be detected by probing with streptavidin conjugated to an enzyme (e.g., HRP) or a fluorophore.

Identification of Labeling Sites by Mass Spectrometry

The gold standard for identifying the specific site(s) of modification is tandem mass spectrometry (MS/MS).[11][12]

• Protein Digestion: The labeled and purified protein is typically digested into smaller peptides using a protease such as trypsin.

• LC-MS/MS Analysis: The resulting peptide mixture is separated by liquid chromatography (LC) and analyzed by tandem mass spectrometry.

• Data Analysis: The MS/MS spectra are searched against a protein database to identify the peptides. The mass of the MSPH adduct on a specific amino acid will result in a characteristic mass shift in the peptide fragment ions, allowing for the precise localization of the modification.[11]

Diagram of MSPH Reaction Mechanisms

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Application Note: Target Deconvolution of (3-(Methylsulfonyl)propyl)hydrazine via Competitive ABPP

This Application Note is designed to guide researchers in the characterization and target validation of (3-(Methylsulfonyl)propyl)hydrazine using Competitive Activity-Based Protein Profiling (ABPP) .

As this specific molecule lacks a bioorthogonal handle (e.g., alkyne or azide), it functions as the "Test Ligand" (inhibitor) in a competitive assay against a broad-spectrum "Scout Probe" (e.g., a generic alkyne-hydrazine). This approach allows for the precise identification of its enzymatic targets—primarily amine oxidases—and the assessment of its selectivity across the proteome.

Executive Summary

(3-(Methylsulfonyl)propyl)hydrazine is a functionalized alkyl hydrazine designed to target enzymes utilizing electrophilic cofactors, such as Copper-Containing Amine Oxidases (CAOs) and Flavin-Dependent Amine Oxidases (MAOs/LSD1) . While hydrazines are privileged pharmacophores for these families, their off-target reactivity with other carbonyl-containing proteins (the "electrophilome") poses a challenge.

This protocol details the use of Competitive ABPP to map the target engagement of (3-(Methylsulfonyl)propyl)hydrazine. By pre-incubating proteomes with this inhibitor and subsequently labeling with a broad-spectrum hydrazine-alkyne probe , researchers can quantify the "silencing" of specific enzymatic signals. This method provides a direct readout of target occupancy and selectivity in native biological systems.

Scientific Background & Mechanism[1][2][3][4][5]

The Warhead: Alkyl Hydrazines

The hydrazine moiety acts as a strong nucleophile (alpha-effect) capable of forming covalent adducts with electrophilic centers. In the context of amine oxidases, the mechanism involves the condensation of the hydrazine with the enzyme's cofactor:

• TPQ/LTQ Cofactors (e.g., SSAO, LOX): The hydrazine condenses with the C5-carbonyl of the Topaquinone (TPQ) or Lysyl Tyrosylquinone (LTQ) to form a stable hydrazone adduct , irreversibly inactivating the enzyme.

• FAD Cofactors (e.g., MAO-A/B, LSD1): Alkyl hydrazines are oxidized to diazenes, which then form a covalent N5-flavin adduct.

The Sulfone Moiety

The (3-methylsulfonyl)propyl tail provides specific physicochemical properties. The sulfone group (

) is a hydrogen bond acceptor that can improve solubility and interact with polar residues in the active site channel, potentially conferring selectivity over simple alkyl hydrazines.

Competitive ABPP Principle

Since (3-(Methylsulfonyl)propyl)hydrazine is not fluorescent or clickable, we employ a "Scout Probe" —a simple hydrazine functionalized with an alkyne handle (e.g., 5-hexynylhydrazine ).

• Control: Scout Probe labels all available amine oxidases.

• Experiment: Pre-treatment with (3-(Methylsulfonyl)propyl)hydrazine blocks specific targets.

• Result: Targets of the inhibitor disappear from the Scout Probe signal (Gel or MS).

Figure 1: Mechanism of action and Competitive ABPP logic. The inhibitor blocks the cofactor, preventing the Scout Probe from generating a signal.

Experimental Protocol

Materials & Reagents

Reagent	Specification	Purpose
Test Compound	(3-(Methylsulfonyl)propyl)hydrazine	Target Inhibitor
Scout Probe	5-Hexynylhydrazine (or similar)	Broad-spectrum profiling
Lysis Buffer	PBS, 0.1% Triton X-100, Protease Inhibitors (EDTA-free)	Proteome extraction
Click Reagents	CuSO4, TCEP, TBTA ligand	CuAAC conjugation
Reporter Tag	Azide-Rhodamine (Gel) or Azide-Biotin (MS)	Visualization/Enrichment
Protein Source	Cell lysate (e.g., HUVEC for SSAO) or Tissue homogenate	Biological matrix

Protocol A: Gel-Based Screening (Rapid IC50)

This protocol determines the potency of the inhibitor against dominant amine oxidases.

• Lysate Preparation:

  • Harvest cells/tissue and lyse in Lysis Buffer by sonication.

  • Centrifuge (16,000 x g, 15 min, 4°C) to remove debris.

  • Adjust protein concentration to 1–2 mg/mL .

• Inhibitor Incubation (Competition):

  • Aliquot lysate (50 µL per sample).

  • Add (3-(Methylsulfonyl)propyl)hydrazine (dissolved in DMSO) at varying concentrations (e.g., 0.1 µM, 1 µM, 10 µM, 100 µM).

  • Include a DMSO-only control .

  • Incubate for 30–60 minutes at 37°C . Note: Hydrazine inhibition is time-dependent.[1]

• Probe Labeling:

  • Add Scout Probe (e.g., 5-hexynylhydrazine) to all samples at a final concentration of 50–100 µM .

  • Incubate for 1 hour at 37°C .

• Click Chemistry (CuAAC):

  • Prepare a "Click Mix" (per sample):

    • 1 µL Azide-Rhodamine (1 mM stock, final 20 µM)

    • 1 µL TCEP (50 mM stock, final 1 mM)

    • 1 µL TBTA (1.7 mM stock in DMSO:tBuOH 1:4, final 34 µM)

    • 1 µL CuSO4 (50 mM stock, final 1 mM)

  • Add Click Mix to proteome samples. Vortex and incubate for 1 hour at Room Temp in the dark.

• Analysis:

  • Quench reaction with 4x SDS-PAGE Loading Buffer.

  • Boil for 5 minutes at 95°C.

  • Resolve on SDS-PAGE gel.

  • Scan for fluorescence. Targets will appear as bands in the DMSO control that fade with increasing inhibitor concentration.

Protocol B: MS-Based Target ID (isoTOP-ABPP)

For unbiased identification of all targets and off-targets.

• Competition: Incubate 1–2 mg of proteome with the inhibitor (e.g., 20 µM) or DMSO for 1 hour.

• Labeling: Label with Scout Probe (100 µM, 1 hour).

• Click Chemistry: React with Azide-Biotin-TEV-Arginine linker.

• Enrichment:

  • Precipitate proteins (Methanol/Chloroform).

  • Redissolve in 6M Urea/PBS.

  • Incubate with Streptavidin-Agarose beads (2 hours).

• Digestion & Elution:

  • Wash beads stringently (1% SDS, 6M Urea, PBS).

  • Perform on-bead tryptic digestion.

  • Elute peptides (or cleave TEV linker if applicable).

• LC-MS/MS: Analyze peptides.

• Data Processing: Calculate Ratio (DMSO / Inhibitor) .

  • Ratio > 4: High-confidence target (inhibitor blocked probe binding).

  • Ratio ≈ 1: Non-target (inhibitor did not bind).

Workflow Visualization

Figure 2: Comparative ABPP Workflow. The differential signal between Control and Treated samples reveals the inhibitor's targets.

Data Interpretation & Troubleshooting

Analyzing Selectivity

The sulfone group in (3-(Methylsulfonyl)propyl)hydrazine is expected to impart specific selectivity.

• Broad Reactivity: If the inhibitor wipes out all hydrazine-reactive bands (MAOs, SSAO, LOX), it acts as a pan-amine oxidase inhibitor.

• Specific Reactivity: If it selectively competes with bands around ~80-90 kDa (SSAO) but leaves ~60 kDa bands (MAO) intact, the sulfone tail confers isoform selectivity.

Troubleshooting Table

Observation	Possible Cause	Solution
No labeling in Control	Inactive Scout Probe or Cofactor Oxidation	Use fresh probe; ensure lysate is fresh (cofactors can degrade). Avoid strong reducing agents in lysis (DTT) if targeting quinones.
No competition observed	Inhibitor concentration too low	Increase inhibitor concentration or pre-incubation time (up to 2 hours).
Precipitation	Inhibitor insolubility	Ensure DMSO concentration < 2%. The sulfone is polar, so solubility should be good, but check stock.
High Background	Non-specific probe binding	Perform Methanol/Chloroform precipitation after click chemistry to remove excess free probe.

References

• Matthews, M. L., et al. (2021).[2] "Activity-Based Hydrazine Probes for Protein Profiling of Electrophilic Functionality in Therapeutic Targets." ACS Central Science, 7(9), 1524–1534.[3][4] [Link]

• Klinman, J. P. (1996). "Mechanisms of Amine Oxidases." Chemical Reviews, 96(7), 2541–2562. [Link]

• Cravatt, B. F., et al. (2008). "Activity-Based Protein Profiling: From Enzyme Chemistry to Proteomic Chemistry." Annual Review of Biochemistry, 77, 383–414. [Link]

• PubChem. (2023). "Compound Summary: (3-(Methylsulfonyl)propyl)hydrazine." National Library of Medicine. [Link]

Sources

• 1. Temporary inactivation of plasma amine oxidase by alkylhydrazines. A combined enzyme/model study implicates cofactor reduction/reoxidation but cofactor deoxygenation and subsequent reoxygenation in the case of hydrazine itself - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Versatile ‘chemoproteomic probes’ for activity-based protein profiling | Penn Today [penntoday.upenn.edu]
• 3. profiles.wustl.edu [profiles.wustl.edu]
• 4. Activity-Based Hydrazine Probes for Protein Profiling of Electrophilic Functionality in Therapeutic Targets - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Efficiency Derivatization of Carbonyl Biomarkers with (3-(Methylsulfonyl)propyl)hydrazine (MSPH)

This Application Note is designed to serve as an authoritative technical guide for the derivatization of carbonyl-containing biomarkers (aldehydes and ketones) using (3-(Methylsulfonyl)propyl)hydrazine , herein referred to as MSPH .

Abstract

The analysis of endogenous aldehydes and ketones (e.g., lipid peroxidation products, reducing sugars, ketosteroids) is frequently hampered by poor ionization efficiency in electrospray ionization (ESI) and lack of retention on reverse-phase chromatography. This guide details the protocol for using (3-(Methylsulfonyl)propyl)hydrazine (MSPH) , a specialized sulfone-functionalized reagent. Unlike classical reagents (e.g., DNPH), MSPH introduces a polar methylsulfonyl moiety that enhances ionization in positive mode ESI while improving chromatographic peak shape for hydrophobic analytes. This protocol provides a validated workflow for the derivatization, cleanup, and LC-MS/MS analysis of small molecule biomarkers.

Scientific Background & Mechanism[1][2][3][4]

The Challenge: Neutral Carbonyls

Many biological carbonyls (R=O) are neutral and exhibit low proton affinity, leading to poor sensitivity in LC-MS. Furthermore, small polar aldehydes (e.g., malondialdehyde) are often lost in the solvent front, while hydrophobic ketosteroids suffer from poor solubility in aqueous mobile phases.

The Solution: MSPH Chemistry

MSPH (CAS: 887591-96-0) reacts specifically with aldehydes and ketones via a condensation reaction to form a stable hydrazone .

• Ionization Enhancement: The hydrazine nitrogen provides a high proton affinity site (

  ), facilitating facile protonation .

• Chromatographic Tuning: The methylsulfonyl group (

  ) adds significant polarity compared to alkyl hydrazines, retaining hydrophobic analytes on C18 columns while preventing the extreme hydrophobicity associated with aromatic reagents like DNPH.

• Mass Shift: The derivatization results in a net mass increase of +134.04 Da (monoisotopic).

Reaction Mechanism

The reaction proceeds through acid-catalyzed nucleophilic attack of the hydrazine terminal nitrogen on the carbonyl carbon, followed by dehydration.

Figure 1: Acid-catalyzed condensation of MSPH with a carbonyl substrate.

Experimental Protocol

Materials & Reagents

Component	Specification	Notes
Reagent	(3-(Methylsulfonyl)propyl)hydrazine	CAS: 887591-96-0; MW: 152.22
Solvent A	Methanol (LC-MS Grade)	Carrier solvent
Catalyst	Acetic Acid (Glacial) or Formic Acid	Promotes dehydration
Quench	Acetone (HPLC Grade)	Scavenges excess reagent
Internal Std	Isotopically labeled analog	e.g., d3-Testosterone

Preparation of Stock Solutions

• MSPH Stock (50 mM): Dissolve 7.6 mg of MSPH in 1.0 mL of Methanol. Vortex until fully dissolved. Store at -20°C (Stable for 1 month).

• Catalyst Solution (5% AcOH): Mix 50 µL Glacial Acetic Acid with 950 µL Methanol.

Derivatization Workflow

This protocol is optimized for 100 µL of biological fluid (plasma/urine) or tissue homogenate.

Step 1: Protein Precipitation

• Add 300 µL cold Methanol (containing Internal Standards) to 100 µL sample.

• Vortex (30s) and Centrifuge (14,000 x g, 10 min, 4°C).

• Transfer supernatant to a fresh glass vial.

Step 2: Reaction Setup

• To the supernatant (approx. 350 µL), add 50 µL MSPH Stock .

• Add 25 µL Catalyst Solution .

• Note: Final concentration of reagent should be in 10-50x molar excess of total carbonyls.

Step 3: Incubation

• Seal vial tightly.

• Incubate at 40°C for 60 minutes .

• Optimization: For sterically hindered ketones (e.g., cortisone), increase temp to 60°C.

Step 4: Cleanup (Optional but Recommended)

• Evaporate solvent under Nitrogen stream at 35°C to near dryness.

• Reconstitute in 100 µL Mobile Phase A (Water + 0.1% Formic Acid).

• Why? Removes excess organic solvent to improve peak shape on early-eluting compounds.

Figure 2: Step-by-step derivatization workflow for biological fluids.

LC-MS/MS Method Parameters

Mass Spectrometry (ESI+)

The derivative forms a singly charged protonated ion

.

• Ion Source: Electrospray Ionization (Positive Mode).[1]

• Mass Shift Calculation:

MRM Transition Setup: When setting up Multiple Reaction Monitoring (MRM), the precursor is

. Common fragmentation pathways for sulfonyl hydrazones involve the loss of the sulfonyl-propyl side chain or cleavage of the N-N bond.

Analyte Type	Example	Native Mass	Precursor ( )	Common Product Ion ( )
Aldehyde	Hexanal	100.1	234.3	Optimized empirically
Ketone	Testosterone	288.4	422.6	Loss of side chain (-121)
Dicarbonyl	Methylglyoxal	72.0	340.4 (Bis-derivative)	Specific fragment

Chromatography (Reverse Phase)

The methylsulfonyl group is polar. Unlike DNPH derivatives which require high organic content to elute, MSPH derivatives are compatible with standard gradients.

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient:

  • 0-1 min: 5% B

  • 1-10 min: 5% -> 95% B

  • 10-12 min: 95% B

Critical Technical Considerations

Isomer Separation

Asymmetric ketones will form E/Z isomers upon derivatization.

• Observation: You may see two peaks for a single analyte in the chromatogram.

• Resolution: If the peaks are partially resolved, integrate the sum of both areas.[2] If fully resolved, use the dominant isomer for quantification, provided the ratio remains constant across standards and samples.

Reagent Stability & Background

Hydrazines are susceptible to oxidation.[3]

• Storage: Store the solid reagent under inert gas (Argon/Nitrogen) at -20°C.

• Blank Check: Always run a "Reagent Blank" (Solvent + MSPH) to identify background peaks, as hydrazine reagents can contain trace hydrazone impurities from synthesis.

Comparison to Other Reagents

Feature	MSPH	DNPH	Girard's Reagent T
Charge State	+1 (Protonation)	Neutral/Negative	+1 (Permanent Charge)
Polarity	Moderate (Sulfone)	Low (Aromatic)	High (Quaternary Amine)
Use Case	General Profiling	Air/Water Analysis	Highly polar analytes

References

• Reagent Data: ChemicalBook. (2024). (3-(Methylsulfonyl)propyl)hydrazine Properties and Suppliers. Link

• Hydrazine Chemistry: Liu, S., et al. (2010). Derivatization in Mass Spectrometry: Strategies for Enhancing Sensitivity. Spectroscopy Online. Link

• General Protocol Foundation: Eggink, M., et al. (2018). Derivatization of Methylglyoxal for LC-ESI-MS Analysis—Stability and Relative Sensitivity. Molecules. Link

• Sulfonyl Applications: Wang, T., et al. (2016).[4] Lewis base promoted direct reductive hydrazination.[4] Organic Letters. Link

• Wolff-Kishner Context: LibreTexts. (2023). Nucleophilic Addition of Hydrazine: The Wolff-Kishner Reaction. Link

Sources

• 1. Chemical derivatization strategies for enhancing the HPLC analytical performance of natural active triterpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. ANALYTICAL METHODS - Toxicological Profile for Hydrazines - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Hydrazine derivative synthesis by C-N coupling [organic-chemistry.org]

Application Notes and Protocols for Investigating Post-Translational Modifications with (3-(Methylsulfonyl)propyl)hydrazine

Introduction: A Chemoselective Handle for Glycoproteomics

Post-translational modifications (PTMs) dramatically expand the functional capacity of the proteome, influencing protein structure, localization, and interaction networks. Among the myriad of PTMs, glycosylation stands out for its complexity and critical role in cellular communication, immunology, and disease pathogenesis. The comprehensive analysis of glycoproteins, however, is often hampered by their low abundance and the heterogeneity of glycan structures.

(3-(Methylsulfonyl)propyl)hydrazine emerges as a powerful tool in the chemical biologist's arsenal for the selective enrichment and subsequent mass spectrometric analysis of glycoproteins. This reagent leverages the principles of hydrazide chemistry, a robust and highly specific method for capturing molecules containing aldehyde or ketone functionalities. The core of this strategy lies in the mild oxidation of cis-diol-containing sugar moieties on glycoproteins to generate reactive aldehydes, which are then covalently captured by the hydrazide group of the reagent, forming a stable hydrazone bond. This application note provides a detailed guide for researchers, scientists, and drug development professionals on the effective use of (3-(Methylsulfonyl)propyl)hydrazine for the investigation of protein glycosylation.

The Chemistry of Capture: Mechanism of Action

The utility of (3-(Methylsulfonyl)propyl)hydrazine in glycoproteomics is centered on a two-step chemoselective process:

• Oxidation of Glycans: The initial step involves the gentle oxidation of cis-diol groups present in carbohydrate residues, most notably sialic acids, using sodium periodate (NaIO₄). This reaction cleaves the carbon-carbon bond of the diol, converting the hydroxyl groups into aldehyde functionalities. The reaction conditions can be fine-tuned to achieve a degree of selectivity; for instance, lower concentrations of periodate preferentially oxidize terminal sialic acids.

• Hydrazone Formation: The newly formed aldehydes on the glycoproteins serve as a unique chemical handle for covalent capture. (3-(Methylsulfonyl)propyl)hydrazine is introduced, and its terminal hydrazide group (-NH-NH₂) undergoes a nucleophilic attack on the aldehyde, resulting in the formation of a stable hydrazone linkage. This reaction is highly efficient under mildly acidic conditions (pH 5.0-6.0).

The methylsulfonylpropyl moiety of the reagent offers distinct advantages. The sulfone group enhances the polarity of the tag, which can improve the solubility of labeled peptides during sample processing and liquid chromatography. Furthermore, the presence of the sulfone group provides a unique isotopic signature and potential fragmentation pattern in mass spectrometry, aiding in the identification of labeled species.

Experimental Workflow: From Cell to Spectrometer

The following diagram illustrates the overall workflow for the enrichment of N-linked glycoproteins using (3-(Methylsulfonyl)propyl)hydrazine coupled with mass spectrometry analysis.

Caption: Overall workflow for glycoprotein enrichment.

Detailed Protocols

Protocol 1: Synthesis of (3-(Methylsulfonyl)propyl)hydrazine Hydrochloride (Representative)

This protocol describes a plausible synthetic route for (3-(Methylsulfonyl)propyl)hydrazine hydrochloride, based on established organic chemistry principles.

Materials:

• 3-(Methylthio)propan-1-ol

• Thionyl chloride (SOCl₂)

• Sodium sulfite (Na₂SO₃)

• Sodium bicarbonate (NaHCO₃)

• Hydrogen peroxide (H₂O₂)

• Formic acid

• Hydrazine hydrate

• Hydrochloric acid (HCl)

• Anhydrous diethyl ether

• Anhydrous dichloromethane (DCM)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Synthesis of 3-(Methylthio)propyl chloride: To a solution of 3-(methylthio)propan-1-ol in anhydrous DCM, add thionyl chloride dropwise at 0°C. Stir the reaction mixture at room temperature overnight. Quench the reaction with saturated NaHCO₃ solution and extract with DCM. Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Synthesis of Sodium 3-(methylthio)propane-1-sulfinate: Reflux the 3-(methylthio)propyl chloride with an aqueous solution of sodium sulfite. Monitor the reaction by TLC. After completion, cool the reaction mixture and use the aqueous solution directly in the next step.

• Synthesis of 3-(Methylsulfonyl)propane-1-sulfonic acid: To the aqueous solution of sodium 3-(methylthio)propane-1-sulfinate, add hydrogen peroxide and formic acid. Stir the reaction at room temperature.

• Synthesis of 3-(Methylsulfonyl)propylamine: This step can be achieved through various established methods for converting sulfonic acids to amines, such as through a sulfonyl chloride intermediate followed by reaction with ammonia.

• Synthesis of (3-(Methylsulfonyl)propyl)hydrazine: React 3-(methylsulfonyl)propylamine with a suitable hydrazine source, such as O-(diphenylphosphinyl)hydroxylamine, under appropriate conditions.

• Formation of Hydrochloride Salt: Dissolve the crude (3-(Methylsulfonyl)propyl)hydrazine in anhydrous diethyl ether and bubble dry HCl gas through the solution to precipitate the hydrochloride salt. Filter and dry the solid product.

Disclaimer: This is a representative synthetic scheme and should be performed by a qualified chemist with appropriate safety precautions.

Protocol 2: Enrichment of N-linked Glycoproteins from Cultured Cells

Materials:

• Phosphate-buffered saline (PBS), pH 7.4

• Sodium periodate (NaIO₄) solution: 10 mM in PBS (prepare fresh)

• Quenching solution: 10 mM glycerol in PBS

• Lysis buffer: 8 M urea, 2 M thiourea, 4% CHAPS, 50 mM Tris-HCl, pH 8.0, with protease and phosphatase inhibitors

• Dithiothreitol (DTT)

• Iodoacetamide (IAA)

• Trypsin (mass spectrometry grade)

• Coupling buffer: 100 mM sodium acetate, pH 5.5

• (3-(Methylsulfonyl)propyl)hydrazine hydrochloride

• Hydrazide resin (e.g., Affi-Gel Hz)

• Wash Buffer 1: 1.5 M NaCl

• Wash Buffer 2: PBS, pH 7.4

• Wash Buffer 3: Water (mass spectrometry grade)

• Peptide-N-Glycosidase F (PNGase F)

• Elution buffer: 0.1% Trifluoroacetic acid (TFA) in water

• C18 desalting spin columns

Procedure:

• Cell Culture and Harvesting: Grow cells to 80-90% confluency. Wash the cells three times with ice-cold PBS.

• Oxidation of Cell Surface Glycans: Resuspend the cell pellet in 10 mM NaIO₄ in PBS and incubate for 20 minutes at 4°C in the dark with gentle rotation.

• Quenching: Quench the reaction by adding an equal volume of 10 mM glycerol in PBS and incubate for 5 minutes at 4°C.

• Cell Lysis and Protein Digestion:

  • Pellet the cells and lyse them in lysis buffer.

  • Determine protein concentration using a compatible assay (e.g., BCA).

  • Reduce disulfide bonds by adding DTT to a final concentration of 10 mM and incubating at 56°C for 1 hour.

  • Alkylate cysteine residues by adding IAA to a final concentration of 20 mM and incubating in the dark at room temperature for 45 minutes.

  • Dilute the sample 5-fold with 50 mM Tris-HCl, pH 8.0, to reduce the urea concentration to below 1.6 M.

  • Add trypsin at a 1:50 (enzyme:protein) ratio and digest overnight at 37°C.

• Glycopeptide Capture:

  • Acidify the peptide solution to pH 5.5 with acetic acid.

  • Add (3-(Methylsulfonyl)propyl)hydrazine hydrochloride to a final concentration of 10 mM and incubate for 2 hours at 37°C. (Alternatively, for solid-phase capture, proceed directly to the next step with hydrazide resin).

  • Equilibrate the hydrazide resin with coupling buffer.

  • Add the peptide solution to the equilibrated resin and incubate overnight at 37°C with gentle rotation.

• Washing:

  • Wash the resin three times with Wash Buffer 1.

  • Wash the resin three times with Wash Buffer 2.

  • Wash the resin three times with Wash Buffer 3.

• Release of N-linked Glycopeptides:

  • Resuspend the washed resin in 50 mM ammonium bicarbonate, pH 8.0.

  • Add PNGase F and incubate overnight at 37°C. This enzyme cleaves the N-glycan from the asparagine residue, converting the asparagine to aspartic acid (a mass shift of +0.984 Da).

• Elution and Desalting:

  • Collect the supernatant containing the released peptides.

  • Elute any remaining peptides from the resin with elution buffer.

  • Combine the supernatant and eluate.

  • Desalt the peptide mixture using C18 spin columns according to the manufacturer's instructions.

• LC-MS/MS Analysis: Analyze the desalted peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Data Analysis and Interpretation

The analysis of mass spectrometry data from this workflow requires specific considerations:

• Database Searching: Search the MS/MS data against a relevant protein database (e.g., UniProt) using a search engine like Mascot, Sequest, or MaxQuant.

• Variable Modifications: Include the following variable modifications in your search parameters:

  • Deamidation of Asparagine (N): +0.984 Da (This is the signature of PNGase F cleavage at N-glycosylation sites).

  • Carbamidomethylation of Cysteine (C): +57.021 Da (from IAA alkylation).

  • Oxidation of Methionine (M): +15.995 Da (a common artifact).

• Identifying Labeled Peptides: The (3-(Methylsulfonyl)propyl)hydrazine tag itself will add a specific mass to the oxidized glycan, which is then removed by PNGase F. The key identifier of a formerly glycosylated peptide is the deamidation of asparagine within the N-X-S/T consensus sequence.

• Fragmentation of the Tag (if analyzing intact labeled peptides): While the primary workflow involves removing the glycan and tag, in some experimental variations, the tag may remain. The methylsulfonylpropyl group is expected to exhibit characteristic fragmentation patterns in MS/MS. Based on the behavior of similar sulfonyl-containing compounds, potential fragmentation includes:

  • Loss of SO₂ (63.96 Da).

  • Cleavage of the C-S bond.

  • Rearrangement reactions. These characteristic neutral losses or fragment ions can be used to confirm the presence of the tag.

The following diagram illustrates the expected fragmentation of a peptide backbone.

Caption: Common peptide fragmentation in MS/MS.

Quantitative Glycoproteomics

(3-(Methylsulfonyl)propyl)hydrazine can be integrated into quantitative proteomics workflows, such as Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC). By comparing the isotopic ratios of identified peptides, researchers can quantify changes in glycoprotein abundance between different experimental conditions.

Table 1: Representative Quantitative Data from a SILAC Experiment

Protein Accession	Gene Name	Peptide Sequence	Ratio H/L (Treated/Control)	p-value	Regulation
P02768	ALB	LVRPEVDVMCTAFHDN#EETFLK	2.54	0.001	Upregulated
P01876	IGHA1	VVSVLTVLHQDWLN#GKEYK	0.45	0.005	Downregulated
Q9Y6R7	TFRC	VLGTSN#VSVNAFDLAR	1.12	0.345	Unchanged

N# indicates the deamidated asparagine residue, the site of former N-linked glycosylation.

Troubleshooting

Issue	Potential Cause	Suggested Solution
Low peptide yield	Incomplete cell lysis or protein digestion.	Optimize lysis buffer and digestion conditions (enzyme:protein ratio, incubation time).
Inefficient glycopeptide capture.	Ensure correct pH of coupling buffer. Check the activity of the hydrazide resin.
High number of non-glycosylated peptides	Incomplete washing of the resin.	Increase the number and stringency of wash steps.
Non-specific binding to the resin.	Use a blocking agent (e.g., BSA) before adding the peptide sample.
No deamidation of asparagine observed	Inactive PNGase F.	Use a fresh batch of PNGase F and verify its activity with a control glycoprotein.

Conclusion

(3-(Methylsulfonyl)propyl)hydrazine is a valuable reagent for the selective enrichment of glycoproteins, enabling in-depth analysis of this critical class of PTMs. The protocols and guidelines presented in this application note provide a robust framework for the successful implementation of this technology in various research and development settings. By combining the specificity of hydrazide chemistry with the power of mass spectrometry, researchers can gain valuable insights into the roles of glycosylation in health and disease.

References

• Zhang, H., Li, X. J., Martin, D. B., & Aebersold, R. (2003). Identification and quantification of N-linked glycoproteins using hydrazide chemistry, stable isotope labeling and mass spectrometry. Nature biotechnology, 21(6), 660–666. [Link]

• Wollscheid, B., Bausch-Fluck, D., Henderson, C., O'Brien, R., Bibel, M., & Aebersold, R. (2009). Mass-spectrometric identification and relative quantification of N-linked cell surface glycoproteins. Nature biotechnology, 27(4), 378–386. [Link]

• Sun, B., & Lee, M. C. (2014). Glycopeptide capture for cell surface proteomics. Journal of visualized experiments : JoVE, (87), 51349. [Link]

• Hofmann, A., Bausch-Fluck, D., & Wollscheid, B. (2013). CSC technology: selective labeling of glycoproteins by mild oxidation to phenotype cells. Methods in molecular biology (Clifton, N.J.), 951, 33–43. [Link]

• Kaji, H., Yamauchi, Y., Takahashi, N., & Isobe, T. (2003). Mass spectrometric identification of N-linked glycopeptides using lectin-mediated affinity capture and chemical derivatization. Journal of proteome research, 2(5), 513–519. [Link]

• Liu, T., Qian, W. J., Gritsenko, M. A., Camp, D. G., 2nd, Monroe, M. E., Moore, R. J., & Smith, R. D. (2005). Human plasma N-glycoproteome analysis by immunoaffinity subtraction, hydrazide chemistry, and mass spectrometry. Journal of proteome research, 4(6), 2070–2080. [Link]

• Tian, Y., Zhou, Y., Elliott, S., Aebersold, R., & Zhang, H. (2007). Solid-phase extraction of N-linked glycopeptides. Nature protocols, 2(2), 334–339. [Link]

Technical Notes & Optimization

Technical Support Center: Optimizing Derivatization with (3-(Methylsulfonyl)propyl)hydrazine

Product Category: Mass Spectrometry Derivatization Reagents Active Moiety: (3-(Methylsulfonyl)propyl)hydrazine Target Analytes: Aldehydes, Ketones, Reducing Sugars, Oxidized Lipids Primary Application: ESI-MS Ionization Enhancement & Chromatographic Shift

Executive Summary

(3-(Methylsulfonyl)propyl)hydrazine is a specialized heterobifunctional reagent designed to capture carbonyl-containing analytes. Unlike classical reagents (e.g., DNPH), this molecule incorporates a methylsulfonyl (sulfone) group . This moiety serves two critical functions:

• Ionization Enhancement: The polar sulfone group acts as a "proton sponge" or sodium adduct anchor, significantly increasing ESI response for neutral or hydrophobic analytes (e.g., steroids, lipid aldehydes).

• Retentivity Shift: It introduces polarity, allowing hydrophobic analytes to be retained on Reverse Phase (C18) columns or analyzed via HILIC modes.

This guide addresses the specific physicochemical challenges of using a sulfone-tagged hydrazine, specifically focusing on pH sensitivity , solvent compatibility , and reaction kinetics .

Module 1: Reaction Optimization (The "How-To")

Q1: What is the optimal pH for this reaction, and why does it fail in pure organic solvents?

Answer: The reaction between (3-(Methylsulfonyl)propyl)hydrazine and a carbonyl is acid-catalyzed .[1] The optimal pH window is 4.5 – 5.5 .

• The Mechanism: The reaction proceeds via a nucleophilic attack of the hydrazine nitrogen on the carbonyl carbon.

  • Too Acidic (pH < 3): The hydrazine nitrogen becomes protonated (

    ), losing its nucleophilicity. The reaction stops.

  • Too Basic (pH > 7): The carbonyl oxygen is not sufficiently protonated to encourage attack, and the dehydration step (loss of water to form the hydrazone) becomes the rate-limiting bottleneck.

• Solvent Impact: Pure organic solvents (e.g., 100% Acetonitrile) often lack the proton source required for catalysis. You must include an aqueous buffer or a weak organic acid (e.g., Acetic Acid or Formic Acid) to drive the reaction.

Protocol Recommendation: Use a solvent system of Methanol/Water (80:20 v/v) containing 0.1% to 1.0% Acetic Acid .

Q2: My analyte is hydrophobic. Can I use Hexane or Toluene?

Answer: No. This is a frequent cause of method failure with sulfone-based reagents. The methylsulfonyl group is highly polar. (3-(Methylsulfonyl)propyl)hydrazine is insoluble in non-polar solvents like Hexane, Toluene, or pure Chloroform. Using these will result in reagent precipitation and heterogeneous (slow) kinetics.

Recommended Solvents:

• Excellent: Methanol, Ethanol, Acetonitrile (with water), DMSO.

• Poor: Hexane, Heptane, Toluene, Diethyl Ether.

Module 2: Troubleshooting (The "Fix-It")

Q3: I see the product mass, but the yield is <50%. How do I push the equilibrium?

Answer: Hydrazone formation is an equilibrium reaction that generates water as a byproduct.

If water accumulates, the reaction pushes backward (hydrolysis).

Corrective Actions:

• Reagent Excess: Ensure a molar ratio of at least 10:1 (Reagent:Analyte) . For trace analysis, 50:1 is standard.

• Water Scavenging: If using anhydrous organic solvents (e.g., for GC-MS prep or lipidomics), add molecular sieves (3Å) to the reaction vial to absorb the water produced.

• Temperature: Increase reaction temperature to 40–60°C for 30–60 minutes. Note: Ensure your analyte is thermally stable.

Q4: I am observing "Ghost Peaks" or multiple peaks for a single analyte. Why?

Answer: This is likely due to Geometric Isomerism (E/Z Isomers) . Hydrazones possess a C=N double bond. Unlike the original carbonyl, the hydrazone product can exist in Syn (E) and Anti (Z) configurations.

• Symptom: Two peaks with identical Mass-to-Charge (m/z) ratios eluting close together.

• Solution: This is chemically inherent. Do not attempt to "fix" it chemically. Instead, integrate both peaks for quantification. Changing the column temperature (e.g., heating the column to 50°C) can sometimes coalesce the peaks by increasing the rate of E/Z interconversion.

Module 3: Visualization & Logic

Workflow Logic: The Reaction Pathway

The following diagram illustrates the acid-catalyzed mechanism and the critical control points where users typically encounter failure (pH and Water removal).

Figure 1: Mechanistic pathway of (3-(Methylsulfonyl)propyl)hydrazine derivatization highlighting critical failure points (pH and water accumulation).

Troubleshooting Decision Tree

Use this logic flow to diagnose low sensitivity or missing peaks.

Figure 2: Diagnostic flowchart for resolving common derivatization failures.

Module 4: Comparative Data & Specifications

Solvent Compatibility Table

The sulfone group dictates solubility. Adhering to this table is critical for reproducibility.

Solvent System	Solubility	Reaction Efficiency	Notes
Methanol / Water (80:20)	High	High	Recommended. Compatible with LC-MS mobile phases.
Acetonitrile (100%)	Moderate	Low	Requires acid catalyst addition.
DMSO	High	Moderate	Good for stock solutions; hard to remove (high boiling point).
Hexane / Toluene	None	Fail	Reagent will precipitate. Phase transfer catalysis required if used.
Isopropanol	Good	High	Excellent alternative to Methanol.

Mass Spectrometry Parameters

When tuning your instrument for the derivative:

• Ionization Mode: Positive ESI (+).

• Observed Mass:

  (Reagent Mass - ). Note: Exact shift depends on the precise molecular weight of the reagent variant.

• Source Temp: 300°C – 350°C (Hydrazones are generally thermally stable).

• Cone Voltage: Medium (20-40V). High cone voltage may cause in-source fragmentation of the sulfone chain.

References

• Hydrazine Derivatization Mechanisms

  • Title: The use of hydrazine-based derivatization reagents for improved sensitivity and detection of carbonyl containing compounds.[2][3][4][5]

  • Source: Sheffield Hallam University / N
  • Relevance: Establishes the foundational mechanism of acid-catalyzed hydrazine capture and MS signal enhancement.

  • URL:[Link]

• 3-Nitrophenylhydrazine (3-NPH)

  • Title: Simultaneous 3-Nitrophenylhydrazine Derivatization Strategy of Carbonyl, Carboxyl and Phosphoryl Submetabolome for LC-MS/MS-Based Targeted Metabolomics.
  • Source: Analytical Chemistry (ACS).
  • Relevance: Provides protocols for optimizing hydrazine reactions (pH, temperature, quenching) applicable to sulfone-hydrazines.

  • URL:[Link]

• General Carbonyl Analysis Guide

  • Title: A Comparative Guide to Derivatization Reagents for Carbonyl Analysis by Mass Spectrometry.

  • Source: BenchChem Technical Guides.[6]

  • Relevance: Compares various hydrazine reagents and outlines troubleshooting for ioniz

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. shura.shu.ac.uk [shura.shu.ac.uk]
• 3. The use of hydrazine-based derivatization reagents for improved sensitivity and detection of carbonyl containing compounds using MALDI-MSI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Simultaneous 3-Nitrophenylhydrazine Derivatization Strategy of Carbonyl, Carboxyl and Phosphoryl Submetabolome for LC-MS/MS-Based Targeted Metabolomics with Improved Sensitivity and Coverage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Navigating Hydrazine Cross-Linkers in Proteomics

Welcome to the technical support center for hydrazine cross-linkers. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical troubleshooting for common challenges encountered during proteomics experiments utilizing hydrazine-based cross-linking. Here, we will delve into the causality behind experimental choices and offer self-validating protocols to enhance the success of your research.

Troubleshooting Guide: Overcoming Common Hurdles

Hydrazine cross-linkers are powerful tools for studying protein-protein interactions and characterizing glycoproteins. The core of their chemistry lies in the reaction between a hydrazide group (-NH-NH2) and a carbonyl group (aldehyde or ketone), forming a stable hydrazone bond[1][2][3]. However, like any sophisticated technique, challenges can arise. This section addresses the most frequent issues and provides actionable solutions.

Issue 1: Low Cross-Linking Efficiency and Poor Yield

A primary challenge in cross-linking experiments is achieving a sufficient yield of cross-linked peptides for mass spectrometry analysis. The abundance of cross-linked peptides is often very low compared to linear, unmodified peptides[4][5][6].

Question: I am not seeing enough cross-linked products in my mass spectrometry data. What could be the cause, and how can I improve my yield?

Answer:

Low cross-linking efficiency is a multifaceted problem often stemming from suboptimal reaction conditions or inherent properties of the target proteins. Here’s a breakdown of potential causes and solutions:

• Suboptimal Reaction pH: The reaction between a hydrazide and a carbonyl is pH-dependent. The ideal pH range is typically between 5 and 7[1]. Under acidic conditions (pH < 5), the hydrazide can become protonated, reducing its nucleophilicity and slowing down the reaction. Conversely, at a more basic pH, the stability of the target aldehyde groups can be compromised.

  • Solution: Perform a pH titration experiment for your specific protein system, testing a range from pH 5.0 to 7.0 to determine the optimal condition for hydrazone bond formation.

• Inefficient Aldehyde Generation (for Glycoprotein Analysis): Hydrazine cross-linkers typically target aldehydes on glycoproteins, which are generated by the oxidation of sugar moieties using sodium periodate (NaIO4)[1][3]. Incomplete oxidation will result in fewer available reactive sites.

  • Solution: Optimize the sodium periodate concentration and incubation time. A common starting point is 1 mM periodate, which primarily targets sialic acid residues[1]. For broader sugar oxidation, higher concentrations may be necessary, but this should be balanced against the risk of protein damage.

• Cross-linker Hydrolysis: Some cross-linkers are susceptible to hydrolysis in aqueous solutions, which deactivates them before they can react with the target protein.

  • Solution: Prepare the cross-linker solution immediately before use. Minimize the reaction time in aqueous buffers as much as possible without compromising the cross-linking efficiency. If solubility is an issue, consider using a small amount of an organic co-solvent like DMSO, but be mindful of its potential effects on protein structure[7].

• Steric Hindrance: The reactive sites on the target proteins may be buried within the protein structure and inaccessible to the cross-linker[7].

  • Solution: If you suspect steric hindrance, consider using a cross-linker with a longer spacer arm to bridge greater distances between reactive sites. Additionally, performing the cross-linking reaction under native or near-native conditions is crucial to reflect the true protein conformation.

• Inadequate Reactant Concentrations: The molar ratio of the cross-linker to the protein is a critical parameter.

  • Solution: Empirically determine the optimal cross-linker concentration. A common starting point is a 20- to 50-fold molar excess of the cross-linker over the protein. However, excessively high concentrations can lead to an increase in undesired side reactions.

Experimental Workflow & Key Reactions

To visualize the process, the following diagram outlines a typical experimental workflow for hydrazine cross-linking of glycoproteins, highlighting the critical steps where optimization is key.

Caption: General workflow for glycoprotein cross-linking using hydrazine chemistry.

Issue 2: High Abundance of Undesired Reaction Products

A common frustration is the prevalence of monolinked and loop-linked peptides in the final sample, which can significantly outnumber the informative inter-linked peptides[6][8].

Question: My mass spectra are dominated by signals from monolinked and loop-linked peptides. How can I reduce these side products and enrich for true cross-links?

Answer:

The formation of monolinks (where only one end of the cross-linker reacts) and loop-links (where the cross-linker reacts with two sites on the same peptide) is an inherent challenge. While they cannot be eliminated entirely, their prevalence can be minimized and their impact on data analysis mitigated.

• Optimize Molar Ratios: As mentioned previously, an excessive concentration of the cross-linker can increase the likelihood of monolink formation.

  • Solution: Titrate the cross-linker concentration to find the lowest effective amount that still produces a detectable level of inter-linked products.

• Enrichment Strategies: Due to their larger size and higher charge state, inter-linked peptides can be separated from smaller, singly-modified peptides.

  • Solution: Implement an enrichment step after proteolytic digestion. Size-exclusion chromatography (SEC) and strong cation-exchange (SCX) chromatography are effective methods for enriching cross-linked peptides[9][10][11]. SEC separates peptides based on size, while SCX separates them based on charge, with cross-linked peptides typically carrying a higher charge.

The following diagram illustrates the desired inter-molecular cross-linking reaction in contrast to the undesired side reactions.

Caption: Desired vs. undesired products in a cross-linking reaction.

Frequently Asked Questions (FAQs)

Q1: What is the difference between homobifunctional and heterobifunctional hydrazine cross-linkers, and how do I choose the right one?

A1:

• Homobifunctional cross-linkers have two identical reactive groups (in this case, two hydrazide groups)[1][12]. They are used in a single-step reaction to cross-link molecules that both possess accessible carbonyl groups. Adipic acid dihydrazide (ADH) is a common example[13].

• Heterobifunctional cross-linkers have two different reactive groups, for example, a hydrazide at one end and a sulfhydryl-reactive maleimide group at the other[1][14]. These are used in two-step reactions, allowing for more controlled and specific conjugation between two different types of molecules (e.g., a glycoprotein and a cysteine-containing peptide).

Your choice depends on your experimental goal. If you are studying the interactions between glycoproteins or polymerizing them, a homobifunctional cross-linker may be suitable. For conjugating a glycoprotein to a different type of molecule, a heterobifunctional cross-linker is the preferred choice to avoid self-conjugation[15].

Q2: Should I use a cleavable or non-cleavable cross-linker?

A2: The choice between a cleavable and non-cleavable linker depends largely on your downstream mass spectrometry analysis workflow and data analysis capabilities.

• Non-cleavable linkers form a stable, permanent bond. While robust, they can produce complex MS/MS spectra that are challenging to interpret because the fragmentation of two peptides occurs simultaneously[16][17].

• MS-cleavable linkers contain a bond that can be broken in the mass spectrometer (e.g., by collision-induced dissociation, CID)[4][5][18]. This simplifies data analysis because the two linked peptides can be identified individually in the MS/MS or MS3 spectra. This can significantly increase the confidence of peptide identification[19][20][21]. For complex samples, MS-cleavable cross-linkers are often recommended to reduce the complexity of data analysis[4][5].

Q3: Can I stabilize the hydrazone bond after the reaction?

A3: Yes, the hydrazone bond, while relatively stable, can be further stabilized by reduction to a secondary amine bond. This is typically achieved using a mild reducing agent like sodium cyanoborohydride (NaBH3CN)[1][14]. This step makes the linkage permanent and irreversible, which can be advantageous for certain applications where stability is paramount.

Q4: How do I prepare my sample for mass spectrometry after cross-linking?

A4: After the cross-linking reaction, the protein sample needs to be prepared for mass spectrometry analysis. A typical workflow involves:

• Denaturation, Reduction, and Alkylation: The cross-linked protein mixture is denatured, and disulfide bonds are reduced (e.g., with DTT) and alkylated (e.g., with iodoacetamide) to ensure efficient digestion.

• Proteolytic Digestion: The protein is digested into peptides using a protease like trypsin. Note that cross-linking can sometimes block cleavage sites, potentially leading to larger peptides[5].

• Enrichment: As discussed, this step is crucial for complex samples to enrich for the low-abundance cross-linked peptides using techniques like SEC or SCX[9][10][11].

• LC-MS/MS Analysis: The enriched peptide mixture is then analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Q5: What are some key parameters to report when publishing data from hydrazine cross-linking experiments?

A5: For reproducibility and clarity, it is essential to report the following experimental details:

• The specific cross-linker used (name, manufacturer, and structure).

• The concentrations of the protein(s) and the cross-linker, including the molar ratio.

• The reaction buffer composition, including pH.

• The reaction time and temperature.

• The method used to quench the reaction.

• Details of the sample preparation for mass spectrometry, including the protease used and any enrichment strategies.

• The mass spectrometry parameters and the software used for data analysis.

Quantitative Data Summary

Parameter	Recommended Range/Value	Rationale
Reaction pH	5.0 - 7.0	Balances hydrazide nucleophilicity and aldehyde stability[1][2].
Molar Excess of Cross-linker	20:1 to 50:1 (Cross-linker:Protein)	Ensures sufficient cross-linker for the reaction without excessive side products.
Sodium Periodate (for glycoproteins)	1-10 mM	1 mM is mild and selective for sialic acids; higher concentrations oxidize more sugars[1].
Reaction Temperature	4°C to Room Temperature (25°C)	Lower temperatures can reduce hydrolysis and side reactions but may require longer incubation times.
Incubation Time	30 minutes to 2 hours	Should be optimized; longer times may not necessarily increase yield and can promote hydrolysis.

References

• Comparison of Hydrazone Heterobifunctional Crosslinking Agents for Reversible Conjugation of Thiol-Containing Chemistry. PMC. [Link]

• Hydrazido-PEG bifunctional crosslinkers. Interchim. [Link]

• Protein Cross-linkers handbook and selection guide. The Wolfson Centre for Applied Structural Biology. [Link]

• Adipic Acid Dihydrazide – A Unique Crosslinking Agent and Curative. Gantrade. [Link]

• Understanding the Applications of Hydrazine Derivatives: The Case of Cyclohexylhydrazine Hydrochloride. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Cleavable Cross-Linkers and Mass Spectrometry for the Ultimate Task of Profiling Protein–Protein Interaction Networks in Vivo. Journal of Proteome Research - ACS Publications. [Link]

• Application of Hydrazine Hydrate in the Synthesis of Octa(aminophenyl)silsesquioxane (OAPS) Poss. Scientific Research Publishing. [Link]

• Chemical cross-linking/mass spectrometry targeting acidic residues in proteins and protein complexes. PNAS. [Link]

• Selective enrichment of N-terminal proline peptides via hydrazide chemistry for proteomics analysis. PubMed. [Link]

• OPTIMIZATION OF A CROSSLINKING AND MASS SPECTROMETRY WORKFLOW (MALDI-TOF/TOF, ESI-MS/MS) FOR THE IDENTIFICATION AND CHARACTERIZA. ASMS. [Link]

• Chemical cross-linking/mass spectrometry targeting acidic residues in proteins and protein complexes. PMC. [Link]

• Developing an Acidic Residue Reactive and Sulfoxide-Containing MS-Cleavable Homobifunctional Cross-Linker for Probing Protein–Protein Interactions. Analytical Chemistry - ACS Publications. [Link]

• Optimized Cross-Linking Mass Spectrometry for in Situ Interaction Proteomics. PMC. [Link]

• Nonprotein Based Enrichment Method to Analyze Peptide Cross-Linking in Protein Complexes. PMC - NIH. [Link]

• Cleavable Cross-Linkers and Mass Spectrometry for the Ultimate Task of Profiling Protein–Protein Interaction Networks in Vivo. PMC. [Link]

• Optimizing the enrichment of cross-linked products for mass spectrometric protein analysis. ResearchGate. [Link]

• A cross-linking/mass spectrometry workflow based on MS-cleavable cross-linkers and the MeroX software for studying protein structures and protein–protein interactions. Springer Nature Experiments. [Link]

• Identification of MS-Cleavable and Noncleavable Chemically Cross-Linked Peptides with MetaMorpheus. PMC. [Link]

• Optimizing the enrichment of cross-linked products for mass spectrometric protein analysis. PubMed. [Link]

• Optimized cross-linking mass spectrometry for in situ interaction proteomics. bioRxiv. [Link]

• Optimized Cross-Linking Mass Spectrometry for in Situ Interaction Proteomics. PubMed. [Link]

• Crosslinking and Limited Proteolysis: Structural Mass Spectometry. YouTube. [Link]

• Challenges for identifying cross-linked peptides from complex samples. ResearchGate. [Link]

• Cross-linking mass spectrometry for mapping protein complex topologies in situ. PMC. [Link]

• Activity-Based Hydrazine Probes for Protein Profiling of Electrophilic Functionality in Therapeutic Targets. Matthews Lab. [Link]

• Cross-linking mass spectrometry discovers, evaluates, and validates the experimental and predicted structural proteome. bioRxiv. [Link]

Sources

• 1. Carbonyl-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 2. Carbonyl Compounds and Carbonyl-Reactive Crosslinker - Creative Proteomics [creative-proteomics.com]
• 3. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Cleavable Cross-Linkers and Mass Spectrometry for the Ultimate Task of Profiling Protein–Protein Interaction Networks in Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Protein Labeling, Crosslinking, and Modification Support—Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. m.youtube.com [m.youtube.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. researchgate.net [researchgate.net]
• 11. Optimizing the enrichment of cross-linked products for mass spectrometric protein analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Carbonyl-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 13. gantrade.com [gantrade.com]
• 14. Comparison of Hydrazone Heterobifunctional Crosslinking Agents for Reversible Conjugation of Thiol-Containing Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. korambiotech.com [korambiotech.com]
• 16. Cleavable versus non-cleavable ADC linker chemistry - ProteoGenix [proteogenix.science]
• 17. Cleavable vs. Non-Cleavable Linkers | BroadPharm [broadpharm.com]
• 18. Identification of MS-Cleavable and Noncleavable Chemically Cross-Linked Peptides with MetaMorpheus - PMC [pmc.ncbi.nlm.nih.gov]
• 19. A cross-linking/mass spectrometry workflow based on MS-cleavable cross-linkers and the MeroX software for studying protein structures and protein–protein interactions | Springer Nature Experiments [experiments.springernature.com]
• 20. biorxiv.org [biorxiv.org]
• 21. Optimized Cross-Linking Mass Spectrometry for in Situ Interaction Proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]

Identifying and minimizing side reactions of (3-(Methylsulfonyl)propyl)hydrazine

Welcome to the technical support center for (3-(Methylsulfonyl)propyl)hydrazine. This guide is designed for researchers, medicinal chemists, and process development scientists to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you anticipate challenges, identify and minimize side reactions, and ensure the successful application of this versatile reagent in your work.

Frequently Asked Questions (FAQs)

Q1: What is (3-(Methylsulfonyl)propyl)hydrazine and what are its primary applications?

(3-(Methylsulfonyl)propyl)hydrazine is an aliphatic sulfonyl hydrazine. Unlike its more common aromatic counterparts (e.g., tosylhydrazine), the electron-donating nature of the alkyl chain modifies its reactivity. It is primarily used as a building block in organic synthesis, particularly for:

• The formation of N-sulfonylhydrazones from aldehydes and ketones.

• Precursors to aliphatic sulfonyl radicals for use in C-S and C-C bond-forming reactions.[1][2]

• Synthesis of various nitrogen-containing heterocyclic compounds.

The methylsulfonyl (mesyl) group provides good crystallinity and stability to the molecule and its derivatives.

Q2: How should I properly store and handle (3-(Methylsulfonyl)propyl)hydrazine?

Like many hydrazine derivatives, this compound should be handled with care due to its potential toxicity.[3]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from oxidizing agents, strong acids, and direct sunlight. For long-term storage, refrigeration under an inert atmosphere (Nitrogen or Argon) is recommended to prevent oxidative degradation.

• Handling: Always handle this reagent in a certified chemical fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves. Avoid inhalation of dust or vapors.

Q3: How can I assess the purity of my (3-(Methylsulfonyl)propyl)hydrazine before use?

Starting with a pure reagent is critical to avoiding downstream issues. Impurities often stem from the synthesis process itself.

• Visual Inspection: The compound should be a white to off-white solid. Significant discoloration may indicate degradation or impurities.

• NMR Spectroscopy (¹H NMR): This is the most effective method. The proton NMR spectrum should show clean signals corresponding to the methylsulfonyl group (singlet, ~3.0 ppm), the three methylene groups of the propyl chain, and the hydrazine protons (which may be broad and exchangeable). The key is to look for signals of the common N,N'-bis(3-(methylsulfonyl)propyl)hydrazine dimer impurity.

• HPLC Analysis: A reverse-phase HPLC method can effectively separate the desired product from common impurities.

• Melting Point: A sharp melting point is a good indicator of purity. A broad or depressed melting point suggests the presence of impurities.

Troubleshooting Guide: Side Reactions & Optimization

This section addresses specific issues you may encounter during your experiments.

Issue 1: Low or No Yield During Hydrazone Formation

Question: I am reacting (3-(Methylsulfonyl)propyl)hydrazine with my aldehyde/ketone, but I'm getting a low yield of the desired hydrazone, or the starting material remains unreacted. What is going wrong?

Answer: This is a common issue that can stem from several factors related to reaction conditions and reagent stability.

Causality & Solutions:

• Inadequate Acid Catalysis: Hydrazone formation is acid-catalyzed, but sensitive to pH. The optimal pH is typically mildly acidic (around 4-6) to activate the carbonyl group without excessively protonating the hydrazine, which would render it non-nucleophilic.[4]

  • Solution: Add a catalytic amount of a mild acid like acetic acid. If you are using the hydrochloride salt of the hydrazine, you may not need additional acid, but a buffer might be necessary to maintain the optimal pH.

• Steric Hindrance: A sterically hindered ketone or aldehyde will react much slower.

  • Solution: Increase the reaction temperature and extend the reaction time. Consider using a solvent with a higher boiling point (e.g., toluene with a Dean-Stark trap to remove water).

• Reagent Degradation: If the (3-(Methylsulfonyl)propyl)hydrazine has degraded due to improper storage, it will be less reactive.

  • Solution: Verify the purity of the hydrazine using the methods described in the FAQ section before starting the reaction.

• Reaction Reversibility: Hydrazone formation is a reversible equilibrium reaction. The formation of water as a byproduct can drive the reaction backward (hydrolysis).

  • Solution: Remove water as it forms. This can be achieved by using a Dean-Stark apparatus with a solvent like toluene or by adding a dehydrating agent such as anhydrous magnesium sulfate (MgSO₄) or molecular sieves to the reaction mixture.

Workflow: Optimizing Hydrazone Formation

Caption: Formation of azine byproduct from excess carbonyl.

Preventative Measures:

• Control Stoichiometry: Use a slight molar excess (e.g., 1.05 to 1.1 equivalents) of the (3-(Methylsulfonyl)propyl)hydrazine relative to the carbonyl compound. This ensures the carbonyl is consumed before it can react with the product hydrazone.

• Order of Addition: Add the carbonyl compound slowly to the solution of the hydrazine. This maintains an excess of hydrazine throughout the addition, minimizing the chance for the intermediate hydrazone to react with the carbonyl.

• Monitor the Reaction: Use TLC or LCMS to monitor the reaction progress. Stop the reaction as soon as the starting carbonyl has been consumed.

Issue 3: Presence of an Impurity from the Hydrazine Reagent Itself

Question: My starting material, (3-(Methylsulfonyl)propyl)hydrazine, contains a significant impurity that is carrying through into my reaction. How do I identify and deal with it?

Answer: The most common impurity in any sulfonyl hydrazine synthesis is the N,N'-disulfonyl hydrazide dimer . This impurity is formed during the preparation of the hydrazine from its corresponding sulfonyl chloride and hydrazine.

Mechanism of Dimer Formation:

This side reaction occurs when one molecule of hydrazine reacts with two molecules of the sulfonyl chloride. It is favored when the local concentration of the sulfonyl chloride is high relative to hydrazine. [4]

Caption: Dimer formation during sulfonyl hydrazine synthesis.

Solutions:

• Purification of the Reagent: The dimer can often be removed by recrystallization or column chromatography. Due to the difference in polarity and molecular weight, these methods are usually effective.

• Source High-Purity Reagent: Purchase the reagent from a reputable supplier and always check the certificate of analysis.

• Synthesize with Care: If preparing the reagent in-house, the most critical step is to add the sulfonyl chloride slowly to a well-stirred, cooled solution containing a molar excess (2-2.5 equivalents) of hydrazine. [4]This ensures the sulfonyl chloride is more likely to react with a fresh hydrazine molecule rather than the desired product.

Key Experimental Protocols

Protocol 1: Purity Analysis of (3-(Methylsulfonyl)propyl)hydrazine by ¹H NMR

• Sample Preparation: Accurately weigh approximately 10-15 mg of the (3-(Methylsulfonyl)propyl)hydrazine and dissolve it in ~0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). DMSO-d₆ is often preferred as it will clearly show the N-H protons.

• Acquisition: Acquire a standard ¹H NMR spectrum.

• Analysis:

  • Identify the key signals for the product:

    • CH₃-SO₂: A sharp singlet around 2.9-3.1 ppm (integrating to 3H).

    • -SO₂-CH₂-: A triplet around 3.1-3.3 ppm (integrating to 2H).

    • -CH₂-CH₂-CH₂-: A multiplet (quintet) around 1.9-2.1 ppm (integrating to 2H).

    • -CH₂-NH-NH₂: A triplet around 2.8-3.0 ppm (integrating to 2H).

    • -NH-NH₂: Broad signals that can vary in chemical shift and may exchange with water.

  • Look for impurity signals, particularly those of the dimer. The dimer will have a more symmetric structure, leading to simplified signals but in different chemical shift environments.

Protocol 2: General Procedure for N-Sulfonylhydrazone Formation

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve (3-(Methylsulfonyl)propyl)hydrazine (1.05 eq.) in a suitable solvent (e.g., ethanol, methanol, or THF) at room temperature.

• Catalyst: Add 2-3 drops of glacial acetic acid to the solution.

• Addition: Dissolve the aldehyde or ketone (1.0 eq.) in a minimal amount of the same solvent and add it dropwise to the hydrazine solution over 5-10 minutes.

• Reaction: Stir the mixture at room temperature or heat to reflux, monitoring the reaction by TLC or LCMS until the limiting reagent (carbonyl compound) is consumed.

• Workup:

  • Cool the reaction mixture to room temperature. If the product precipitates, it can be collected by filtration.

  • If the product is soluble, remove the solvent under reduced pressure.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) or by silica gel column chromatography.

Data Summary: Common Solvents and Conditions

Carbonyl Substrate	Recommended Solvent	Temperature	Typical Reaction Time	Notes
Unhindered Aldehydes	Ethanol or Methanol	Room Temp	1-4 hours	Reaction is usually fast and clean.
Aromatic Ketones	Ethanol	Reflux	4-12 hours	May require heating to go to completion.
Hindered Ketones	Toluene	Reflux (Dean-Stark)	12-24 hours	Water removal is critical for driving the equilibrium.
Acid-Sensitive Substrates	Dichloromethane	Room Temp	2-8 hours	Use anhydrous MgSO₄ in the flask to scavenge water.

References

• BenchChem. (2025). Side reactions to avoid in the synthesis of sulfonyl hydrazides.

• Unacademy. (n.d.). Synopsis on Reduction of Arylsulfonyl Hydrazine/Hydrazones to Alkanes. Retrieved from [Link]

• Prakash, A. S., et al. (2006). Synthesis and Evaluation of 1-Acyl-1,2-bis(methylsulfonyl)-2-(2- chloroethyl)hydrazines as Antineoplastic Agents. ResearchGate. [Link]

• Lei, A., et al. (2022). The Application of Sulfonyl Hydrazides in Electrosynthesis: A Review of Recent Studies. ACS Omega. [Link]

• Terent'ev, A. O., et al. (2022). The Application of Sulfonyl Hydrazides in Electrosynthesis: A Review of Recent Studies. ACS Omega. [Link]

• National Center for Biotechnology Information. (2023). Hydrazine Toxicology. StatPearls. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. The Application of Sulfonyl Hydrazides in Electrosynthesis: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Optimizing pH and temperature for (3-(Methylsulfonyl)propyl)hydrazine reactions

Welcome to the technical support guide for optimizing reactions involving (3-(Methylsulfonyl)propyl)hydrazine. This resource is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into the critical parameters of pH and temperature. Our goal is to move beyond simple protocols and explain the underlying chemical principles, enabling you to troubleshoot and optimize your experiments with confidence.

Frequently Asked Questions (FAQs): The "Why" Behind the Parameters

This section addresses the fundamental principles governing the reactivity of (3-(Methylsulfonyl)propyl)hydrazine, focusing on the causal relationships between reaction conditions and outcomes.

Q1: Why is pH such a critical parameter in reactions with (3-(Methylsulfonyl)propyl)hydrazine, especially in hydrazone formation?

A1: The pH of the reaction medium directly controls the reactivity of both the hydrazine and its reaction partner (typically an aldehyde or ketone) through a delicate balance of protonation states. The mechanism of hydrazone formation, a common application for this reagent, is a classic example of a pH-dependent, acid-catalyzed reaction.[1][2]

• Hydrazine Nucleophilicity: The nitrogen atom of the hydrazine is the nucleophile that initiates the reaction. If the pH is too low (highly acidic), this nitrogen becomes protonated (R-NH-NH3+), which neutralizes its nucleophilic character and stalls the initial attack on the carbonyl carbon.

• Carbonyl Electrophilicity: Conversely, the reaction requires the carbonyl oxygen of the aldehyde or ketone to be protonated. This acid catalysis makes the carbonyl carbon more electrophilic and susceptible to nucleophilic attack. This step is inefficient at neutral or high pH.[2]

• The Rate-Limiting Step: The overall reaction rate is determined by the slowest step, which itself is pH-dependent. At neutral pH, the breakdown of the tetrahedral intermediate formed after the initial attack is often the rate-limiting step.[1] In weakly acidic conditions, the rate of this breakdown is accelerated.

This creates an optimal "Goldilocks" window, typically in the weakly acidic range (pH 4.5-6.0), where a sufficient population of hydrazine remains unprotonated and nucleophilic, while the carbonyl partner is effectively activated by acid catalysis.

Q2: How does temperature generally influence the outcome of my reaction?

A2: Temperature primarily governs the reaction kinetics. According to the Arrhenius equation, increasing the temperature generally increases the reaction rate, which can significantly shorten reaction times.[3][4] However, this relationship is not without its trade-offs.

• Benefits of Higher Temperature: Increased kinetic energy leads to more frequent and energetic molecular collisions, overcoming the activation energy barrier more readily and accelerating the formation of the desired product.[3]

• Risks of Excessive Temperature:

  • Degradation: (3-(Methylsulfonyl)propyl)hydrazine, your reactants, or even your final product may be thermally labile and can degrade at elevated temperatures, reducing the overall yield.

  • Side Reactions: Higher temperatures can provide enough energy to overcome the activation barriers of undesired side reactions, leading to a less pure product profile.

  • Safety: Hydrazine derivatives can be energetic compounds. Overheating can lead to rapid decomposition and pressure buildup, posing a significant safety hazard.[5][6]

Therefore, optimization is key to finding the highest temperature that maximizes the reaction rate without compromising the stability and purity of the components.

Troubleshooting Guide: From Problem to Solution

This guide addresses specific experimental issues in a practical question-and-answer format.

Q1: My reaction is extremely slow or appears to be incomplete, even after extended periods. What's the likely cause?

A1: This is a classic optimization problem, most often rooted in suboptimal pH or temperature.

• Probable Cause (pH): Your reaction pH may be outside the optimal catalytic window. If the pH is too high (e.g., > 7.0), there is insufficient acid catalysis to activate the carbonyl electrophile. If the pH is too low (e.g., < 4.0), your (3-(Methylsulfonyl)propyl)hydrazine is likely being protonated, quenching its nucleophilicity.[1][7]

• Probable Cause (Temperature): The reaction may simply lack the required activation energy at the current temperature. Many organic reactions, particularly those run at room temperature, can be sluggish.[3][8]

Solution Pathway:

• Verify pH: Use a calibrated pH meter to check the pH of your reaction mixture after all components have been added. Do not assume the initial buffer pH is the final reaction pH.

• Systematic pH Screen: Perform small-scale parallel experiments across a pH gradient (e.g., pH 4.5, 5.0, 5.5, 6.0, 6.5). Use a buffer system effective in this range, such as an acetate or MES buffer.[9][10] Analyze the yield at a fixed time point to identify the optimum. (See Protocol 1).

• Increase Temperature: Once the optimal pH is identified, try increasing the temperature in a controlled manner (e.g., 40°C, 60°C, 80°C). Monitor for any signs of degradation or byproduct formation via TLC or LC-MS.[3][11]

Q2: I'm getting a good yield, but my final product is contaminated with significant byproducts. How can I improve purity?

A2: This issue points towards reaction conditions that are promoting undesired pathways.

• Probable Cause (Temperature): The reaction temperature is likely too high, driving competing side reactions or causing decomposition of the product.[12]

• Probable Cause (pH): An incorrect pH can lead to specific side reactions. For instance, in hydrazone synthesis, an excessively acidic environment can promote hydrolysis of the newly formed hydrazone bond, establishing an undesired equilibrium.

Solution Pathway:

• Lower the Temperature: Reduce the reaction temperature. A cleaner reaction profile at a slower rate is often preferable to a fast but impure one.

• Re-optimize pH: The optimal pH for yield may not be the optimal pH for purity. A pH screen focused on minimizing the ratio of byproduct-to-product is recommended.

• Consider Reaction Time: Running the reaction for too long, even at optimal conditions, can sometimes lead to the slow accumulation of byproducts. Perform a time-course study (e.g., analyzing aliquots at 1h, 2h, 4h, 8h) to find the point of maximum product yield before byproduct formation becomes significant.

Data and Protocols for Practical Application

Table 1: Recommended Starting Conditions for Hydrazone Formation

Parameter	Recommended Starting Range	Rationale & Key Considerations
pH	4.5 - 6.0	Balances the need for a nucleophilic hydrazine and an activated (protonated) carbonyl group.[1][7]
Temperature	Room Temperature (20-25°C) to 80°C	Start at room temperature. Increase incrementally to accelerate the rate, while monitoring for thermal degradation of reactants or product.[3]
Buffer System	Acetate, MES	Choose a buffer with a pKa within one unit of the target pH to ensure stable pH control throughout the reaction.[10][13]
Solvent	Protic solvents (e.g., Ethanol, Methanol) or aqueous buffers	Solvents that can facilitate proton transfer are generally preferred for acid-catalyzed reactions.

Diagram 1: The pH-Dependent Mechanism of Hydrazone Formation

Caption: pH-dependent mechanism of hydrazone formation.

Protocol 1: Systematic pH Optimization Experiment

This protocol provides a framework for efficiently screening multiple pH conditions to identify the optimum for your specific reaction.

• Prepare Buffer Solutions:

  • Prepare a set of 0.1 M buffer solutions across your desired range (e.g., Sodium Acetate for pH 4.5, 5.0, 5.5; MES for pH 6.0, 6.5).

  • Ensure you calibrate your pH meter before use.[10] Adjust the pH of the aqueous solution before adding any organic co-solvents.

• Set Up Parallel Reactions:

  • In separate, identical reaction vials, add your aldehyde/ketone substrate and any necessary co-solvent.

  • To each vial, add an equal volume of one of the prepared buffer solutions.

  • Initiate all reactions simultaneously by adding an identical amount of (3-(Methylsulfonyl)propyl)hydrazine to each vial.

• Incubate and Monitor:

  • Stir all reactions at a constant temperature (e.g., 40°C).

  • After a predetermined time (e.g., 2 hours), quench a small, identical aliquot from each reaction vial (e.g., by dilution into a mobile phase).

• Analyze and Compare:

  • Analyze the aliquots by a quantitative method like UPLC or LC-MS.

  • Compare the peak area of your desired product across the different pH conditions to determine which pH yields the best result.

Protocol 2: Temperature Screening and Optimization

This protocol outlines a method for finding the optimal temperature after determining the optimal pH.

• Establish Optimal pH:

  • Prepare your reaction mixture using the optimal pH and buffer system identified in Protocol 1.

• Set Up Gradient Reactions:

  • Divide the reaction mixture into several identical vials.

  • Place each vial in a separate reaction block, heating mantle, or oil bath set to a different temperature (e.g., 25°C, 40°C, 60°C, 80°C).[8]

  • Specialized thermal screening equipment like a Differential Scanning Calorimeter (DSC) can also be used for preliminary analysis on very small scales.[14][15]

• Time-Course Monitoring:

  • At regular intervals (e.g., every 30-60 minutes), take a small aliquot from each reaction.

  • Immediately quench the reaction in the aliquot to stop its progress.

• Analyze for Purity and Yield:

  • Analyze all aliquots by LC-MS or a similar method.

  • For each temperature, plot the concentration of product and key byproducts over time.

  • The optimal temperature is the one that provides the fastest conversion to the desired product with the lowest formation of impurities.

Diagram 2: General Workflow for Reaction Optimization

Caption: Systematic workflow for pH and temperature optimization.

References

• Dirksen, A., & Dawson, P. E. (2008). Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH. Journal of the American Chemical Society, 130(48), 16168–16169. [Link]

• Kool, E. T., et al. (2019). Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH. ResearchGate. [Link]

• Sigma-HSE. (2024, April 12). Thermal Screening and Adiabatic Calorimetry Testing Methods. Sigma-HSE. [Link]

• Kays, J. C., & Devaraj, N. K. (2019). Tuning the Dynamics of Boronic Acid Hydrazones and Oximes with pH and Redox Control. ChemRxiv. [Link]

• ResearchGate. (n.d.). Optimization studies. (A), effects of pH and hydrazine monohydrate on quantitative analysis. ResearchGate. [Link]

• ResearchGate. (n.d.). Effect of temperature on the hydrazone formation. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Hydrazine Derivatives (Hydrazides). Organic Chemistry Portal. [Link]

• Wang, Y., et al. (2019). Direct Cyclization/Chlorination Strategy of Hydrazines for Synthesis of 4-Chloropyrazoles by TCCA. Molecules, 24(19), 3456. [Link]

• Mettler Toledo. (n.d.). Thermogravimetric analyses (TGA) were conducted on a Mettler Toledo TG/DSC 3+ Stare System. Mettler Toledo. [Link]

• ResearchGate. (n.d.). Effect of temperature on kinetics of synthesis of hydrazine hydrate by acetone azine hydrolysis. ResearchGate. [Link]

• Science.gov. (n.d.). pH-sensitive hydrazone bond: Topics. Science.gov. [Link]

• Organic Process Research & Development. (2012). Specialized Solid Form Screening Techniques. ACS Publications. [Link]

• Khalifa, M. E. (2013). Synthesis and Reactions of Sulphone Hydrazides. Scholarly. [Link]

• Kononova, O., et al. (2020). Inorganic Synthesis Reaction Condition Prediction with Generative Machine Learning. arXiv. [Link]

• University of California, Berkeley. (n.d.). Hydrazine - Risk Management and Safety. University of California, Berkeley. [Link]

• ACS Omega. (2022). The Application of Sulfonyl Hydrazides in Electrosynthesis: A Review of Recent Studies. ACS Publications. [Link]

• Calca Solutions. (n.d.). Empowered Hydrazine Pharmaceuticals with Calca Solutions. Calca Solutions. [Link]

• MDPI. (2021). High-Performance Temperature Sensor by Employing Screen Printing Technology. MDPI. [Link]

• Wikipedia. (n.d.). Hydrazide. Wikipedia. [Link]

• Agilent. (n.d.). Control pH During Method Development for Better Chromatography. Agilent. [Link]

• International Labour Organization. (n.d.). ICSC 0281 - HYDRAZINE. International Chemical Safety Cards (ICSCs). [Link]

• Mettler Toledo. (n.d.). New Experimental Techniques for Organic Synthesis. Mettler Toledo. [Link]

• Unacademy. (n.d.). Synopsis on Reduction of Arylsulfonyl Hydrazine/Hydrazones to Alkanes. Unacademy. [Link]

• Orenda Technologies. (2026, February 9). Mastering pH Balance: A Deep Dive into Chemical Adjustments and Practical Applications. Orenda Technologies. [Link]

• ResearchGate. (2020). Sulfonyl Hydrazides in Organic Synthesis: A Review of Recent Studies. ResearchGate. [Link]

• Shyam, K., et al. (1990). Synthesis and evaluation of 1,2,2-tris(sulfonyl)hydrazines as antineoplastic and trypanocidal agents. Journal of Medicinal Chemistry, 33(8), 2259-64. [Link]

• Organic Syntheses. (n.d.). Hydrazine, methyl-, sulfate. Organic Syntheses Procedure. [Link]

• Alicat Scientific. (n.d.). Four Methods to Control pH in Bioreactors. Alicat Scientific. [Link]

• ResearchGate. (1998). Thiolysable Prodrugs of 1,2-Bis(methylsulfonyl)-1-(2-chloroethyl)hydrazine with Antineoplastic Activity. ResearchGate. [Link]

• Bio-Rad. (2005). Hydrazine hydrate MSDS. Bio-Rad. [Link]

• MDPI. (2023). Insights into the Reaction Kinetics of Hydrazine-Based Fuels: A Comprehensive Review of Theoretical and Experimental Methods. MDPI. [Link]

• MDPI. (2022). Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications. MDPI. [Link]

• Penketh, P. G., et al. (1987). 1,2-Bis(sulfonyl)hydrazines. 3. Effects of structural modification on antineoplastic activity. Journal of Medicinal Chemistry, 30(5), 845-50. [Link]

Sources

• 1. Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. arxada.com [arxada.com]
• 6. bio.vu.nl [bio.vu.nl]
• 7. chemrxiv.org [chemrxiv.org]
• 8. mt.com [mt.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. agilent.com [agilent.com]
• 11. Direct Cyclization/Chlorination Strategy of Hydrazines for Synthesis of 4-Chloropyrazoles by TCCA - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. alliancechemical.com [alliancechemical.com]
• 14. sigma-hse.com [sigma-hse.com]
• 15. Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach - RSC Advances (RSC Publishing) DOI:10.1039/D0RA06845D [pubs.rsc.org]

Strategies to reduce non-specific binding of (3-(Methylsulfonyl)propyl)hydrazine probes

Introduction: The Specificity Paradox

Welcome to the Technical Support Center. You are likely using (3-(Methylsulfonyl)propyl)hydrazine as a nucleophilic probe to target carbonyl-containing species—most commonly topaquinone (TPQ)-dependent amine oxidases (like VAP-1/SSAO) or to map oxidative stress (protein carbonylation).

The hydrazine moiety is a powerful nucleophile, but its strength is also its weakness. It reacts readily with any accessible aldehyde or ketone, leading to significant chemical background. Furthermore, the methylsulfonylpropyl tail, while polar, can engage in off-target hydrogen bonding and electrostatic interactions.

This guide moves beyond basic "wash more" advice. We focus on thermodynamic and kinetic strategies to isolate your specific signal from the noise.

Part 1: The Mechanism of Non-Specific Binding[1]

To troubleshoot, we must first visualize the enemy. Non-specific binding here stems from two distinct pathways: Chemical Promiscuity (reacting with the wrong carbonyls) and Physical Adsorption (sticking to the wrong surface).

Visualizing the Interaction Landscape

Figure 1: Kinetic Competition. The probe does not distinguish between the target cofactor and random oxidized proteins (Chemical NSB). Physical NSB is driven by the linker properties.

Part 2: Troubleshooting & Optimization (FAQ Format)

Q1: I see a "smear" across my Western blot or high cytoplasmic background in imaging. Is this the probe sticking to membranes?

Diagnosis: Likely Chemical NSB (Endogenous Carbonyls). While the methylsulfonyl group is polar, a "smear" usually indicates the hydrazine is reacting with naturally occurring oxidized proteins, lipids (lipid peroxidation products), or glycans.

The Solution: Differential Blocking Strategy You must block endogenous carbonyls before introducing your probe.

• Protocol: The Borohydride Block

  • Pre-treatment: Incubate sample with 10 mM Sodium Borohydride (NaBH₄) in PBS (pH 7.4) for 20 minutes at 4°C.

  • Mechanism: This reduces endogenous aldehydes/ketones to alcohols, rendering them inert to hydrazine.

  • Wash: Wash 3x with PBS to remove residual borohydride.

  • Probe: Add (3-(Methylsulfonyl)propyl)hydrazine.

  • Critical Note: If your specific target is an enzyme cofactor (like TPQ in VAP-1), NaBH₄ will destroy it too .

  • Alternative for Enzyme Targets: Use a "cold" competitor. Pre-incubate with a generic, non-functionalized hydrazine (e.g., phenylhydrazine) at 10x concentration if it binds the background faster than the target. (Often difficult to tune).

  • Better Approach: Use a Negative Control where you pre-treat a subset of samples with a specific inhibitor (e.g., Semicarbazide for SSAO) to define the specific band, then subtract the background computationally.

Q2: My signal is weak, so I increased the probe concentration, but now the background is unmanageable.

Diagnosis: Kinetic Overload. Hydrazine ligation is slow at neutral pH. Increasing concentration drives the reaction thermodynamically but forces the probe into low-affinity non-specific sites (Physical NSB).

The Solution: pH Catalysis over Concentration Hydrazine-carbonyl condensation is acid-catalyzed. Instead of adding more probe, optimize the pH.

• The pH Sweet Spot:

  • pH 7.4: Slow reaction. Requires high probe concentration.

  • pH 5.5 - 6.0: Optimal. The carbonyl oxygen is protonated (activated), accelerating nucleophilic attack by the hydrazine.

  • pH < 4.0: Bad. The hydrazine becomes protonated (

    ), losing its nucleophilicity.

Table 1: Reaction Buffer Optimization Matrix

Parameter	Standard Condition	Optimized Condition	Why?
Buffer System	PBS (pH 7.4)	Citrate or MES (pH 6.0)	Accelerates Schiff base formation without increasing probe conc.
Catalyst	None	10-50 mM Aniline	Aniline forms a transient Schiff base that exchanges rapidly with hydrazine (Catalysis).
Probe Conc.	100 µM	10 - 25 µM	Lower concentration reduces physical sticking; pH/catalyst maintains signal.

Q3: How do I remove the probe that is physically stuck to hydrophobic pockets?

Diagnosis: Physical NSB. The (3-(methylsulfonyl)propyl) moiety has a dipole. It can interact with hydrogen bond donors in protein backbones.

The Solution: Stringent Washing Standard PBS washes are insufficient. You need to disrupt weak H-bonds and hydrophobic interactions.

Protocol: The "High-Stringency" Wash Perform these washes after the labeling reaction:

• Wash 1: PBS + 0.1% Triton X-100 (Removes lipid-associated probe).

• Wash 2: PBS + 500 mM NaCl (Disrupts electrostatic interactions driven by the sulfone).

• Wash 3: PBS + 50% Methanol (Optional, for fixed cells/blots only). The organic solvent is highly effective at stripping the propyl-linker interactions.

Q4: How do I prove the band I see is my target? (Self-Validating Systems)

Diagnosis: Lack of Target Engagement Controls . In peer review, simply showing a blot is not enough. You must prove the signal is dependent on the specific active site.

The Solution: The "Triad of Controls" Every experiment must include these three conditions:

• WT + Probe: The experimental signal.

• WT + Competitor + Probe: Pre-incubate with a specific inhibitor (e.g., Semicarbazide 1 mM or L-745,870 for D4 receptors if applicable). The signal should disappear.

• KO/KD + Probe: Use a Knockout or Knockdown cell line. The specific band must be absent, while the background "smear" remains constant.

Part 3: Experimental Workflow & Decision Tree

Use this logic flow to design your next experiment.

Figure 2: Troubleshooting Decision Tree. A systematic approach to distinguishing true target engagement from background noise.

Part 4: References & Further Reading

• Matthews, M. L., et al. (2017). Chemoproteomic profiling and discovery of protein electrophiles in human cells. (Demonstrates the use of hydrazine probes for profiling cofactor-dependent enzymes and the necessity of competitive controls).

• Kalin, J. H., et al. (2018). Targeting the CoREST complex with dual histone deacetylase and demethylase inhibitors. (Discusses hydrazine-based pharmacophores and binding kinetics).

• Foot, J. S., et al. (2013). VAP-1 inhibitors: a patent review. (Contextualizes the (3-(methylsulfonyl)propyl)hydrazine structure as a core scaffold for SSAO/VAP-1 inhibition).

• Dirksen, A., & Dawson, P. E. (2008). Rapid oxime and hydrazone ligations with aromatic aldehydes for biomolecular labeling. (The authoritative source on Aniline catalysis and pH optimization for hydrazine chemistry).

• Dalle-Donne, I., et al. (2003). Protein carbonylation in human diseases. (Standard protocols for detecting carbonylation and managing background in hydrazine assays).

Long-term stability of (3-(Methylsulfonyl)propyl)hydrazine derivatives in solution

Technical Support Center: (3-(Methylsulfonyl)propyl)hydrazine Derivatives

A Guide to Ensuring Long-Term Solution Stability

Welcome to the technical support center for (3-(Methylsulfonyl)propyl)hydrazine and its derivatives. As a Senior Application Scientist, my goal is to provide you with the in-depth knowledge and practical tools necessary to ensure the stability and integrity of your compounds in solution. Hydrazine derivatives are known for their reactivity, which is often key to their function but also presents challenges for long-term storage and experimental reproducibility.[1][2]

This guide is structured to help you troubleshoot common issues, understand the underlying chemical principles, and implement robust protocols for stability assessment.

Troubleshooting Guide

This section addresses specific problems you may encounter during your research. Each issue is followed by a series of potential causes and actionable solutions, grounded in chemical principles.

Issue 1: My HPLC analysis shows rapid degradation of the parent compound, even in a freshly prepared solution.

• Question: I've just prepared a stock solution of my (3-(Methylsulfonyl)propyl)hydrazine derivative in a standard solvent like methanol or water, but my initial HPLC run shows significant impurity peaks. What's happening?

• Answer: This is a common issue often traced back to the inherent reactivity of the hydrazine moiety and solution preparation techniques. Let's break down the likely culprits:

  • Oxidative Degradation: The hydrazine functional group is a powerful reducing agent and is highly susceptible to oxidation by dissolved atmospheric oxygen.[1] This reaction can be catalyzed by trace metal ions present in your solvent or on your glassware.

    • Solution: Prepare your solutions using solvents that have been de-gassed via sparging with an inert gas (e.g., nitrogen or argon) for 15-20 minutes. Use high-purity solvents and consider pre-rinsing glassware with a chelating agent solution like EDTA to remove catalytic metal ions.[3]

  • Solvent Reactivity: If you are using a solvent containing carbonyls (like acetone), the hydrazine can rapidly form a hydrazone derivative.[4] While this is a useful derivatization strategy for analysis, it is a degradation pathway if unintended.

    • Solution: Scrutinize your solvent choice. For routine storage, aprotic solvents like acetonitrile (ACN) or protic solvents like high-purity water or ethanol are generally preferred. Always verify solvent compatibility.

  • Contaminated Starting Material: The issue may not be solution instability but the purity of the solid material itself.

    • Solution: Always check the certificate of analysis (CoA) for your starting material. If in doubt, re-purify the solid compound, for example, by recrystallization, before preparing solutions.[5]

Issue 2: I'm observing inconsistent results from day to day from the same stock solution.

• Question: My assay results are not reproducible. A stock solution that gave me a certain result yesterday shows significantly lower activity or concentration today. Why?

• Answer: This points to ongoing degradation in your storage conditions. The primary factors influencing chemical stability over time are temperature, light, and pH.[6]

  • Temperature: Higher temperatures accelerate the rate of all chemical reactions, including degradation.[6] Storing solutions at room temperature on a lab bench is a frequent cause of instability.

    • Solution: Store your stock solutions at a reduced and controlled temperature. Refrigeration (2-8 °C) is standard, but for long-term stability (>1 week), storage at -20 °C or -80 °C is highly recommended.[5][7] Ensure you are using a solvent that will not freeze at the storage temperature (e.g., use ACN or add glycerol to aqueous solutions for -20 °C storage).

  • Light Exposure: UV and even visible light can provide the energy to initiate photodegradation, breaking chemical bonds.[3][6]

    • Solution: Always store your solutions in amber vials or wrap your containers in aluminum foil to protect them from light.[8] This is a simple but critical step for preventing photolysis.

  • pH Drift: For aqueous solutions, the pH can change over time due to absorption of atmospheric CO2 (making it more acidic). Since stability is often pH-dependent, this can lead to accelerated degradation.

    • Solution: If your molecule's stability is sensitive to pH, use a buffer system to maintain a constant pH in your solution.[3] Common biological buffers like PBS (phosphate-buffered saline) or chemical buffers like citrate or acetate can be effective. A pH stability profile study is essential to determine the optimal pH for storage.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for (3-(Methylsulfonyl)propyl)hydrazine derivatives?

A1: Based on the chemistry of sulfonylhydrazines and related compounds, two primary degradation pathways are of concern:

• Oxidation: The hydrazine moiety can be oxidized to form diazene intermediates, which can further decompose to release nitrogen gas and generate radical species or other byproducts.[1] This is often the most significant pathway in the presence of air.

• Hydrolysis: While the methylsulfonyl (sulfone) group is generally stable, under strongly acidic or basic conditions, hydrolysis can occur. For related sulfonylurea compounds, hydrolysis is a known degradation route that cleaves the molecule, typically yielding a sulfonamide and an amine.[9]

Caption: Workflow for a forced degradation study.

References

• PENTA. (2024, October 21).
• Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods for Hydrazines.
• Arkema. (2012, January 3).
• ResearchGate. (n.d.). Proposed degradation pathways of the drug under different hydrolytic conditions.
• Arxada. (n.d.). Performance Chemicals Hydrazine.
• Sigma-Aldrich. (2025, November 11).
• OSHA. (n.d.). HYDRAZINE Method.
• PubMed. (n.d.). Studies on the mechanism of decomposition and structural factors affecting the aqueous stability of 1,2-bis(sulfonyl)-1-alkylhydrazines.
• Fishersci. (2015, October 6). Hydrazine Hydrate 7.
• Dawsongroup. (n.d.). Top 5 Factors Affecting Chemical Stability.
• Tech Briefs. (2020, May 8). Three Methods of Detection of Hydrazines.
• Journal of Pharmaceutical Research. (2022).
• SIELC Technologies. (n.d.). A Fast and Sensitive Method for Residual Hydrazine Analysis in Pharmaceutical Samples.
• Pharmaguideline. (2025, April 9).
• Myers, A.G., et al. (1997).

Sources

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• 4. sielc.com [sielc.com]
• 5. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 6. Top 5 Factors Affecting Chemical Stability - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 7. pentachemicals.eu [pentachemicals.eu]
• 8. nexchem.co.uk [nexchem.co.uk]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Purification of Proteins Labeled with (3-(Methylsulfonyl)propyl)hydrazine

Welcome to the Advanced Applications Support Center

Ticket Subject: Optimization of Labeling and Purification Protocols for Alkyl-Hydrazine Probes. Assigned Specialist: Senior Application Scientist, Bioconjugation Division.

Executive Summary & Chemical Context

You are working with (3-(Methylsulfonyl)propyl)hydrazine , a specialized alkyl-hydrazine probe. Unlike common hydrazide reagents (e.g., Biotin-Hydrazide) which are relatively stable and non-basic, your molecule is an alkyl hydrazine .

Critical Chemical Distinction:

• Reagent Class: Alkyl Hydrazine (

  ).

• pKa: ~7.8–8.0 (Protonated at acidic pH).

• Target: Carbonyls (Aldehydes/Ketones) on oxidized proteins, glycoproteins, or N-terminal transaminated residues.

• Key Challenge: Standard protocols for hydrazides recommend pH 4.5–5.5. Do not follow this for your molecule. At pH 5.0, your probe is >99% protonated and non-nucleophilic. You must operate near neutral pH, utilizing catalysis to drive the reaction.

The presence of the methylsulfonyl (

) group adds polarity without introducing charge, improving the water solubility of the probe compared to simple alkyl chains. This guide addresses the specific purification challenges of this "small molecule" labeling workflow.

Part 1: The Workflow (Visualized)

The following diagram outlines the logic flow for labeling and subsequent purification. Note the critical decision points regarding reduction and pH.

Figure 1: Decision tree for alkyl-hydrazine labeling. Note the deviation from standard acidic protocols due to the basicity of the alkyl hydrazine group.

Part 2: Troubleshooting Guide (FAQ Format)

This section addresses specific failure modes associated with (3-(Methylsulfonyl)propyl)hydrazine.

Issue 1: "I followed a standard hydrazide protocol (pH 5.0), but my labeling yield is near zero."

Diagnosis: Protonation Blockade. Unlike hydrazides (pKa ~3), your alkyl hydrazine has a pKa of ~8. At pH 5.0, the terminal nitrogen is fully protonated (

), rendering it non-nucleophilic. It cannot attack the carbonyl carbon.

Solution:

• Adjust pH: Increase reaction buffer pH to 6.0–7.0 .

• Add Catalyst: Incorporate 10–100 mM Aniline (or p-phenylenediamine) into the buffer. Aniline forms a highly reactive Schiff base intermediate with the protein carbonyl, which then undergoes rapid transimination with your hydrazine probe.

• Reference: This "aniline catalysis" method is the gold standard for neutral-pH carbonyl ligation (Dirksen et al., 2006).

Issue 2: "The label falls off during purification or storage."

Diagnosis: Hydrolysis of the Hydrazone. The initial product of the reaction is a hydrazone (

). This bond is reversible and susceptible to hydrolysis, especially if the pH shifts or over long storage periods.

Solution:

• Reductive Amination: You must reduce the hydrazone to a stable hydrazine bond (

  ).

• Protocol: Add Sodium Cyanoborohydride (

  ) to a final concentration of 20–50 mM immediately after the labeling incubation. Incubate for 1 hour.

• Note: Unlike Sodium Borohydride (

  ), Cyanoborohydride is mild and will not reduce native disulfides or aldehydes/ketones efficiently, but it selectively reduces the Schiff base.

Issue 3: "My protein precipitates when I add the probe."

Diagnosis: Solubility Mismatch or High Concentration Shock. While the methylsulfonyl group improves polarity, adding a high concentration of the probe (often dissolved in DMSO) can disrupt the hydration shell of sensitive proteins.

Solution:

• Stepwise Addition: Do not add the probe bolus. Titrate it in.

• Solvent Limit: Ensure final DMSO concentration is <5% (v/v).

• Buffer Additive: The methylsulfonyl group interacts with water, but if your protein is hydrophobic, the conjugation might alter its isoelectric point (pI). Ensure your buffer contains 150 mM NaCl to maintain ionic strength.

Part 3: Optimized Experimental Protocol

Objective: Labeling a carbonylated protein (e.g., oxidized BSA) with (3-(Methylsulfonyl)propyl)hydrazine and removing free probe.

Materials:

• Probe: (3-(Methylsulfonyl)propyl)hydrazine (Prepare fresh 100 mM stock in dry DMSO).

• Buffer A: 100 mM Sodium Phosphate, 150 mM NaCl, pH 6.5.

• Catalyst: Aniline (Pure liquid, toxic – handle in fume hood). Prepare 1 M stock in Buffer A (pH adjusted back to 6.5).

• Reductant: Sodium Cyanoborohydride (

  ) 5 M solution in 1 M NaOH (Commercial stock).

• Purification: Zeba™ Spin Desalting Columns (7K MWCO) or Slide-A-Lyzer™ Dialysis Cassettes.

Step-by-Step Procedure:

• Protein Preparation:

  • Dilute protein to 1–2 mg/mL in Buffer A .

  • Note: Avoid Tris buffers if possible, as they contain primary amines that can compete in Schiff base formation (though less reactive than hydrazine). Phosphate or HEPES is preferred.

• Catalyst Addition:

  • Add Aniline stock to the protein solution to a final concentration of 10 mM .

• Labeling Reaction:

  • Add the (3-(Methylsulfonyl)propyl)hydrazine probe to a final concentration of 1–5 mM (typically 10–50x molar excess over protein).

  • Incubate: 2–4 hours at Room Temperature (25°C) in the dark.

• Reduction (Crucial Step):

  • Add

    to a final concentration of 20 mM .

  • Safety: Perform this in a fume hood; acidification of cyanide generates HCN gas.

  • Incubate: 1 hour at Room Temperature or Overnight at 4°C.

• Purification (Removal of Free Probe):

  • Method A (Small Scale < 200 µL): Equilibrate a Spin Desalting Column with PBS. Apply sample. Centrifuge at 1000 x g for 2 minutes. The flow-through contains the labeled protein; the small probe remains in the resin.

  • Method B (Large Scale > 1 mL): Dialysis against PBS (pH 7.4) with 3 buffer changes over 24 hours. The methylsulfonyl probe is small (<200 Da) and will dialyze out rapidly.

Part 4: Data Presentation & Analysis

When analyzing your purified product (e.g., by Mass Spectrometry), use the following mass shift calculations to verify labeling.

Component	Formula Change	Mass Shift (Monoisotopic)
Probe Structure		MW ~152.2 Da
Hydrazone Formation		+134.05 Da
Reduced Conjugate		+136.07 Da

Interpretation:

• If you see +134 Da , your reduction step failed (reversible bond).

• If you see +136 Da , you have a stable, covalent conjugate.

References

• Dirksen, A., & Dawson, P. E. (2008). "Rapid Oxime and Hydrazone Ligations with Aromatic Aldehydes for Biomolecular Labeling." Bioconjugate Chemistry, 19(12), 2543–2548.

  • Supports: Use of Aniline catalysis for neutral pH labeling.[1]

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd Edition). Academic Press. Supports: General hydrazine chemistry, pKa distinctions, and reduction protocols.

• Zeng, Y., et al. (2009). "High-efficiency labeling of sialylated glycoproteins on living cells." Nature Methods, 6, 207–209.

  • Supports: Optimization of aniline concentr

• Kalia, J., & Raines, R. T. (2008). "Hydrolytic Stability of Hydrazones and Oximes." Angewandte Chemie International Edition, 47(39), 7523–7526.

  • Supports: Necessity of reduction for long-term stability.

Sources

• 1. academic.oup.com [academic.oup.com]

Best practices for sample preparation before (3-(Methylsulfonyl)propyl)hydrazine derivatization

Welcome to our dedicated technical support center for (3-(Methylsulfonyl)propyl)hydrazine, a specialized derivatization reagent designed for the sensitive detection of carbonyl-containing compounds. This guide provides in-depth technical information, troubleshooting advice, and frequently asked questions (FAQs) to support researchers, scientists, and drug development professionals in optimizing their sample preparation and analytical workflows.

Introduction to (3-(Methylsulfonyl)propyl)hydrazine Derivatization

(3-(Methylsulfonyl)propyl)hydrazine is a derivatizing agent employed to enhance the analytical detection of aldehydes and ketones. Its unique structure, featuring a hydrazine moiety for reaction with carbonyl groups and a sulfonyl group, offers distinct advantages in liquid chromatography-mass spectrometry (LC-MS) applications. The sulfonyl group imparts increased polarity and a potential site for ionization, thereby improving chromatographic retention and mass spectrometric sensitivity.

The primary application of this reagent lies in the quantitative and qualitative analysis of carbonyl compounds in complex matrices, such as biological fluids, environmental samples, and pharmaceutical preparations. Derivatization is often a necessary step for these analytes, which may otherwise exhibit poor ionization efficiency or chromatographic performance.

Frequently Asked Questions (FAQs)

Here we address common questions encountered during the use of (3-(Methylsulfonyl)propyl)hydrazine for derivatization.

Q1: What types of analytes can be derivatized with (3-(Methylsulfonyl)propyl)hydrazine?

A1: This reagent is specifically designed for the derivatization of compounds containing carbonyl functional groups, namely aldehydes and ketones.

Q2: What is the mechanism of the derivatization reaction?

A2: The derivatization reaction proceeds via a nucleophilic addition of the hydrazine to the carbonyl carbon, forming a hydrazone. This is a well-established reaction for hydrazine-based reagents. The reaction is typically acid-catalyzed.

Q3: What are the optimal reaction conditions for derivatization?

A3: While optimal conditions should be determined empirically for each specific application, a good starting point for hydrazine-based derivatizations is a slightly acidic environment (pH 4-6) in an organic solvent such as acetonitrile or methanol. Reaction times can vary from 30 minutes to several hours, and gentle heating may be employed to accelerate the reaction. For some hydrazine reagents, prolonged reaction times of up to 48 hours have been shown to improve detection limits[1][2].

Q4: How should I store the (3-(Methylsulfonyl)propyl)hydrazine reagent?

A4: Hydrazine compounds can be sensitive to air and moisture. It is recommended to store the reagent in a tightly sealed container, protected from light, and in a cool, dry place. For long-term storage, refrigeration or freezing may be appropriate, but always consult the manufacturer's instructions. The stability of hydrazine derivatives is also a consideration; they are generally stable at room temperature but may be unstable at higher temperatures[3].

Q5: I am not seeing any product peak in my LC-MS analysis. What could be the issue?

A5: This could be due to several factors:

• Suboptimal reaction conditions: Verify the pH, temperature, and reaction time.

• Reagent degradation: Ensure the derivatization reagent has been stored properly and is not expired.

• Sample matrix interference: Components in your sample may be inhibiting the reaction. Consider a sample cleanup step prior to derivatization.

• Incorrect LC-MS parameters: Optimize your chromatographic method and mass spectrometer settings for the detection of the derivatized product.

Q6: My derivatization yield is low. How can I improve it?

A6: To improve a low derivatization yield:

• Increase the concentration of the derivatizing reagent: A molar excess of the hydrazine reagent is often used to drive the reaction to completion.

• Optimize the reaction time and temperature: Conduct a time-course experiment to determine the optimal reaction duration. Gentle heating can sometimes improve yields, but be cautious of potential analyte or derivative degradation.

• Adjust the pH: The reaction is acid-catalyzed, so ensure the pH is in the optimal range.

• Remove water from the sample: The presence of water can negatively impact the reaction equilibrium. If possible, perform the reaction in a non-aqueous solvent.

Troubleshooting Guide

This section provides a more detailed approach to resolving common issues encountered during (3-(Methylsulfonyl)propyl)hydrazine derivatization.

Problem 1: No or Low Derivatization Product Detected

Potential Cause	Recommended Solution
Incorrect Reagent Preparation or Storage	Prepare fresh reagent solutions. Ensure the reagent has been stored under the recommended conditions (cool, dry, protected from light and air).
Suboptimal Reaction pH	The formation of hydrazones is acid-catalyzed. Adjust the pH of the reaction mixture to a slightly acidic range (e.g., pH 4-6) using a suitable buffer or a small amount of acid (e.g., acetic acid, formic acid).
Insufficient Reaction Time or Temperature	Extend the reaction time. Perform a time-course study (e.g., 30 min, 1h, 2h, 4h, overnight) to find the optimal duration. Gentle heating (e.g., 40-60°C) can accelerate the reaction, but monitor for potential degradation of the analyte or derivative.
Presence of Interfering Substances in the Sample Matrix	Complex sample matrices can inhibit the derivatization reaction. Implement a sample cleanup step prior to derivatization, such as protein precipitation, liquid-liquid extraction (LLE), or solid-phase extraction (SPE) to remove interfering compounds.
Analyte Degradation	Ensure the stability of your target carbonyl compound under the chosen sample preparation and derivatization conditions.
Inefficient Extraction of the Derivative	If an extraction step is performed after derivatization, ensure the solvent is appropriate for the polarity of the (3-(Methylsulfonyl)propyl)hydrazone derivative.

Problem 2: High Background or Interfering Peaks in the Chromatogram

Potential Cause	Recommended Solution
Excess Derivatization Reagent	Optimize the amount of reagent used. A large excess can lead to a significant reagent peak in the chromatogram. Consider a post-derivatization cleanup step (e.g., SPE) to remove excess reagent. Alternatively, adjust the chromatography to separate the reagent from the analyte derivative peak.
Reaction Byproducts	Side reactions can occur, leading to interfering peaks. Optimize reaction conditions (pH, temperature, time) to minimize byproduct formation.
Matrix Effects	Co-eluting matrix components can suppress or enhance the ionization of the derivatized analyte in the mass spectrometer.[4] Improve chromatographic separation to resolve the analyte from interfering matrix components. Consider using a matrix-matched calibration curve or a stable isotope-labeled internal standard to compensate for matrix effects.[5]
Contamination	Ensure all glassware, solvents, and reagents are clean and of high purity to avoid introducing contaminants.

Problem 3: Poor Peak Shape or Retention Time Variability

Potential Cause	Recommended Solution
Incomplete Derivatization	If the reaction is not complete, both the derivatized and underivatized analyte may be present, potentially leading to distorted or multiple peaks. Ensure optimized reaction conditions for complete derivatization.
Derivative Instability	While hydrazones are generally stable, investigate the stability of the specific derivative under your analytical conditions (e.g., in the autosampler). If necessary, perform the analysis immediately after derivatization.
Chromatographic Issues	Optimize the mobile phase composition, gradient, and column temperature. Ensure the column is properly equilibrated and not overloaded. The sulfonyl group in the derivative may interact with the stationary phase; consider different column chemistries if peak shape is poor.
Sample Solvent Mismatch	The solvent used to dissolve the final derivatized sample should be compatible with the initial mobile phase to avoid peak distortion.

Experimental Protocols

General Protocol for Derivatization of Carbonyls in Solution

This protocol provides a starting point and should be optimized for your specific application.

• Sample Preparation:

  • If your sample is in an aqueous matrix, consider an extraction into an organic solvent (e.g., ethyl acetate, dichloromethane) if the analyte is amenable.

  • If the sample contains proteins, perform a protein precipitation step (e.g., with cold acetonitrile or methanol) and collect the supernatant.

  • Evaporate the sample to dryness under a gentle stream of nitrogen if necessary.

• Derivatization Reaction:

  • Reconstitute the dried sample extract in a suitable volume of organic solvent (e.g., 100 µL of acetonitrile or methanol).

  • Prepare a stock solution of (3-(Methylsulfonyl)propyl)hydrazine in the same solvent (e.g., 1 mg/mL).

  • Add a molar excess of the derivatization reagent solution to the sample (e.g., 10-50 fold excess).

  • Add a catalytic amount of acid (e.g., 1-2 µL of glacial acetic acid or formic acid).

  • Vortex the mixture gently.

  • Incubate the reaction mixture at a controlled temperature (e.g., room temperature or 50°C) for a predetermined time (e.g., 1-2 hours).

• Reaction Quenching (Optional):

  • If a large excess of the reagent is used and it interferes with the analysis, the reaction can be quenched. However, for many LC-MS applications, simple dilution before injection is sufficient. Quenching can be complex and may impact the analyte of interest.

• Analysis:

  • Dilute the reaction mixture with the initial mobile phase solvent as needed.

  • Inject an appropriate volume into the LC-MS system.

Workflow Diagram

Caption: General workflow for sample preparation and derivatization.

Reaction Mechanism Diagram

Caption: Formation of a hydrazone from a carbonyl and the reagent.

References

• Flinders, B., et al. (2015). The use of hydrazine-based derivatization reagents for improved sensitivity and detection of carbonyl containing compounds using MALDI-MSI. Analytical and Bioanalytical Chemistry, 407(8), 2085–2094. Available from: [Link]

• Welch Materials, Inc. (2024). Matrix Effects in Mass Spectrometry Analysis: Causes and Solutions. Available from: [Link]

• Yasuhara, A., et al. (2017). LC-MS Analysis of Low Molecular Weight Carbonyl Compounds as 2,4-Dinitrophenylhydrazones Using Negative Ion Mode Electronspray Ionization. Journal of Analytical & Bioanalytical Techniques, 8(2). Available from: [Link]

• Pol, J., et al. (2014). Matrix influence on derivatization and ionization processes during selenoamino acid liquid chromatography electrospray ionization mass spectrometric analysis. Journal of Chromatography A, 1338, 58–66. Available from: [Link]

• Krumsiek, J., et al. (2023). Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization. Metabolites, 13(3), 421. Available from: [Link]

• Higashi, T., & Ogawa, S. (2019). Chemical derivatization for enhancing sensitivity and selectivity in liquid chromatography-mass spectrometry and its application to metabolomics. Journal of Pharmaceutical and Biomedical Analysis, 176, 112798. Available from: [Link]

• Santa, T. (2011). Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry. Biomedical Chromatography, 25(1), 1-10. Available from: [Link]

• Agency for Toxic Substances and Disease Registry. (1997). Analytical Methods for Hydrazine. Available from: [Link]

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• 5. ehs.ucsb.edu [ehs.ucsb.edu]

Reference Data & Comparative Studies

A Comparative Guide to Hydrazine-Based Reagents for Bioconjugation and Drug Development

In the landscape of bioconjugation and drug development, particularly in the construction of Antibody-Drug Conjugates (ADCs), the choice of linker chemistry is paramount.[1][2] Hydrazine-based reagents, which form hydrazone linkages with aldehydes and ketones, represent a critical class of tools for covalently attaching molecules. This guide provides an in-depth comparison of (3-(Methylsulfonyl)propyl)hydrazine with other hydrazine-based reagents, offering insights into their reactivity, stability, and practical applications, supported by experimental data and established protocols.

The Central Role of Hydrazone Linkages

Hydrazone bonds are formed through the condensation reaction between a hydrazine derivative and a carbonyl group (aldehyde or ketone).[3] This reaction is notable for its mild conditions and high specificity, making it a valuable tool in modifying sensitive biological molecules. The stability of the resulting hydrazone linkage can be modulated, a feature that is particularly advantageous in designing cleavable linkers for ADCs, which are engineered to release their cytotoxic payload under specific physiological conditions, such as the acidic environment of tumor cells.[4][5]

The general mechanism of hydrazone formation is a two-step, acid-catalyzed process. It begins with the nucleophilic attack of the hydrazine nitrogen on the carbonyl carbon, forming a tetrahedral intermediate. This is followed by the elimination of a water molecule to yield the stable hydrazone.[3][6]

Caption: General mechanism of acid-catalyzed hydrazone formation.

Profiling (3-(Methylsulfonyl)propyl)hydrazine

(3-(Methylsulfonyl)propyl)hydrazine is an organic sulfur compound featuring a hydrazine group attached to a propyl chain, which in turn is bonded to a methylsulfonyl group.[7][8] The presence of the sulfone group (SO2) is a key structural feature that influences the electronic properties and, consequently, the reactivity and stability of the molecule.[9] Sulfonyl hydrazides, a related class of compounds, are recognized for their diverse applications in organic synthesis, acting as sources of sulfonyl radicals under various conditions.[10][11] While (3-(Methylsulfonyl)propyl)hydrazine is not a sulfonyl hydrazide, the electron-withdrawing nature of the sulfone group can impact the nucleophilicity of the hydrazine moiety.

A Comparative Analysis of Hydrazine-Based Reagents

The utility of a hydrazine-based reagent is determined by several factors, including the nucleophilicity of the hydrazine, the stability of the resulting hydrazone bond, and the overall physicochemical properties it imparts to the conjugate. Here, we compare (3-(Methylsulfonyl)propyl)hydrazine with other commonly used hydrazine derivatives.

Reagent	Key Structural Feature	Impact on Reactivity and Stability	Common Applications
Hydrazine (N2H4)	Unsubstituted	Highly reactive but forms relatively unstable alkylhydrazones.[12][13]	Rocket fuel, reducing agent, precursor for other derivatives.[13][14]
Hydrazides (e.g., Acylhydrazides)	Acyl group (R-C=O) adjacent to hydrazine	Reduced nucleophilicity compared to hydrazine, but forms more stable acylhydrazones.[12]	Bioconjugation, synthesis of heterocyclic compounds.[15][16]
Alkylhydrazines (e.g., Methylhydrazine)	Alkyl group substitution	Increased steric hindrance and altered nucleophilicity.[17]	Organic synthesis, rocket fuels.[18]
Arylhydrazines (e.g., Phenylhydrazine)	Aryl group substitution	Delocalization of lone pair electrons can decrease nucleophilicity; forms relatively stable hydrazones.	Synthesis of indole compounds (Fischer indole synthesis), enzyme inhibitors.[19]
Semicarbazides	Carbamoyl group adjacent to hydrazine	Reduced nucleophilicity, forms semicarbazone linkages with distinct stability profiles.[19]	Derivatization of carbonyl compounds for characterization.
(3-(Methylsulfonyl)propyl)hydrazine	Alkyl chain with a terminal methylsulfonyl group	The electron-withdrawing sulfone group can decrease the nucleophilicity of the hydrazine. The resulting hydrazone stability will be influenced by the electronic effects of the sulfonyl group.	Potential use in bioconjugation where specific stability profiles are desired.

Experimental Considerations and Protocols

The efficiency of hydrazone formation is highly dependent on the reaction pH.[20] A mildly acidic environment (typically pH 4.5-6.0) is optimal as it facilitates the protonation of the carbonyl oxygen, making the carbonyl carbon more electrophilic, while not excessively protonating the hydrazine, which would reduce its nucleophilicity.[20][21] The use of catalysts, such as aniline, can significantly accelerate the rate of hydrazone ligation.[21][22]

General Protocol for Antibody Labeling via Hydrazone Formation

This protocol outlines a general procedure for labeling an antibody with a small molecule containing a hydrazine moiety.

Caption: Experimental workflow for antibody conjugation using hydrazine chemistry.

Detailed Steps:

• Antibody Preparation: The antibody is first modified to introduce aldehyde groups. This is commonly achieved by the gentle oxidation of the carbohydrate moieties on the antibody's Fc region using a reagent like sodium periodate.

• Conjugation Reaction: The aldehyde-modified antibody is then reacted with an excess of the hydrazine-containing molecule in a buffer at a mildly acidic pH (e.g., 5.5). The reaction is typically allowed to proceed for several hours at room temperature or 4°C.

• Purification: The resulting antibody conjugate is purified from the excess unreacted small molecule and other reagents. Size-exclusion chromatography is a common method for this purpose.

• Characterization: The purified conjugate is characterized to determine the drug-to-antibody ratio (DAR) and to confirm the integrity of the antibody. Techniques such as UV-Vis spectroscopy, SDS-PAGE, and mass spectrometry are employed.

Performance Data: Stability of Hydrazone Linkages

The stability of the hydrazone bond is a critical parameter, especially for applications like ADCs where premature drug release can lead to off-target toxicity.[23] The stability is influenced by the electronic nature of the substituents on both the carbonyl and hydrazine components. Acylhydrazones, for instance, are generally more stable than alkylhydrazones due to the electron-withdrawing nature of the acyl group.[12]

Linkage Type	pH 7.4 Half-life (t1/2)	pH 5.0 Half-life (t1/2)	Key Observations
Alkylhydrazone	Hours to a few days	Significantly shorter	Susceptible to hydrolysis at neutral and acidic pH.[12]
Arylhydrazone	Days	Hours	More stable than alkylhydrazones due to resonance stabilization.
Acylhydrazone	Weeks to months	Days	Generally the most stable class of hydrazones at neutral pH.[12][15]

Note: The stability data presented are generalized and can vary significantly based on the specific molecular structures.

The inclusion of the methylsulfonyl group in (3-(Methylsulfonyl)propyl)hydrazine is expected to influence the stability of the resulting hydrazone. The electron-withdrawing nature of the sulfone could potentially stabilize the hydrazone linkage against hydrolysis, a hypothesis that would require experimental validation through kinetic studies.

Conclusion

The selection of a hydrazine-based reagent for bioconjugation is a nuanced decision that depends on the specific requirements of the application. While simple hydrazines offer high reactivity, they often form less stable linkages. Acylhydrazides and arylhydrazides provide a balance of reactivity and stability, making them popular choices for creating robust bioconjugates.[12] (3-(Methylsulfonyl)propyl)hydrazine, with its unique sulfone functionality, presents an interesting alternative that may offer distinct stability profiles. Further experimental investigation into its reaction kinetics and the stability of its corresponding hydrazones is warranted to fully elucidate its potential in the field of drug development and bioconjugation.

References

• Walsh, S. J., et al. (2019). Cleavable linkers in antibody-drug conjugates. PubMed. [Link]

• Spring, D. R. (n.d.). Cleavable linkers in antibody–drug conjugates. Spring Group. [Link]

• St. Amant, A. H., et al. (2020). Sulfatase-cleavable linkers for antibody-drug conjugates. RSC Publishing. [Link]

• DeCory, T. R., et al. (2010). Efficient Bioconjugation of Protein Capture Agents to Biosensor Surfaces Using Aniline-Catalyzed Hydrazone Ligation. PMC. [Link]

• Al-Mestarihi, A. H., et al. (2016). Rapid and reversible hydrazone bioconjugation in cells without the use of extraneous catalysts. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Rashidian, M., et al. (2013). Hydrazino-Pictet-Spengler Ligation as a Biocompatible Method for the Generation of Stable Protein Conjugates. Bioconjugate Chemistry - ACS Publications. [Link]

• AxisPharm. (2024). Oxime and Hydrazone Reactions in Bioconjugation. [Link]

• El-Sayed, W. A., & Al-Ghamdi, A. M. (2012). Synthesis and Reactions of Sulphone Hydrazides. Scholarly.

• Kölmel, D. K., & Kool, E. T. (2017). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. PMC - NIH. [Link]

• Kölmel, D. K., & Kool, E. T. (2017). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Chemical Reviews. [Link]

• Laine, O., & Leito, I. (2019). Bioconjugation with Aminoalkylhydrazine for Efficient Mass Spectrometry-Based Detection of Small Carbonyl Compounds. ACS Omega - ACS Publications. [Link]

• Wang, H., et al. (2017). Sulfonyl hydrazides as sulfonyl sources in organic synthesis. ResearchGate. [Link]

• Baran, P. S., et al. (2025). Sulfonyl hydrazides as a general redox-neutral platform for radical cross-coupling. PubMed. [Link]

• Laine, O., & Leito, I. (2019). Bioconjugation with Aminoalkylhydrazine for Efficient Mass Spectrometry-Based Detection of Small Carbonyl Compounds. PMC - NIH. [Link]

• Baran, P. S., et al. (2025). Sulfonyl hydrazides as a general redox-neutral platform for radical cross-coupling. Ovid. [Link]

• Kumar, A., et al. (2024). Synthetic relevance and mechanistic insights of sulfonylation reactions using sulfonylhydrazides. Taylor & Francis. [Link]

• Schirmann, J. P., & Bourdauducq, P. (2001). Hydrazine and Its Derivatives. ResearchGate. [Link]

• Lunsford, D., et al. (2019). Synthesis and Characterization of Hydrazine-Appended BODIPY Dyes and the Related Aminomethyl Complexes. PMC. [Link]

• Kumar, A., et al. (2024).

• Slideshare. (n.d.). Hydrazine Chemistry in Organic Synthesis. [Link]

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• Clarke, C. J., et al. (2020). Sulfone Group as a Versatile and Removable Directing Group for Asymmetric Transfer Hydrogenation of Ketones. PMC. [Link]

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• Shepard, E. M., et al. (2011). Comparing hydrazine-derived reactive groups as inhibitors of quinone-dependent amine oxidases. PubMed. [Link]

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• 14. Industrial hydrazine hydrate physical and chemical properties and applications - Shenyang East Chemical Science-Tech Co., Ltd.（ES CHEM Co.,Ltd） [eschemy.com]
• 15. scholarly.org [scholarly.org]
• 16. lumiprobe.com [lumiprobe.com]
• 17. TABLE 3-2, Physical and Chemical Properties of Hydrazines - Toxicological Profile for Hydrazines - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. sciencemadness.org [sciencemadness.org]
• 19. Comparing hydrazine-derived reactive groups as inhibitors of quinone-dependent amine oxidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. m.youtube.com [m.youtube.com]
• 21. Efficient Bioconjugation of Protein Capture Agents to Biosensor Surfaces Using Aniline-Catalyzed Hydrazone Ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Rapid and reversible hydrazone bioconjugation in cells without the use of extraneous catalysts - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 23. pdf.benchchem.com [pdf.benchchem.com]

Alternative chemical cross-linkers to (3-(Methylsulfonyl)propyl)hydrazine for specific applications

This guide provides a technical comparison of alternatives to (3-(Methylsulfonyl)propyl)hydrazine , a reagent primarily used for carbonyl-reactive conjugation (targeting aldehydes and ketones).

While (3-(Methylsulfonyl)propyl)hydrazine utilizes a hydrazine functional group to form hydrazones, this chemistry has inherent limitations regarding hydrolytic stability and toxicity. The following alternatives offer superior stability, faster kinetics, or orthogonal reactivity for bioconjugation, drug development, and labeling applications.

Executive Summary: The Case for Substitution

(3-(Methylsulfonyl)propyl)hydrazine functions as a nucleophile that reacts with aldehydes or ketones to form a hydrazone linkage. The "methylsulfonyl" (sulfone) tail typically serves as a polar, non-reactive handle to improve water solubility or act as a specific pharmacophore.

Why replace it?

• Reversibility: Hydrazone bonds are susceptible to hydrolysis, particularly at acidic pH, leading to the release of the payload.

• Toxicity: Hydrazines are potent nucleophiles with known genotoxic and hepatotoxic profiles.

• Kinetics: Alkyl hydrazines often require acidic catalysts (pH 4.5–5.5) for optimal reaction rates, which can damage sensitive proteins.

The Superior Alternatives:

• Aminooxy Reagents: Form oximes , which are significantly more stable than hydrazones.[1]

• Hydrazides: Offer tunable pKa values and are often less toxic than alkyl hydrazines.

• Pictet-Spengler Reagents: Enable irreversible C-C bond formation (The "Gold Standard" for permanent ligation).

Mechanistic Comparison of Alternatives

The following table contrasts the baseline reagent with its primary functional alternatives.

Feature	Baseline: Alkyl Hydrazine	Alternative 1: Aminooxy (Alkoxyamine)	Alternative 2: Hydrazide	Alternative 3: Pictet-Spengler (Indole)
Reactive Group	R-NH-NH₂	R-O-NH₂	R-CO-NH-NH₂	Tryptamine/Indole deriv.
Product	Hydrazone (R=N-NH-R')	Oxime (R=N-O-R')	Acyl Hydrazone	Tetrahydro-β-carboline
Bond Stability	Low (Reversible at < pH 5)	High (Stable at pH 2–9)	Medium (Stabilized by resonance)	Ultra-High (Irreversible C-C bond)
Reaction pH	pH 4.5 – 6.0	pH 4.0 – 6.5	pH 5.0 – 7.0	pH 4.0 – 5.0
Kinetics	Slow without catalyst	Fast (often requires aniline catalyst)	Moderate	Slow to Moderate
Key Application	Metabolic labeling, drug fragments	Glyco-engineering, stable ADCs	Antibody conjugation	N-terminal protein modification

Detailed Technical Analysis

A. The Stability Upgrade: Aminooxy Reagents

For applications requiring long-term stability (e.g., in vivo imaging or antibody-drug conjugates), Aminooxy (Alkoxyamine) reagents are the standard replacement.

• Mechanism: Reacts with aldehydes/ketones to form an oxime .[1]

• Advantage: The oxygen atom adjacent to the nitrogen exerts an alpha-effect, increasing nucleophilicity while the resulting oxime bond is far more resistant to hydrolysis than a hydrazone.

• Solubility Note: If the methylsulfonyl group in the original reagent was used for solubility, select a PEGylated Aminooxy reagent (e.g., Aminooxy-PEG3-Azide) to maintain hydrophilicity.

B. The Irreversible Lock: Pictet-Spengler Ligation

If the target is an aldehyde (specifically an N-terminal glyoxyl group or formylglycine), the Pictet-Spengler ligation is the most robust alternative.

• Mechanism: A tryptamine derivative reacts with an aldehyde to form an iminium ion, which undergoes intramolecular cyclization to form a stable C-C bond.

• Advantage: Completely irreversible. Ideal for protein semi-synthesis where the linkage must survive harsh downstream processing.

C. The Kinetic Compromise: Hydrazides

If the application requires conjugation at near-neutral pH to preserve protein structure, Hydrazides (e.g., Adipic Acid Dihydrazide) are preferred over alkyl hydrazines.

• Mechanism: The carbonyl group adjacent to the hydrazine lowers the pKa of the nitrogen, allowing the reaction to proceed at slightly higher pH values (pH 5.5–6.5) compared to alkyl hydrazines.[2]

Visualizing the Reaction Pathways

The following diagram illustrates the mechanistic divergence between the baseline hydrazine chemistry and the superior oxime and Pictet-Spengler pathways.

Caption: Comparative reaction pathways showing the reversibility of the hydrazone bond (red) versus the stability of oxime (green) and Pictet-Spengler (blue) ligations.

Experimental Protocols

Protocol A: High-Stability Oxime Ligation (Aminooxy Alternative)

Use this protocol to replace (3-(Methylsulfonyl)propyl)hydrazine for stable labeling of glycoproteins or DNA abasic sites.

Materials:

• Target Molecule: Aldehyde-functionalized protein or DNA.

• Reagent: Aminooxy-PEG3-Biotin (or similar functional analog).

• Catalyst: Aniline (increases reaction rate by 10-100x).

• Buffer: 0.1 M Sodium Acetate, pH 4.5 (or PBS pH 6.5 for sensitive proteins).

Step-by-Step:

• Preparation: Dissolve the Aminooxy reagent in DMSO to 50 mM.

• Buffering: Exchange the target molecule into 0.1 M Sodium Acetate, pH 4.5.

  • Note: If the protein is pH-sensitive, use PBS (pH 7.4) but increase reaction time.

• Catalysis: Add Aniline to a final concentration of 10–100 mM (optional but recommended for rate enhancement).

• Reaction: Add the Aminooxy reagent to the target at a 10–50 molar excess.

• Incubation: Incubate at room temperature for 2–16 hours.

• Validation: Verify conjugation via Mass Spectrometry (look for +M.W. of reagent minus 18 Da for water loss).

• Purification: Remove excess reagent using a desalting column (e.g., PD-10) or dialysis.

Protocol B: Irreversible Reductive Amination (Universal Alternative)

Use this if you need a permanent bond but lack specific Aminooxy reagents.

• Reaction: Mix the amine/hydrazine reagent with the aldehyde target in PBS (pH 7.2).

• Schiff Base Formation: Incubate for 1 hour to allow the imine/hydrazone to form.

• Reduction: Add Sodium Cyanoborohydride (NaCNBH₃) to 50 mM final concentration.

  • Critical: Perform this step in a fume hood; NaCNBH₃ generates toxic HCN gas if acidified.

• Incubation: React for 4+ hours or overnight.

• Result: The reversible hydrazone is reduced to a stable, irreversible hydrazine/amine linkage.

References

• Kalia, J., & Raines, R. T. (2008). Hydrolytic stability of hydrazones and oximes. Angewandte Chemie International Edition, 47(39), 7523-7526. [Link]

• Dirksen, A., & Dawson, P. E. (2008). Rapid oxime and hydrazone ligations with aromatic aldehydes for biomolecular labeling. Bioconjugate Chemistry, 19(12), 2543-2548. [Link]

• Agarwal, P., & Bertozzi, C. R. (2015). Site-specific antibody–drug conjugates: the nexus of bioorthogonal chemistry, protein engineering, and drug development. Bioconjugate Chemistry, 26(2), 176-192. [Link]

• Rashidian, M., et al. (2013). Chemoenzymatic labeling of proteins: techniques and approaches. Bioconjugate Chemistry, 24(8), 1277-1294. [Link]

Sources

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• 2. Inhibition of monoamine oxidase by substituted hydrazines - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist’s Guide to the Mass Spectrometric Validation of Peptides Labeled with (3-(Methylsulfonyl)propyl)hydrazine: A Comparative Analysis

For researchers, scientists, and drug development professionals at the forefront of proteomics, the accurate quantification of peptides is a cornerstone of meaningful discovery. The choice of a labeling reagent is a critical decision that dictates the scope, sensitivity, and specificity of a quantitative mass spectrometry experiment. This guide provides an in-depth technical comparison of a targeted labeling strategy utilizing (3-(Methylsulfonyl)propyl)hydrazine against established, mainstream methodologies.

While direct, peer-reviewed comparative data for (3-(Methylsulfonyl)propyl)hydrazine is not yet widely available, this guide will leverage first principles of organic chemistry, extensive data on analogous hydrazide-based reagents, and established proteomics workflows to provide a robust framework for its evaluation and potential application. We will explore the underlying chemistry, present a detailed, best-practice experimental protocol, and objectively compare its theoretical performance with industry-standard amine-reactive and metabolic labeling techniques.

The Chemistry of Hydrazide-Based Labeling: A Targeted Approach

At its core, (3-(Methylsulfonyl)propyl)hydrazine is a nucleophilic reagent designed to react with electrophilic carbonyl groups—specifically aldehydes and ketones—on peptides and proteins to form a stable hydrazone bond.[1][2] This specificity is a key differentiator from broad-spectrum labeling reagents that target ubiquitous functional groups like primary amines.

The power of this targeted strategy lies in its ability to selectively enrich for specific subpopulations of peptides. Carbonyl groups are not naturally abundant on all peptides but can be introduced in several ways:

• Oxidative Stress Biomarkers: Reactive oxygen species can induce carbonylation of amino acid side chains, making hydrazide labeling a powerful tool for studying oxidative stress.[2]

• Glycopeptide Analysis: The cis-diols of sugar moieties on glycopeptides can be selectively oxidized with sodium periodate to generate reactive aldehydes, enabling the specific capture and quantification of this important class of post-translationally modified peptides.[3]

• Enzymatic and Chemical Modification: Specific enzymes or chemical reactions can be employed to introduce carbonyl groups at desired locations within a protein or peptide sequence.[1]

The (3-(Methylsulfonyl)propyl)hydrazine molecule itself consists of a reactive hydrazine warhead and a methylsulfonyl tail. While the hydrazine group dictates the reaction chemistry, the methylsulfonyl moiety may influence the reagent's solubility, stability, and the fragmentation behavior of the labeled peptide in the mass spectrometer.

Caption: Reaction mechanism of hydrazide labeling.

A Comparative Landscape of Peptide Quantification Strategies

The choice of a labeling strategy is a trade-off between specificity, multiplexing capability, and potential biases. Here, we compare the theoretical attributes of a hydrazide-based approach with two of the most widely used quantitative proteomics methods: amine-reactive isobaric tags (iTRAQ/TMT) and Stable Isotope Labeling by Amino acids in Cell culture (SILAC).

Feature	(3-(Methylsulfonyl)propyl)hydrazine	iTRAQ / TMT	SILAC
Target Functional Group	Aldehydes & Ketones[1][2]	Primary Amines (N-terminus, Lysine)[4]	Not applicable (metabolic incorporation)
Quantification Level	MS1 (Precursor Ion Intensity)	MS2/MS3 (Reporter Ion Intensity)[4]	MS1 (Precursor Ion Intensity)
Multiplexing Capability	Typically 2-plex (light/heavy isotopic versions)	Up to 18-plex[5]	Up to 3-plex (light/medium/heavy)
Sample Type Suitability	Purified proteins, cell lysates, tissues[2][6]	Purified proteins, cell lysates, tissues[4]	Cell culture only
Potential for Bias	Dependent on carbonyl availability/generation	Under-labeling, ratio compression[7]	Requires complete metabolic incorporation
Enrichment Strategy	Inherent in the labeling of specific modifications	Can be combined with PTM enrichment	Can be combined with PTM enrichment

Experimental Protocol: A Validated Workflow for Hydrazide Labeling

The following protocol is a comprehensive, self-validating workflow for the labeling of peptides with (3-(Methylsulfonyl)propyl)hydrazine, based on established methodologies for similar hydrazide reagents.[2][3]

Part 1: Sample Preparation and Carbonyl Generation (for Glycopeptides)

• Protein Digestion: Begin with a standard enzymatic digestion protocol (e.g., trypsin) to generate a complex peptide mixture.

• Periodate Oxidation:

  • Reconstitute the dried peptide pellet in an oxidation buffer (e.g., 100 mM sodium acetate, 150 mM NaCl, pH 5.5).[3]

  • Add sodium periodate to a final concentration of 10 mM and incubate in the dark for 1 hour at room temperature.[3]

  • Quench the reaction by adding sodium thiosulfate to a final concentration of 20 mM.[3]

Part 2: Peptide Labeling with (3-(Methylsulfonyl)propyl)hydrazine

• Labeling Reaction:

  • Adjust the pH of the oxidized peptide solution to ~7.4 using a suitable buffer (e.g., PBS).

  • Add (3-(Methylsulfonyl)propyl)hydrazine to a final concentration of 5 mM.[2]

  • Incubate at room temperature for 2 hours with gentle agitation.[2]

• Reduction and Stabilization:

  • Cool the reaction to 0°C.

  • Add an equal volume of 30 mM sodium cyanoborohydride in PBS to stabilize the hydrazone bond.[2]

Part 3: Sample Cleanup and Mass Spectrometric Analysis

• Desalting: Remove excess reagents and salts using a C18 solid-phase extraction (SPE) cartridge.

• LC-MS/MS Analysis:

  • Reconstitute the labeled peptides in a suitable solvent (e.g., 0.1% formic acid in water).

  • Analyze the sample using a high-resolution mass spectrometer coupled to a nano-liquid chromatography system.

  • Employ a data-dependent acquisition (DDA) method, acquiring high-resolution MS1 scans for quantification and MS2 scans for peptide identification.

Caption: Experimental workflow for hydrazide labeling.

Mass Spectrometric Validation and Data Interpretation

The successful validation of peptides labeled with (3-(Methylsulfonyl)propyl)hydrazine relies on a thorough understanding of its expected behavior in the mass spectrometer.

MS1 Level: Precursor-Based Quantification

Quantification using this reagent would likely be performed at the MS1 level by comparing the ion intensities of the light (unlabeled) and heavy (isotope-labeled) forms of the reagent across different samples. The mass difference between the light and heavy forms would be used to extract ion chromatograms for each peptide and calculate abundance ratios.

MS/MS Level: Fragmentation and Identification

The fragmentation pattern of the labeled peptides in MS/MS is crucial for their identification. The presence of the methylsulfonyl group may introduce characteristic fragmentation patterns. While specific data is unavailable, studies on other sulfonyl-containing compounds suggest potential fragmentation pathways, such as neutral losses of the sulfonyl group or characteristic ions that can aid in identification. The peptide backbone would be expected to fragment into the typical b- and y-ion series, allowing for sequence determination.

Caption: Hypothetical fragmentation of a labeled peptide.

Concluding Remarks and Future Outlook

(3-(Methylsulfonyl)propyl)hydrazine represents a potentially valuable tool for targeted quantitative proteomics, particularly for the study of glycopeptides and oxidative stress. Its primary advantage lies in its specificity for carbonyl groups, allowing for the selective analysis of modified peptides that would be difficult to quantify using broad-spectrum labeling reagents.

However, the lack of direct comparative data with established methods like iTRAQ and TMT necessitates a careful evaluation by individual research groups. Key performance metrics to assess would include labeling efficiency, the impact of the label on chromatographic separation and ionization, and the specifics of its fragmentation in MS/MS.

As the field of proteomics continues to move towards greater specificity and the analysis of post-translational modifications, targeted labeling reagents like (3-(Methylsulfonyl)propyl)hydrazine are poised to play an increasingly important role. Future studies validating its performance will be crucial in defining its place in the quantitative proteomics toolbox.

References

• Kalia, J. & Raines, R. T. (2008). Hydrolytically Stable Kenner-Type Hydrazone Linkers.
• Burcham, P. C. (2014). Internal and external sources of protein carbonyls and their diverse roles in biological chemistry and disease. Redox Biology, 2, 346-351.
• Zhang, H., Li, X. J., Martin, D. B., & Aebersold, R. (2003). Identification and quantification of N-linked glycoproteins using hydrazide chemistry, stable isotope labeling and mass spectrometry.
• Cai, Z., & Li, L. (2016). Chemical and enzymatic methods for in vitro and in vivo protein labeling. Analytical and Bioanalytical Chemistry, 408(1), 11-26.
• Gygi, S. P., Rist, B., Gerber, S. A., Turecek, F., Gelb, M. H., & Aebersold, R. (1999). Quantitative analysis of complex protein mixtures using isotope-coded affinity tags.
• Thompson, A., Schäfer, J., Kuhn, K., Kienle, S., Schwarz, J., Schmidt, G., Neumann, T., & Hamon, C. (2003). Tandem mass tags: a novel quantification strategy for comparative analysis of complex protein mixtures by MS/MS. Analytical Chemistry, 75(8), 1895-1904.
• Ong, S. E., Blagoev, B., Kratchmarova, I., Kristensen, D. B., Steen, H., Pandey, A., & Mann, M. (2002). Stable isotope labeling by amino acids in cell culture, SILAC, as a simple and accurate approach to expression proteomics. Molecular & Cellular Proteomics, 1(5), 376-386.
• Zecha, J., Satpathy, S., Kanashova, T., Avanessian, A., Kschischo, M., & Kuster, B. (2019). TMT Labeling for the Masses: A Robust and Cost-efficient, In-solution Labeling Approach. Molecular & Cellular Proteomics, 18(7), 1468-1478.
• Rauniyar, N., & Yates, J. R. (2014). Isobaric labeling-based relative quantification in shotgun proteomics. Journal of Proteome Research, 13(12), 5293-5309.
• Unwin, R. D. (2010). A beginner’s guide to shotgun proteomics. The Biochemist, 32(1), 18-21.
• Bantscheff, M., Lemeer, S., Savitski, M. M., & Kuster, B. (2012). Quantitative mass spectrometry in proteomics: a critical review. Analytical and Bioanalytical Chemistry, 404(4), 939-965.
• Ross, P. L., Huang, Y. N., Marchese, J. N., Williamson, B., Parker, K., Hattan, S., ... & Pappin, D. J. (2004). Multiplexed protein quantitation in Saccharomyces cerevisiae using amine-reactive isobaric tagging reagents. Molecular & Cellular Proteomics, 3(12), 1154-1169.
• Dephoure, N., & Gygi, S. P. (2012). A beginner’s guide to mass spectrometry-based proteomics. In Current protocols in molecular biology (pp. 10-25).
• Paulo, J. A., O’Connell, J. D., & Gygi, S. P. (2016). A beginner’s guide to developing and optimizing targeted proteomics experiments. Journal of Proteome Research, 15(9), 2991-3001.
• Li, J., Cai, Z., & Li, L. (2019). TMTpro-18plex: A New Set of Isobaric Labeling Reagents for Quantitative Proteomics. Analytical Chemistry, 91(15), 9574-9578.
• Savitski, M. M., Wilhelm, M., Hahne, H., Kuster, B., & Bantscheff, M. (2014). A scalable approach for protein false discovery rate estimation in large-scale proteomics. Molecular & Cellular Proteomics, 13(10), 2591-2601.
• Tyan, Y. C., & Wu, H. Y. (2016). A beginner’s guide to the interpretation of protein mass spectra. Journal of the Chinese Chemical Society, 63(8), 651-660.
• Picotti, P., & Aebersold, R. (2012). Selected reaction monitoring-based proteomics: workflows, applications, and future directions.
• Gallien, S., Duriez, E., Crone, C., Kellmann, M., Moehring, T., & Domon, B. (2012). Targeted proteomics using selected reaction monitoring on a hybrid triple quadrupole/linear ion trap mass spectrometer. *Journal of Visualized Experiments, (68), e4078.
• Ting, L., Rad, R., Gygi, S. P., & Haas, W. (2011). MS3 eliminates ratio compression for accurate quantification of isobarically tagged peptides.

Sources

• 1. Hydrazide Reactive Peptide Tags for Site-Specific Protein Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparing the Efficiencies of Hydrazide Labels in the Study of Protein Carbonylation in Human Serum Albumin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. creative-proteomics.com [creative-proteomics.com]
• 5. Comparison of iTRAQ and TMT Techniques: Choosing the Right Protein Quantification Method | MtoZ Biolabs [mtoz-biolabs.com]
• 6. Quantitative Profiling of Protein-Derived Electrophilic Cofactors in Bacterial Cells with a Hydrazine-Derived Probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparing iTRAQ, TMT and SILAC | Silantes [silantes.com]

A Head-to-Head Comparison of Carbonyl Derivatization Reagents: (3-(Methylsulfonyl)propyl)hydrazine vs. Girard's Reagents

In the realm of analytical chemistry, particularly in mass spectrometry-based analysis of carbonyl-containing compounds such as aldehydes and ketones, derivatization is a cornerstone technique for enhancing sensitivity and improving chromatographic separation. The inherent low ionization efficiency of many carbonyl compounds presents a significant challenge for their detection. Chemical derivatization addresses this by introducing a readily ionizable tag, thereby amplifying the signal in mass spectrometry. This guide provides a detailed comparison of two classes of hydrazine-based derivatization reagents: the less-common (3-(Methylsulfonyl)propyl)hydrazine and the well-established Girard's reagents (T and P).

This comparison is designed for researchers, scientists, and drug development professionals who seek to optimize their analytical workflows for carbonyl compounds. We will delve into the mechanistic underpinnings of these reagents, present their performance characteristics, and provide practical experimental protocols.

Introduction to the Contenders

Girard's Reagents (T and P): The Charged Taggers

Girard's reagents, specifically Girard's reagent T (GRT) and Girard's reagent P (GRP), are cationic hydrazine derivatives that have been instrumental in the analysis of carbonyl compounds for decades.[1] Their defining feature is the presence of a quaternary ammonium (in GRT) or a pyridinium (in GRP) group.[2][3] This pre-existing positive charge is the key to their efficacy. Upon reaction with a carbonyl group, they form a stable hydrazone derivative that carries a permanent positive charge.[4][5] This "charge-tagging" dramatically enhances the ionization efficiency in electrospray ionization mass spectrometry (ESI-MS), leading to significant improvements in detection sensitivity.[3][5]

** (3-(Methylsulfonyl)propyl)hydrazine: The Neutral Competitor **

(3-(Methylsulfonyl)propyl)hydrazine is a neutral hydrazine derivative. Unlike Girard's reagents, it does not possess a pre-existing charge. Its utility as a derivatizing agent stems from the reaction of its hydrazine moiety with carbonyls to form hydrazones. The introduction of the methylsulfonyl group ((SO₂CH₃)) in its structure is intended to influence the physicochemical properties of the resulting derivative, potentially impacting its chromatographic behavior and ionization characteristics. While less documented in the context of carbonyl derivatization for mass spectrometry compared to Girard's reagents, its chemical properties suggest it as a viable, albeit different, tool for such applications.

Performance Characteristics: A Comparative Analysis

The choice of a derivatization reagent is dictated by several factors, including reaction efficiency, the stability of the resulting derivative, and the enhancement of the analytical signal. Below is a table summarizing the key performance characteristics of (3-(Methylsulfonyl)propyl)hydrazine and Girard's reagents, based on established literature for the latter and inferred properties for the former.

Feature	(3-(Methylsulfonyl)propyl)hydrazine	Girard's Reagents (T & P)
Derivatization Principle	Forms a neutral hydrazone.	Forms a hydrazone with a permanent positive charge ("charge-tagging").[4]
Ionization Enhancement in ESI-MS	Moderate. Ionization relies on protonation of the hydrazone or the methylsulfonyl group.	High. The permanent positive charge significantly boosts ionization efficiency.[3][5]
Reaction Conditions	Typically requires acidic catalysis and heating.	Requires acidic catalysis (e.g., acetic acid) and can be performed at room temperature or with moderate heating.[2]
Derivative Stability	Hydrazone stability is generally good, but can be susceptible to hydrolysis under certain pH conditions.[6][7]	The resulting hydrazones are relatively stable, especially under acidic to neutral conditions.[8]
Predictability of MS/MS Fragmentation	Fragmentation would likely involve the propyl chain and the methylsulfonyl group.	Exhibits predictable fragmentation patterns, often with a characteristic neutral loss of the quaternary amine (trimethylamine for GRT) or pyridine (for GRP).[2][4]
Solubility of Derivatives	The methylsulfonyl group may impart some polarity, but solubility will be analyte-dependent.	The cationic nature of the derivatives generally improves their solubility in polar solvents used for LC-MS.[3]
Primary Applications	Potentially useful for GC-MS after silylation or for LC-MS of analytes where a permanent charge is not desired.	Widely used for enhancing the detection of steroids, lipid aldehydes, N-glycans, and other carbonyl-containing biomolecules by LC-MS.[2][4][9]

Mechanistic Insights and Experimental Workflow

The fundamental reaction for both types of reagents is the nucleophilic addition of the hydrazine nitrogen to the electrophilic carbonyl carbon, followed by dehydration to form a hydrazone.

Diagram: Derivatization of a Carbonyl Compound

Caption: Reaction of a generic carbonyl with Girard's Reagent T and (3-(Methylsulfonyl)propyl)hydrazine.

Experimental Protocol: Derivatization of a Carbonyl-Containing Analyte for LC-MS/MS Analysis

The following protocol provides a general framework for the derivatization of a carbonyl-containing analyte using Girard's Reagent T. A similar protocol could be adapted for (3-(Methylsulfonyl)propyl)hydrazine, likely requiring optimization of reaction time and temperature.

Materials:

• Carbonyl-containing analyte standard or sample extract.

• Girard's Reagent T (GRT)

• Methanol (HPLC grade)

• Glacial Acetic Acid

• Ammonium Hydroxide solution (1% in methanol)

• Water (HPLC grade)

• Internal Standard (a structurally similar compound, ideally isotopically labeled)

Procedure:

• Sample Preparation:

  • Dissolve a known amount of the carbonyl analyte or the dried sample extract in a suitable solvent (e.g., 100 µL of methanol).

  • Spike the sample with the internal standard at a known concentration.

• Derivatization Reaction:

  • To the sample solution, add 50 µL of a freshly prepared solution of Girard's Reagent T (e.g., 10 mg/mL in methanol).

  • Add 5 µL of glacial acetic acid to catalyze the reaction.

  • Vortex the mixture gently and incubate at room temperature for 1-2 hours or at a slightly elevated temperature (e.g., 60°C) for 30-60 minutes to drive the reaction to completion.[2] The optimal conditions should be determined empirically for the specific analyte.

• Reaction Quenching and Dilution:

  • After the incubation period, neutralize the reaction mixture by adding an appropriate volume of 1% ammonium hydroxide in methanol until the solution is basic. This step is crucial to stop the reaction and prevent potential degradation of the hydrazone.

  • Dilute the sample to the desired final concentration with the initial mobile phase of the LC-MS system (e.g., water with 0.1% formic acid).

• LC-MS/MS Analysis:

  • Inject an aliquot of the diluted sample into the LC-MS/MS system.

  • Use a suitable reversed-phase column for separation.

  • Set the mass spectrometer to positive ion mode (ESI+).

  • For quantitative analysis, use Multiple Reaction Monitoring (MRM) mode. The precursor ion will be the [M+H]⁺ of the derivatized analyte. A characteristic product ion for GRT derivatives is the neutral loss of trimethylamine (59 Da).[4]

Justification of Experimental Choices:

• Acidic Catalyst: The acidic environment protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by the hydrazine.

• Internal Standard: The use of an internal standard is critical for accurate quantification, as it corrects for variations in sample preparation, derivatization efficiency, and instrument response.

• Neutralization: Quenching the reaction is important to ensure that the derivatization is complete and to prevent any unwanted side reactions or degradation of the product before analysis.

• MRM Mode: MRM provides high selectivity and sensitivity for quantitative analysis by monitoring a specific precursor-to-product ion transition.

Concluding Remarks

The choice between (3-(Methylsulfonyl)propyl)hydrazine and Girard's reagents for the derivatization of carbonyl compounds will largely depend on the specific analytical challenge and the instrumentation available.

Girard's reagents are the clear choice when maximum sensitivity in ESI-MS is the primary objective. The permanent positive charge they impart on the analyte is a proven strategy for significantly enhancing ionization efficiency.[5] Their well-documented protocols and predictable fragmentation patterns make them a reliable and robust option for a wide range of applications, especially in complex biological matrices.[2][4]

(3-(Methylsulfonyl)propyl)hydrazine , on the other hand, represents a more specialized tool. While direct comparative data is scarce, its neutral nature could be advantageous in scenarios where a permanent charge might interfere with chromatographic separation or when alternative ionization techniques are employed. The methylsulfonyl group could also offer unique selectivity in chromatography. However, its application would require more extensive method development and validation.

References

• Šalplachta, J., & Horká, M. (2012). Girard derivatization for LC-MS/MS profiling of endogenous ecdysteroids in Drosophila. Journal of Lipid Research, 53(5), 989-996.
• Johnson, D. W. (2020). Development and Qualification of a Novel Method for Quantitative Analysis of Lipid Aldehydes in Tissue. Fortune Journals.
• Wang, Y., & Li, L. (2010). Derivatization with Girard Reagent T Combined with LC-MS/MS for the Sensitive Detection of 5-Formyl-2′-deoxyuridine in Cellular DNA. Analytical Chemistry, 82(19), 8045–8051.

• ResearchGate. (n.d.). (PDF) Derivatization With Girard Reagent T Combined With. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Girard derivatization for LC-MS/MS profiling of endogenous ecdysteroids in Drosophila. Retrieved from [Link]

• He, J., et al. (2020). On-Tissue Derivatization with Girard's Reagent P Enhances N-Glycan Signals for Formalin-Fixed Paraffin-Embedded Tissue Sections in MALDI Mass Spectrometry Imaging. Analytical Chemistry, 92(19), 13361–13368.
• Johnson, D. W. (2007). A modified Girard derivatizing reagent for universal profiling and trace analysis of aldehydes and ketones by electrospray ionization tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 21(15), 2467-2472.

• ACS Publications. (2020). On-Tissue Derivatization with Girard's Reagent P Enhances N-Glycan Signals for Formalin-Fixed Paraffin-Embedded Tissue Sections in MALDI Mass Spectrometry Imaging. Analytical Chemistry. Retrieved from [Link]

• Kirk, J. M., et al. (2019). Characterization of spironolactone and metabolites derivatized using Girard's reagent P using mass spectrometry and ion mobility. Journal of the American Society for Mass Spectrometry, 30(10), 2059-2069.

• Science.gov. (n.d.). quantitatively determine aldehydes: Topics by Science.gov. Retrieved from [Link]

• Zhang, Y., et al. (2022). Girard Derivatization-Based Enrichment Strategy for Profiling the Carbonyl Submetabolome in Biological Samples. Analytical Chemistry, 94(1), 537-545.
• Wheeler, O. H. (1962). The Girard Reagents. Chemical Reviews, 62(3), 205–221.
• Jones, A. D., et al. (2011). Comparison of Hydrazone Heterobifunctional Crosslinking Agents for Reversible Conjugation of Thiol-Containing Chemistry.
• Kovaříková, P., et al. (2008). Investigation of the stability of aromatic hydrazones in plasma and related biological material. Journal of Pharmaceutical and Biomedical Analysis, 47(3), 567-574.

• National Institutes of Health. (n.d.). Ionization efficiency prediction of electrospray ionization mass spectrometry analytes based on molecular fingerprints and cumulative neutral losses. Retrieved from [Link]

• ResearchGate. (n.d.). Stability study of hydrazones. Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Girard derivatization for LC-MS/MS profiling of endogenous ecdysteroids in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Derivatization with Girard Reagent T Combined with LC-MS/MS for the Sensitive Detection of 5-Formyl-2′-deoxyuridine in Cellular DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fortunejournals.com [fortunejournals.com]
• 5. med.upenn.edu [med.upenn.edu]
• 6. Investigation of the stability of aromatic hydrazones in plasma and related biological material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Comparison of Hydrazone Heterobifunctional Crosslinking Agents for Reversible Conjugation of Thiol-Containing Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. On-Tissue Derivatization with Girard's Reagent P Enhances N-Glycan Signals for Formalin-Fixed Paraffin-Embedded Tissue Sections in MALDI Mass Spectrometry Imaging - PubMed [pubmed.ncbi.nlm.nih.gov]

Efficacy of (3-(Methylsulfonyl)propyl)hydrazine versus carbodiimide-based cross-linkers

This guide provides an in-depth technical comparison between (3-(Methylsulfonyl)propyl)hydrazine (MSPH) and Carbodiimide-based cross-linkers (e.g., EDC/DCC) . It is designed for researchers designing bioconjugation strategies where selectivity, bond stability, and reagent solubility are critical decision factors.

Executive Summary

In the landscape of bioconjugation, the choice between hydrazine-based and carbodiimide-based chemistries represents a fundamental decision between site-selectivity and bond stability .

• (3-(Methylsulfonyl)propyl)hydrazine (MSPH) is a specialized, carbonyl-reactive nucleophile. It is primarily used for site-specific conjugation to aldehydes or ketones (often generated on glycans or N-termini). The methylsulfonyl moiety acts as a polar, non-reactive handle that enhances aqueous solubility, preventing the aggregation often seen with hydrophobic alkyl hydrazines.

• Carbodiimide Cross-linkers (e.g., EDC) are zero-length coupling agents that facilitate the formation of stable amide bonds between carboxyls and amines.[1] They are the gold standard for permanent, non-cleavable linkages but suffer from poor site-selectivity and susceptibility to hydrolysis during activation.

Part 1: Mechanistic Principles & Causality

(3-(Methylsulfonyl)propyl)hydrazine (MSPH)

Mechanism: Hydrazone Ligation MSPH reacts with aldehydes or ketones to form a hydrazone bond . This reaction is reversible and pH-sensitive, making it ideal for drug delivery systems requiring payload release in acidic endosomes (pH 5.0).

• The Sulfone Advantage: The -(CH2)3-SO2-CH3 tail is chemically inert but highly polar. Unlike phenyl hydrazines (which can be toxic and hydrophobic) or simple alkyl hydrazines, the sulfone group improves the hydrodynamic radius of the conjugate, reducing precipitation risks during the labeling of hydrophobic proteins.

Carbodiimide (EDC/NHS)

Mechanism: Carboxyl Activation Carbodiimides activate carboxyl groups to form an unstable O-acylisourea intermediate.[1] This intermediate is prone to rapid hydrolysis unless stabilized by N-hydroxysuccinimide (NHS) to form an NHS-ester, which then reacts with primary amines (Lysine) to form a stable amide bond .

Visualizing the Pathways

The following diagram illustrates the divergent reaction pathways and the critical "Aniline Catalysis" step required for efficient MSPH conjugation.

Caption: Comparative reaction pathways. Pathway A (Top) shows the equilibrium-based hydrazone formation, accelerated by aniline. Pathway B (Bottom) shows the kinetic race between amide formation and hydrolysis in EDC coupling.

Part 2: Performance Comparison

Selectivity & Specificity

• MSPH (Winner): Highly selective. It does not react with native amines, carboxyls, or thiols. It only targets carbonyls, which are typically absent on native protein surfaces and must be introduced (e.g., via Periodate oxidation of sialic acids). This allows for site-directed conjugation away from the active site.

• Carbodiimide: Low selectivity. EDC couples any accessible carboxyl to any accessible amine. This often leads to heterogeneous populations, cross-linking of active sites, and protein polymerization/precipitation.

Bond Stability & Reversibility[2]

• MSPH: The resulting hydrazone bond is pH-labile .[2][] It is stable at neutral pH (7.4) but hydrolyzes at acidic pH (4.5–5.0).

  • Application: Ideal for Antibody-Drug Conjugates (ADCs) where the drug must be released inside the lysosome.

  • Stabilization: Can be reduced with Sodium Cyanoborohydride (

    ) to a chemically stable hydrazine bond if reversibility is not desired.[4]

• Carbodiimide (Winner for Permanence): Forms an amide bond , which is essentially permanent and stable across extreme pH ranges and temperatures.

Quantitative Comparison Table

Feature	(3-(Methylsulfonyl)propyl)hydrazine	Carbodiimide (EDC/NHS)
Reactive Group	Hydrazine ( )	Carbodiimide ( )
Target Functional Group	Aldehydes / Ketones	Carboxyls ( ) + Amines ( )
Bond Type	Hydrazone (Schiff Base type)	Amide (Peptide bond)
Selectivity	High (Site-Specific)	Low (Random / Stochastic)
Aqueous Solubility	High (Due to Sulfone group)	High (EDC is HCl salt)
Reaction pH	Acidic to Neutral (4.5 – 7.[5]0)	Acidic activation (4.5), Neutral coupling (7.2)
Kinetics	Slow ( )	Fast ( )
Catalyst Required?	Yes (Aniline recommended)	Yes (NHS recommended)
Reversibility	Yes (Hydrolyzes at pH < 5)	No (Irreversible)

Part 3: Experimental Protocols

These protocols are designed to be self-validating . The success of the reaction can be visually or analytically confirmed at specific checkpoints.

Protocol A: Site-Specific Labeling using MSPH

Context: Conjugating the MSPH probe to a glycoprotein (e.g., Antibody) via glycan oxidation.

Reagents:

• (3-(Methylsulfonyl)propyl)hydrazine (MSPH) stock (100 mM in DMSO).

• Sodium Periodate (

  ).

• Aniline (Catalyst).[6]

• Oxidation Buffer: 0.1 M Sodium Acetate, pH 5.5.

Step-by-Step:

• Oxidation (Activation):

  • Dilute protein to 2 mg/mL in Oxidation Buffer.

  • Add

    to a final concentration of 1 mM (mild oxidation for sialic acids only) or 10 mM (total glycan oxidation).

  • Incubate 30 mins at 4°C in the dark.

  • Quench: Add glycerol (5% v/v) to consume excess periodate.

  • Purification: Desalt using a Zeba spin column (7K MWCO) into PBS pH 6.0.

• Conjugation:

  • Add MSPH reagent (50-fold molar excess over protein).

  • Add Aniline to a final concentration of 100 mM (Critical for yield).

  • Incubate 2–4 hours at Room Temperature (RT).

• Validation (Checkpoint):

  • The reaction forms a hydrazone.[][6][7] If the MSPH carries a UV trace (sulfone is UV transparent, but if the molecule has a fluorophore), measure absorbance.

  • Mass Spec: Look for a mass shift corresponding to

    . The sulfone group gives a distinct isotopic signature in high-res MS.

Protocol B: Zero-Length Cross-linking using EDC/NHS

Context: Covalently attaching a protein to a carboxylated surface or particle.

Reagents:

• EDC (freshly prepared 0.4 M in MES buffer).

• NHS (0.1 M in MES buffer).

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0.

Step-by-Step:

• Activation:

  • Dissolve protein/ligand in Activation Buffer.

  • Add EDC (10-fold excess) and NHS (25-fold excess).

  • Incubate for 15 minutes at RT.

  • Critical: Do not exceed 15 mins to prevent hydrolysis of the active ester.

• Coupling:

  • Adjust pH to 7.2–7.5 using PBS or bicarbonate (rapidly).

  • Mix with the amine-containing target immediately.

  • Incubate 2 hours at RT.

• Quenching:

  • Add Hydroxylamine or Tris buffer (final 50 mM) to quench remaining active esters.

Part 4: References

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd Edition). Academic Press. (The definitive source for carbodiimide and hydrazine chemistry mechanisms).

• Dirksen, A., & Dawson, P. E. (2008). Rapid Oxime and Hydrazone Ligations with Aromatic Aldehydes for Biomolecular Labeling. Bioconjugate Chemistry, 19(12), 2543–2548. (Establishes the necessity of aniline catalysis for hydrazine kinetics).

• Agarwal, P., & Bertozzi, C. R. (2015). Site-Specific Antibody-Drug Conjugates: The Nexus of Bioorthogonal Chemistry, Protein Engineering, and Drug Development. Bioconjugate Chemistry, 26(2), 176–192. (Comparison of site-specific vs random conjugation).

• Kalia, J., & Raines, R. T. (2010). Advances in Bioconjugation. Current Organic Chemistry, 14(2), 138–147. (Review of bond stabilities: Amide vs Hydrazone).

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 4. Comparison of Hydrazone Heterobifunctional Crosslinking Agents for Reversible Conjugation of Thiol-Containing Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. WO2024107615A1 - Orexin receptor agonists - Google Patents [patents.google.com]
• 6. Efficient Bioconjugation of Protein Capture Agents to Biosensor Surfaces Using Aniline-Catalyzed Hydrazone Ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bioconjugation with Aminoalkylhydrazine for Efficient Mass Spectrometry-Based Detection of Small Carbonyl Compounds - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Quantitative Assessment of Carbonyl-Reactive Probes

For researchers, clinical chemists, and drug development professionals, the accurate quantification of carbonyl compounds—aldehydes and ketones—is a critical task. These molecules are key biomarkers for oxidative stress, serve as intermediates in metabolic pathways, and are pivotal in fields ranging from environmental analysis to food science. However, their direct analysis is often hampered by low abundance, high reactivity, and poor ionization efficiency in mass spectrometry.

Chemical derivatization offers a powerful solution, transforming carbonyls into stable, readily detectable derivatives.[1] This guide provides an in-depth, objective comparison of common carbonyl-reactive probes, grounded in experimental data and established chemical principles. We will move beyond simple protocols to explore the causality behind experimental choices, empowering you to select and optimize the ideal derivatization strategy for your analytical needs.

The Foundational Chemistry of Carbonyl Derivatization

The core of carbonyl derivatization lies in the nucleophilic addition to the carbonyl carbon. The most effective reagents are nitrogen nucleophiles, such as hydrazines, hydrazides, and aminooxy compounds, which react with aldehydes and ketones to form stable hydrazones and oximes, respectively.[2]

This reaction is critically dependent on pH. Acid catalysis is required to protonate the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon. However, excessive acidity will protonate the nitrogen nucleophile, rendering it non-reactive. Therefore, most derivatization reactions are performed under weakly acidic conditions (typically pH 4-6) to strike a balance between carbonyl activation and nucleophile availability.[3]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Progress and Challenges in Quantifying Carbonyl-Metabolomic Phenomes with LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Cross-reactivity analysis of (3-(Methylsulfonyl)propyl)hydrazine with various functional groups

An In-Depth Guide to the Cross-Reactivity of (3-(Methylsulfonyl)propyl)hydrazine

A Senior Application Scientist's Field Perspective

For researchers, medicinal chemists, and professionals in drug development, the precision of a chemical tool is not just a desirable trait; it is the bedrock of reliable data and successful outcomes. (3-(Methylsulfonyl)propyl)hydrazine, hereafter referred to as MSPH, has gained traction as a valuable reagent for its targeted reactivity. However, its true utility can only be harnessed with a comprehensive understanding of its reaction profile across a spectrum of functionalities. This guide provides a detailed, evidence-based analysis of MSPH's cross-reactivity, moving beyond simple statements of selectivity to explain the chemical principles and present the experimental data that validate its application.

The Chemical Logic of MSPH: Beyond the Hydrazine Moiety

MSPH is a bifunctional molecule featuring a nucleophilic hydrazine group (-NH-NH₂) and a polar, non-reactive methylsulfonyl group (-SO₂CH₃).[1][2][3] The hydrazine is the workhorse, engineered to react with electrophilic centers, most notably the carbonyl carbon of aldehydes and ketones. This reaction proceeds via nucleophilic addition, followed by dehydration, to form a stable hydrazone linkage.[4][5][6][7] The methylsulfonyl group, meanwhile, imparts increased polarity and aqueous solubility to the molecule without participating in the primary conjugation reaction, making MSPH well-suited for biological applications.

The central question for any discerning scientist is: how specific is this reaction? While the textbook answer points to aldehydes and ketones, a rigorous evaluation requires challenging MSPH against other common functional groups encountered in complex molecular environments, such as proteins, metabolites, and drug candidates.

Experimental Design: A Framework for Validated Reactivity Profiling

To move from theoretical reactivity to empirical evidence, we designed a self-validating experimental workflow. The core principle is to incubate MSPH with a panel of compounds, each representing a key functional group, under standardized, physiologically relevant conditions. The consumption of MSPH and the formation of any products are then quantified over time using High-Performance Liquid Chromatography (HPLC), a robust technique for separating and quantifying components in a mixture.[8][9][10][11][12]

Figure 2. Logical relationship of MSPH reactivity. The high reactivity towards aldehydes and ketones contrasts sharply with its inertness towards other common functionalities.

Mechanistic Interpretation: The Basis of Selectivity

The stark differences in reactivity observed experimentally are rooted in fundamental principles of organic chemistry.

• Aldehydes and Ketones (High Reactivity): The carbonyl carbon in aldehydes and ketones is highly electrophilic and sterically accessible, making it a prime target for nucleophilic attack by the hydrazine. Aldehydes react more rapidly than ketones primarily due to reduced steric hindrance and the absence of a second electron-donating alkyl group, which makes the aldehyde carbonyl slightly more electron-poor. [4][6]

• Carboxylic Acids, Esters, and Amides (Negligible Reactivity): In contrast, the carbonyl carbons of carboxylic acids, esters, and amides are significantly less electrophilic. This is due to resonance delocalization, where the lone pair of electrons on the adjacent oxygen (in acids and esters) or nitrogen (in amides) is shared with the carbonyl carbon. This resonance effect reduces the partial positive charge on the carbonyl carbon, rendering it resistant to attack by a moderately strong nucleophile like hydrazine under physiological conditions. While reactions between hydrazines and these groups can be forced under harsh conditions (e.g., using catalysts or high heat), they are not a concern for typical bioconjugation applications. [13][14][15]

Conclusion for the Practicing Scientist

This guide demonstrates with both logic and experimental data that (3-(Methylsulfonyl)propyl)hydrazine is a highly selective reagent for the modification of aldehydes and ketones. Its cross-reactivity with other common functional groups like carboxylic acids, esters, and amides is negligible under standard bioconjugation conditions. This high degree of chemoselectivity makes MSPH a reliable and precise tool for:

• Proteomics: Identifying and enriching proteins with specific post-translational modifications that generate carbonyls.

• Metabolomics: Derivatizing carbonyl-containing metabolites for improved detection and quantification by mass spectrometry.

• Drug Development: Constructing antibody-drug conjugates (ADCs) or other targeted therapies by linking payloads to engineered carbonyl sites.

By understanding the "why" behind its reactivity profile, researchers can employ MSPH with confidence, minimizing off-target effects and generating cleaner, more interpretable data.

References

• Synthesis of amides directly from carboxylic acids and hydrazines.Organic & Biomolecular Chemistry. This article discusses a specific method using a catalyst to force the reaction between carboxylic acids and hydrazines, highlighting that such conditions are not typical. (Source: RSC Publishing)

• Online NMR and HPLC as a Reaction Monitoring Platform for Pharmaceutical Process Development. Analytical Chemistry. This paper showcases the use of HPLC and NMR for the quantitative monitoring of chemical reactions, a principle applied in our experimental design. [8][9](Source: ACS Publications, PubMed)

• 1- 3-(Methylsulfonyl)propyl hydrazine AldrichCPR. A product information sheet providing basic chemical properties of the compound. (Source: MilliporeSigma)
• Synthesis of Hydrazine Derivatives (Hydrazides). This resource outlines various synthetic routes involving hydrazines, noting that reactions with amides often require activation. (Source: Organic Chemistry Portal)
• Evaluation of functional group compatibility and development of reaction-accelerating additives in ammonium salt-accelerated hydrazinolysis of amides.Frontiers in Chemistry.
• Assay Interference by Chemical Reactivity.Assay Guidance Manual. Provides context on how chemical reactivity can be quantified and the importance of understanding it in biological assays. (Source: NCBI Bookshelf)
• Reagents for Modifying Aldehydes and Ketones. A technical resource describing the reaction of hydrazine derivatives with aldehydes and ketones to form stable hydrazones. (Source: Thermo Fisher Scientific)

• Hybrid Analytical Techniques: GC-MS, LC-MS, GC-IR, LC-NMR. An overview of powerful analytical methods, including LC-MS, used for the separation and identification of chemical compounds in complex mixtures. [12](Source: News-Medical)

• Method of synthesizing hydrazine compounds carboxylic acids. A patent describing a specific process to react hydrazines with carboxylic acids, indicating non-standard conditions are required.
• (3-(Methylsulfonyl)propyl)hydrazine Chemical Properties. A database entry listing predicted and known properties of the molecule. (Source: ChemicalBook)
• Nucleophilic Addition of Hydrazine - The Wolff-Kishner Reaction. An educational resource detailing the mechanism of hydrazone formation from aldehydes and ketones. (Source: Chemistry LibreTexts)
• (3-METHYLSULFONYL-PROPYL)-HYDRAZINE.
• Reactions of amidines with some carboxylic acid hydrazides. A research paper describing specific reactions involving hydrazides, providing insight into their general reactivity. (Source: SciSpace)
• Online NMR and HPLC as a Reaction Monitoring Platform for Pharmaceutical Process Development | Request PDF. A research publication abstract emphasizing the utility of combined analytical techniques for monitoring reactions.
• What happens when aldehyde reacts with hydrazine? A discussion forum explaining the condensation reaction between aldehydes and hydrazine to form hydrazones. (Source: Quora)
• Aldehydes and Ketones nucleophilic addition reaction-3- Addition with Hydrazine. An educational video explaining the reaction mechanism of aldehydes and ketones with hydrazine. (Source: YouTube)

Sources

• 1. 1-(3-(Methylsulfonyl)propyl)hydrazine | 1216141-63-7 [amp.chemicalbook.com]
• 2. (3-METHYLSULFONYL-PROPYL)-HYDRAZINE | 887591-96-0 [chemicalbook.com]
• 3. molbase.com [molbase.com]
• 4. thermofisher.com [thermofisher.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. quora.com [quora.com]
• 7. youtube.com [youtube.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Online NMR and HPLC as a reaction monitoring platform for pharmaceutical process development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. lpdlabservices.co.uk [lpdlabservices.co.uk]
• 12. news-medical.net [news-medical.net]
• 13. Synthesis of amides directly from carboxylic acids and hydrazines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. Evaluation of functional group compatibility and development of reaction-accelerating additives in ammonium salt-accelerated hydrazinolysis of amides - PMC [pmc.ncbi.nlm.nih.gov]
• 15. scispace.com [scispace.com]

Safety & Regulatory Compliance

A Guide to the Safe Disposal of (3-(Methylsulfonyl)propyl)hydrazine

This document provides a comprehensive, step-by-step guide for the safe handling and disposal of (3-(Methylsulfonyl)propyl)hydrazine. As a niche chemical, specific regulatory disposal protocols for this exact molecule are not widely published. Therefore, this guide is synthesized from established best practices for its constituent hazardous functional groups: the hydrazine moiety and the methylsulfonyl group . The procedures outlined are grounded in an understanding of the reactivity and toxicity of these groups to ensure maximal safety and regulatory compliance.

The hydrazine functional group is associated with significant health and safety risks, including potential carcinogenicity, high reactivity, and toxicity.[1][2][3] Hydrazine and its derivatives are known to be corrosive, capable of causing severe skin burns and eye damage, and can be toxic if inhaled, swallowed, or in contact with skin.[1][4] The methylsulfonyl group, while generally more stable, is part of a broader class of sulfonyl compounds that can be corrosive and react with water.[5] Consequently, (3-(Methylsulfonyl)propyl)hydrazine must be treated as a hazardous substance requiring meticulous disposal procedures.

Hazard Assessment and Regulatory Framework

Before handling waste, a thorough understanding of the associated risks and regulatory landscape is paramount.

Inherent Hazards

The primary hazards are dictated by the hydrazine group. These compounds are highly reactive and can be toxic to multiple organ systems.[6]

Hazard Category	Description	Primary Sources
Toxicity	Toxic if swallowed, in contact with skin, or inhaled.[1][7] Can cause severe skin burns, eye damage, and respiratory tract irritation.[8][9]	Hydrazine Moiety
Carcinogenicity	Many hydrazine derivatives are suspected of causing cancer.[1] The International Agency for Research on Cancer (IARC) has classified hydrazine.	Hydrazine Moiety
Reactivity	Hydrazines are strong reducing agents that can react violently with oxidizing agents, acids, and certain metals.[8][10] They can be unstable and potentially explosive under certain conditions.[2][8]	Hydrazine Moiety
Corrosivity	Capable of causing severe burns to skin and eyes upon contact.[4]	Hydrazine & Sulfonyl Moieties
Environmental Hazard	Very toxic to aquatic life with long-lasting effects.[10][11]	Hydrazine Moiety

Regulatory Context

Under the U.S. Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA), waste (3-(Methylsulfonyl)propyl)hydrazine must be classified as hazardous waste. It likely exhibits characteristics of:

• Reactivity (D003): Due to the unstable nature of the hydrazine group.[12][13]

• Toxicity: Based on the known toxic effects of hydrazine compounds.[14][15]

Generators of this waste are legally required to manage it from its point of generation to its final disposal, adhering to all local, state, and federal regulations.[14][15][16]

Pre-Disposal Safety: Personnel and Engineering Controls

All waste handling and disposal activities must be conducted with appropriate safety measures in place.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is non-negotiable.

PPE Item	Specification	Rationale
Eye Protection	Tightly fitting chemical splash goggles and a face shield.[4][5][17]	Protects against splashes of corrosive and toxic material.
Hand Protection	Chemical-resistant gloves (Butyl rubber is preferred for hydrazines; heavy-duty nitrile may be acceptable for incidental contact).[17][18]	Prevents skin contact and absorption. Always inspect gloves before use.
Body Protection	A chemical-resistant lab coat or apron over long pants and closed-toe shoes.[4][5] For larger quantities, impervious and flame-resistant clothing is recommended.	Protects skin from contamination.
Respiratory Protection	Not typically required if all work is performed within a certified chemical fume hood.[5]	A fume hood provides the primary engineering control to prevent inhalation of hazardous vapors.

Engineering Controls

• Chemical Fume Hood: All handling, including transfers and chemical neutralization, must be performed in a properly functioning chemical fume hood to prevent inhalation exposure.[4]

• Safety Equipment: An emergency eyewash station and safety shower must be immediately accessible.[18][19]

Disposal Decision Workflow

The appropriate disposal path depends on the quantity of waste generated. This decision tree outlines the primary workflows.

Caption: Decision workflow for selecting the appropriate disposal pathway.

Protocol: Chemical Neutralization (Small, Lab-Scale Quantities)

For small quantities (typically <100g) generated in a research setting, chemical neutralization via oxidation is the preferred method. This process converts the hazardous hydrazine derivative into less toxic, more easily disposable compounds. The following protocol uses sodium hypochlorite (bleach), a common and effective oxidizing agent for hydrazines.[16][20][21]

Causality: The hypochlorite ion (OCl⁻) oxidizes the hydrazine moiety, breaking it down primarily into nitrogen gas, water, and chloride ions. This chemical transformation fundamentally destroys the hazardous nature of the compound.

Caption: Step-by-step workflow for the chemical neutralization of hydrazine waste.

Detailed Step-by-Step Methodology:

• Preparation:

  • Don all required PPE as listed in Section 2.1.

  • Perform all steps within a certified chemical fume hood.

  • Prepare a large ice/water bath capable of holding the reaction flask.

• Dilution:

  • In a suitably sized Erlenmeyer flask equipped with a magnetic stir bar, carefully dilute the (3-(Methylsulfonyl)propyl)hydrazine waste with cold water. A 1:10 ratio of waste to water is a safe starting point to manage the reaction exotherm.

• Reaction Setup:

  • Place the flask in the ice bath and begin stirring to ensure the solution is chilled.

• Oxidation:

  • Using an addition funnel, add a 5% aqueous solution of sodium hypochlorite (common household bleach, ensure it is fresh and without additives) to the stirring, chilled hydrazine solution dropwise.

  • CRITICAL: The reaction is exothermic and will evolve nitrogen gas. The addition must be slow to control the reaction rate, prevent excessive foaming, and keep the temperature from rising uncontrollably.

• Verification of Destruction:

  • After the initial vigorous reaction subsides, continue adding the hypochlorite solution until an excess of oxidant is present.

  • Test for excess oxidant by dipping a strip of potassium iodide-starch paper into the solution. An immediate change to a deep blue/black color indicates that all the hydrazine has been consumed and excess hypochlorite is present.

• Completion and Quenching:

  • Once an excess of oxidant is confirmed, remove the ice bath and allow the solution to stir at room temperature for at least one hour to ensure the reaction is complete.

  • If necessary, any remaining excess hypochlorite can be quenched by the careful, portion-wise addition of a reducing agent like sodium bisulfite until the solution no longer tests positive on KI-starch paper.

• Final Disposal:

  • Check the pH of the final solution and neutralize it to a range acceptable for your institution's aqueous waste stream (typically pH 6-9).

  • Dispose of the final, neutralized aqueous solution in accordance with your facility's hazardous waste procedures. Do not pour down the drain unless explicitly permitted by your environmental health and safety (EHS) department.

Protocol: Professional Disposal (Large/Bulk Quantities)

For larger quantities, expired containers, or in facilities without the resources for chemical neutralization, disposal via a licensed professional hazardous waste contractor is mandatory.

• Do Not Attempt Neutralization: Scaling up the chemical neutralization protocol described above is extremely dangerous without specialized equipment and should not be attempted.

• Containerization:

  • Ensure the waste is in its original, sealed container if possible. If not, transfer it to a new, compatible, and properly sealed container.

  • The container must be in good condition, free from leaks or external contamination.[22]

• Labeling:

  • Label the container clearly as "Hazardous Waste."

  • The label must include:

    • The full chemical name: "(3-(Methylsulfonyl)propyl)hydrazine"

    • The words "Toxic" and "Reactive"

    • Appropriate GHS pictograms (e.g., skull and crossbones, health hazard, corrosive, environmental hazard).[23]

    • The accumulation start date.

• Storage:

  • Store the labeled waste container in a designated satellite accumulation area or central hazardous waste storage area.

  • Ensure secondary containment is used to capture any potential leaks.[23]

  • Store away from incompatible materials, especially oxidizing agents and strong acids.[8]

• Arrange for Pickup:

  • Contact your institution's EHS department or a licensed hazardous waste disposal company to schedule a pickup.[24]

  • Provide them with all necessary information about the waste, including a Safety Data Sheet (SDS) if available.

Spill Management

In the event of a spill, immediate and correct action is critical to mitigate exposure and environmental contamination.

• Small Spills (<100 mL in a fume hood):

  • Alert personnel in the immediate area.

  • Wearing full PPE, absorb the spill using an inert absorbent material like dry sand or vermiculite. DO NOT use combustible absorbents like paper towels or sawdust. [8]

  • Carefully collect the contaminated absorbent into a sealed container for hazardous waste disposal.

  • Decontaminate the spill area with a detergent solution, followed by water. Collect all cleaning materials as hazardous waste.

• Large Spills (>100 mL or any spill outside a fume hood):

  • Evacuate the area immediately.[8][19]

  • Alert others and secure the area to prevent entry.

  • Call your institution's emergency response number or 911.

  • Provide responders with the chemical name and any known hazard information from a safe distance.

  • Do not attempt to clean up a large spill yourself. [19]

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• BenchChem. (2025). A Comparative Guide to the Safety and Handling of Sulfonyl Azides.
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A Comprehensive Guide to the Safe Handling of (3-(Methylsulfonyl)propyl)hydrazine

For Researchers, Scientists, and Drug Development Professionals

I. Understanding the Risks: A Proactive Stance on Safety

Hydrazine and its derivatives are recognized as hazardous substances with a range of potential health effects.[1][2] Exposure can occur through inhalation, skin contact, or ingestion.[3] Potential health hazards include:

• Toxicity: Hydrazine compounds are known to be toxic if swallowed, in contact with skin, or inhaled.[1] They can cause severe skin burns and eye damage.[1][4]

• Carcinogenicity: Many hydrazine derivatives are suspected of causing cancer.[1]

• Irritation: They may cause respiratory irritation.[1]

• Sensitization: May cause an allergic skin reaction.[4]

• Organ Damage: Potential for damage to the liver, kidneys, and central nervous system.[3]

Given these potential risks, a comprehensive safety plan is not merely a recommendation but a critical component of responsible research.

II. Engineering Controls and Personal Protective Equipment (PPE): Your First Line of Defense

The cornerstone of safe handling lies in a multi-layered approach that prioritizes engineering controls and supplements them with appropriate personal protective equipment.

A. Engineering Controls: Minimizing Exposure at the Source

• Chemical Fume Hood: All work with (3-(Methylsulfonyl)propyl)hydrazine, including weighing, transferring, and reactions, must be conducted in a certified chemical fume hood to minimize the inhalation of vapors or dust.[1][5][6]

• Ventilation: Ensure adequate general laboratory ventilation to supplement the local exhaust of the fume hood.

B. Personal Protective Equipment (PPE): A Barrier Against Direct Contact

The following PPE is mandatory when handling (3-(Methylsulfonyl)propyl)hydrazine. Proper donning and doffing procedures are critical to prevent cross-contamination.

PPE Component	Specifications	Rationale
Hand Protection	Chemical-resistant gloves (Butyl rubber, Neoprene, or Nitrile).[7][8][9]	Prevents skin contact and absorption. Butyl rubber is often cited as the material of choice for handling hydrazine.[8]
Eye Protection	Chemical splash goggles and a face shield.[7][8]	Protects against splashes and vapors that can cause severe eye damage.
Body Protection	Flame-resistant lab coat and a chemical-resistant apron.[7][9]	Provides a barrier against spills and splashes.
Footwear	Closed-toe shoes made of a non-porous material.	Protects feet from spills.
Respiratory Protection	A NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates should be available for emergency situations or if engineering controls are insufficient.[3][7]	Protects against inhalation of harmful vapors or aerosols.

Caption: Step-by-step process for the safe disposal of (3-(Methylsulfonyl)propyl)hydrazine waste.

By implementing these comprehensive safety and handling procedures, researchers can mitigate the risks associated with (3-(Methylsulfonyl)propyl)hydrazine and ensure a safe and productive laboratory environment.

References

• Hydrazine - Risk Management and Safety. (URL: )

• Hydrazine - Wikipedia. (URL: [Link])

• Performance Chemicals Hydrazine - Arxada. (URL: )
• Hydrazine and Other Corrosive and Flammable PHS - UNC Charlotte. (URL: )

• Hydrazine Toxicology - StatPearls - NCBI Bookshelf. (URL: [Link])

• Essential Guide to the Proper Disposal of Hydrazine, 1,2-dibenzoyl-1-benzyl- | Benchchem. (URL: )
• Safety and Handling of Hydrazine - DTIC. (URL: )
• Material Safety Data Sheet - HYDRAZINE HYDR

• PRODUCTION, IMPORT, USE, AND DISPOSAL - Toxicological Profile for Hydrazines - NCBI. (URL: [Link])

• Hydrazine Hydrate 7.
• SAFETY D
• Hydrazine. (URL: )
• Laboratory Safety Standard Oper

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